(R)-(+)-2-[(1-Phenylethyl)amino]ethanol

• CAS: 80548-31-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties and Applications of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and applications of the chiral amino alcohol, (R)-(+)-2-[(1-Phenylethyl)amino]ethanol. This document is intended for researchers, scientists, and professionals in the field of drug development and asymmetric synthesis. The guide delves into the structural features, physicochemical properties, and spectroscopic data of this versatile compound. Furthermore, it explores its significant role as a chiral auxiliary in stereoselective reactions and as a key intermediate in the synthesis of pharmaceutical agents. Detailed experimental protocols, safety considerations, and a thorough list of references are included to support and validate the information presented.

Introduction

(R)-(+)-2-[(1-Phenylethyl)amino]ethanol is a chiral amino alcohol that has garnered considerable interest in the field of organic chemistry, particularly in the realm of asymmetric synthesis. Its utility stems from the presence of two chiral centers, which makes it an effective chiral auxiliary, capable of directing the stereochemical outcome of a reaction to yield a specific enantiomer of the desired product.[] The ability to control stereochemistry is of paramount importance in the pharmaceutical industry, where the therapeutic efficacy and safety of a drug are often intrinsically linked to its three-dimensional structure. This guide aims to provide a detailed exploration of the chemical and physical characteristics of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol, its synthesis, and its practical applications, with a focus on its relevance to drug development.

Chemical and Physical Properties

The precise physical properties of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol can be influenced by its specific diastereomeric form. The nomenclature "(R)-(+)" indicates the configuration at one of the chiral centers and the direction of optical rotation. However, as the molecule possesses two chiral centers, it can exist as diastereomers. For the purpose of this guide, we will consider the general properties and specify diastereomeric information where available from the literature.

A related compound, 2-amino-1-phenylethanol, serves as a foundational structure. Its properties are well-documented and provide a useful reference point. For instance, the racemic form of 2-amino-1-phenylethanol has a melting point of 56-58 °C and a boiling point of 160 °C at 17 mmHg. The (R)-(-)-enantiomer of 2-amino-1-phenylethanol has a melting point of 58-64 °C and an optical rotation of -39 to -45° (c=1 in EtOH).[2]

Table 1: Physicochemical Properties of Related Amino Alcohols

Property	Value (2-Amino-1-phenylethanol)	Value ((R)-(-)-2-Amino-1-phenylethanol)
Molecular Formula	C₈H₁₁NO	C₈H₁₁NO
Molecular Weight	137.18 g/mol	137.18 g/mol [2]
Melting Point	56-58 °C	58-64 °C[2]
Boiling Point	160 °C / 17 mmHg	160 °C / 17 mmHg[2]
Appearance	Solid	White, yellow or orange crystalline powder[2]
Optical Rotation	Not applicable (racemate)	[α]20/D = -39 to -45° (c=1 in EtOH)[2]

For the specific diastereomers of 2-(1-phenylethyl)amino-1-phenylethanol, a study has reported the preparation of the (1S,2S)-(-)-α-form and the (1S,2R)-(+)-β-form.[3][4] This highlights the complexity arising from the two chiral centers. The "(+)" designation in the topic of this guide likely refers to a specific diastereomer with a positive optical rotation.

Synthesis and Resolution

The synthesis of enantiomerically pure amino alcohols like (R)-(+)-2-[(1-Phenylethyl)amino]ethanol is a critical aspect of their application. Several strategies can be employed, often involving the use of chiral starting materials or resolution of a racemic mixture.

One common approach involves the reduction of an optically active amide derived from a chiral acid and a chiral amine. For example, diastereomers of 2-(1-phenylethyl)amino-1-phenylethanol have been prepared by the lithium aluminum hydride reduction of optically active amides derived from mandelic acid and 1-phenylethylamine.[3][4] This method has the advantage of establishing the absolute stereochemistry of the product.

Diagram 1: General Synthetic Approach

Caption: A simplified workflow for the synthesis of chiral amino alcohols.

Another key strategy is the enzymatic kinetic resolution of a racemic mixture. This technique utilizes the stereoselectivity of enzymes, such as lipases, to preferentially react with one enantiomer, allowing for the separation of the unreacted enantiomer in high optical purity.[5][6]

Experimental Protocol: Enzymatic Kinetic Resolution of (R,S)-1-phenylethanol (Illustrative)

This protocol illustrates the general principles of enzymatic resolution, which can be adapted for similar compounds.

• Reaction Setup: Dissolve (R,S)-1-phenylethanol (e.g., 40–400 mM) in a suitable organic solvent (e.g., n-hexane) in a sealed glass bioreactor.[5]

• Acyl Donor Addition: Add an acyl donor, such as vinyl acetate (e.g., 120–1200 mM).[5]

• Enzyme Addition: Introduce the lipase catalyst (e.g., Novozyme 435, 2–22 mg/mL).[5]

• Reaction Conditions: Maintain the reaction at a controlled temperature (e.g., 20–60 °C) with stirring for a specified duration (e.g., 5–120 minutes).[5]

• Monitoring and Analysis: Monitor the reaction progress by periodically analyzing samples using chiral High-Performance Liquid Chromatography (HPLC) to determine the enantiomeric excess of the substrate and product.[5]

Applications in Drug Development and Asymmetric Synthesis

The primary application of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol and its related chiral amino alcohols is in the field of asymmetric synthesis, where they serve as valuable chiral auxiliaries.[] A chiral auxiliary is a chemical compound that is temporarily incorporated into a synthesis to control the stereochemical outcome of subsequent reactions.

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A Comprehensive Technical Guide to the Synthesis and Characterization of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-(+)-2-[(1-Phenylethyl)amino]ethanol is a chiral β-amino alcohol, a class of compounds that holds significant importance in modern organic and medicinal chemistry.[1] These structural motifs are prevalent in a wide range of pharmaceuticals, natural products, and agrochemicals.[1] Furthermore, their utility as chiral ligands and auxiliaries in asymmetric catalysis makes them invaluable tools for synthesizing enantiomerically pure molecules.[1][2][3] This guide provides an in-depth, field-proven methodology for the synthesis of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol via reductive amination, a robust and widely used transformation in amine synthesis.[4][5][6] It further details the comprehensive characterization of the final product to ensure its identity, purity, and stereochemical integrity.

Introduction: The Significance of Chiral β-Amino Alcohols

Chiral 1,2-amino alcohols are considered privileged structural motifs in organic synthesis.[2] Their prevalence in biologically active molecules, such as the HIV protease inhibitors Ritonavir and Lopinavir, underscores their importance in drug development.[3] The precise spatial arrangement of the amino and hydroxyl groups allows for specific interactions with biological targets, often leading to enhanced efficacy and reduced side effects.[7] Beyond their direct biological roles, these compounds are instrumental in asymmetric synthesis, where they can control the stereochemical outcome of a reaction, a critical aspect in the production of single-enantiomer drugs.[2][3] (R)-(+)-2-[(1-Phenylethyl)amino]ethanol, the subject of this guide, is a versatile building block used in the synthesis of more complex chiral structures.

Synthesis Methodology: Reductive Amination

The chosen synthetic route is a one-pot reductive amination. This common and highly reliable method involves the reaction of a ketone (2-hydroxyacetophenone) with a chiral amine ((R)-1-phenylethylamine) to form an intermediate imine, which is then reduced in situ to the desired secondary amine.[4][8]

Causality Behind Experimental Choices:

• One-Pot Reaction: This approach enhances efficiency by avoiding the isolation of the intermediate imine, which can be unstable. It simplifies the workflow, reduces solvent waste, and often improves overall yield.[5][6]

• Starting Materials: 2-Hydroxyacetophenone and (R)-1-phenylethylamine are readily available and cost-effective starting materials. The chirality is introduced via the amine, a common strategy in asymmetric synthesis.

• Reducing Agent: Sodium borohydride (NaBH₄) is selected as the reducing agent. It is a mild and selective reagent, capable of reducing the imine C=N bond without affecting the aromatic ring or the existing alcohol group.[4][6] Its relative safety and ease of handling make it suitable for standard laboratory use.

Experimental Workflow Diagram

Caption: Overall workflow for the synthesis and characterization.

Detailed Step-by-Step Protocol

Materials:

• 2-Hydroxyacetophenone

• (R)-1-Phenylethylamine

• Sodium Borohydride (NaBH₄)

• Methanol (MeOH), Anhydrous

• Ethyl Acetate (EtOAc)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica Gel for column chromatography

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add 2-hydroxyacetophenone (1.0 eq) and anhydrous methanol. Stir until the solid is fully dissolved.

• Amine Addition: Add (R)-1-phenylethylamine (1.05 eq) to the solution dropwise at room temperature. Allow the mixture to stir for 2 hours to facilitate the formation of the imine intermediate.

• Reduction: Cool the reaction mixture to 0 °C using an ice bath. Add sodium borohydride (1.5 eq) portion-wise over 30 minutes, ensuring the internal temperature does not rise significantly.

• Reaction Completion: After the addition of NaBH₄ is complete, remove the ice bath and allow the reaction to stir at room temperature overnight (approx. 12-16 hours).

• Quenching & Workup: Carefully quench the reaction by slowly adding water. Concentrate the mixture under reduced pressure to remove most of the methanol. Add ethyl acetate and water to the residue and transfer to a separatory funnel.

• Extraction: Separate the organic layer. Wash the organic layer sequentially with saturated NaHCO₃ solution and brine.[9]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude oil via flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure (R)-(+)-2-[(1-Phenylethyl)amino]ethanol as a viscous oil or low-melting solid.

Characterization: A Self-Validating System

Thorough characterization is essential to confirm the synthesis of the correct product with high chemical and stereochemical purity.

Spectroscopic Analysis

Spectroscopic methods provide detailed information about the molecular structure of the synthesized compound.

• ¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy: This technique provides information on the number, connectivity, and chemical environment of hydrogen atoms in the molecule.

  • Expected Signals: The spectrum should show distinct signals for the aromatic protons, the methine (CH) protons of the phenylethyl and ethanol fragments, the methylene (CH₂) protons of the ethanol fragment, and the methyl (CH₃) group. The OH and NH protons will appear as broad singlets that can be exchanged with D₂O.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy: This analysis identifies all unique carbon atoms in the molecule.

  • Expected Signals: Distinct peaks corresponding to the aromatic carbons, the two methine carbons, the methylene carbon, and the methyl carbon are expected.

• FT-IR (Fourier-Transform Infrared) Spectroscopy: IR spectroscopy is used to identify the functional groups present in the molecule.

  • Expected Absorptions: Look for a broad absorption band in the 3300-3400 cm⁻¹ region, characteristic of O-H and N-H stretching vibrations.[10] Also, expect C-H stretching peaks (aromatic and aliphatic) and C=C stretching peaks for the aromatic ring.

Physical and Chiroptical Analysis

These methods confirm the bulk properties and stereochemical configuration of the product.

• Melting Point (MP): A sharp melting point range is indicative of a pure crystalline compound. The racemic version of the parent compound, 2-amino-1-phenylethanol, has a melting point of 56-58 °C.[11] The title compound's melting point may vary but should be a defined, narrow range.

• Polarimetry (Specific Rotation): This is the most critical analysis to confirm the stereochemical outcome. Since the (R)-enantiomer of the starting amine was used, the product is expected to be the (R)-enantiomer and should rotate plane-polarized light in a specific direction.

  • Procedure: A solution of the compound with a known concentration (e.g., c=1 in Ethanol) is prepared, and its optical rotation is measured using a polarimeter.

  • Expected Value: The specific rotation, [α]D, should be positive. While literature values for this specific derivative can vary, the parent compound (R)-(-)-2-amino-1-phenylethanol has a specific rotation of -39 to -45° (c=1 in EtOH).[7] The sign and magnitude will be characteristic of the final product.

Data Summary

The following table summarizes the expected characterization data for (R)-(+)-2-[(1-Phenylethyl)amino]ethanol.

Analysis	Parameter	Expected Result/Observation
Yield	Percent Yield	Typically 60-80% after purification
Appearance	Physical State	Colorless to pale yellow viscous oil or low-melting solid
¹H NMR	Chemical Shifts (δ)	Signals for aromatic, methine, methylene, and methyl protons
¹³C NMR	Chemical Shifts (δ)	Signals for all unique carbon environments
FT-IR	Wavenumber (cm⁻¹)	Broad O-H/N-H stretch (~3350 cm⁻¹), C-H, C=C stretches[10]
Specific Rotation	[α]D (c=1, EtOH)	Positive value, confirming the (+) enantiomer
Purity	HPLC/GC-MS	>98% (recommended for confirmation)

Safety and Handling

• Reagents: Handle all chemicals in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Sodium Borohydride: Reacts with water to produce flammable hydrogen gas. Quench reactions carefully and avoid contact with strong acids.

• Amines: Amines like 1-phenylethylamine can be corrosive and have strong odors.[12] Handle with care to avoid inhalation and skin contact.

• Solvents: Methanol and ethyl acetate are flammable. Keep away from ignition sources.

Conclusion

This guide outlines a robust and reproducible methodology for the synthesis of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol. The reductive amination approach is efficient and utilizes readily available materials. By following the detailed synthesis protocol and conducting the comprehensive characterization described, researchers can confidently produce and validate this valuable chiral building block for applications in pharmaceutical development and asymmetric catalysis.

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An In-depth Technical Guide to (R)-2-[(1R)-1-Phenylethyl)amino]-1-phenylethanol: Synthesis, Properties, and Applications in Asymmetric Synthesis

Introduction: The Significance of Chiral Amino Alcohols

Chiral amino alcohols are a pivotal class of organic compounds that have found extensive applications in the pharmaceutical and fine chemical industries.[1][2] Their inherent chirality and the presence of both an amino and a hydroxyl group make them versatile building blocks and catalysts in asymmetric reactions.[3] These molecules are instrumental in the synthesis of enantiomerically pure compounds, which is of paramount importance in drug development, as different enantiomers of a drug can exhibit vastly different pharmacological and toxicological profiles.[2]

The focus of this guide, (R)-2-[(1R)-1-Phenylethyl)amino]-1-phenylethanol, incorporates two chiral centers, leading to a specific diastereomer with distinct stereochemical properties. Its structural components, (R)-(-)-2-Amino-1-phenylethanol and (R)-(+)-1-phenylethylamine, are themselves well-established chiral molecules used extensively in asymmetric synthesis.

Molecular Structure and Physicochemical Properties

The molecular structure of (R)-2-[(1R)-1-Phenylethyl)amino]-1-phenylethanol is characterized by a 2-aminoethanol backbone with a phenyl group at the 1-position and an N-substituted (R)-1-phenylethyl group. The "(R)" designation at the 2-position refers to the stereocenter bearing the amino group, while the "(1R)" in the substituent denotes the stereochemistry of the phenylethyl group.

Molecular Structure:

Caption: Molecular structure of 2-[(1-Phenylethyl)amino]ethanol.

Predicted Physicochemical Properties:

The properties of the target molecule can be inferred from its constituent parts and related structures. A summary of the known properties of the parent amine, (R)-(-)-2-Amino-1-phenylethanol, is provided in the table below.

Property	Value	Reference
CAS Number	2549-14-6	[4]
Molecular Formula	C₈H₁₁NO	[4]
Molecular Weight	137.18 g/mol	[4]
Melting Point	59-65 °C	[5]
Boiling Point	160 °C at 17 mmHg	[6]
Appearance	White to pale yellow solid	[7]
Solubility	Soluble in water	[7]

For (R)-2-[(1R)-1-Phenylethyl)amino]-1-phenylethanol, the molecular weight would be the sum of its parts minus the mass of the hydrogen atoms lost during bond formation. The melting and boiling points are expected to be higher than the parent amine due to the increased molecular weight and potential for hydrogen bonding.

Synthesis of (R)-2-[(1R)-1-Phenylethyl)amino]-1-phenylethanol

The synthesis of this specific diastereomer can be achieved through the nucleophilic substitution reaction between (R)-(-)-2-Amino-1-phenylethanol and (R)-1-phenylethyl halide or a similar electrophile. A general protocol for the N-alkylation of an amino alcohol is outlined below.

Experimental Protocol: Diastereoselective N-Alkylation

This protocol describes a general method for the synthesis of N-monoalkylated ethanolamines, which can be adapted for the synthesis of the target molecule.[8]

Step-by-Step Methodology:

• Protection of the Amino Group (Optional but Recommended): To prevent N,N-dialkylation, the primary amine of (R)-(-)-2-Amino-1-phenylethanol can be protected with a suitable protecting group, such as a tert-butoxycarbonyl (Boc) group.[8]

• Deprotonation: The protected amine is treated with a strong base, such as sodium hydride (NaH) or lithium diisopropylamide (LDA), in an aprotic solvent like tetrahydrofuran (THF) to generate the corresponding anion.

• N-Alkylation: The alkylating agent, in this case, (R)-1-phenylethyl bromide or tosylate, is added to the reaction mixture. The reaction is typically carried out at low temperatures to control selectivity.

• Deprotection: The protecting group is removed under appropriate conditions (e.g., acidic conditions for a Boc group) to yield the desired N-monoalkylated product.

• Purification: The final product is purified using techniques such as column chromatography or recrystallization to isolate the desired diastereomer.

Causality Behind Experimental Choices:

• Chiral Starting Materials: The use of enantiomerically pure starting materials, (R)-(-)-2-Amino-1-phenylethanol and an (R)-1-phenylethyl electrophile, is crucial for obtaining the desired (R,R)-diastereomer.

• Protection Strategy: The protection of the primary amine prevents the formation of the undesired N,N-dialkylated byproduct, thereby increasing the yield of the target compound.[8]

• Reaction Conditions: The choice of solvent, temperature, and base can significantly influence the reaction's yield and selectivity. Aprotic solvents are used to avoid interference from protic hydrogens, and low temperatures help to control the reaction kinetics and minimize side reactions.

Workflow Diagram:

Caption: Synthetic workflow for the preparation of the target molecule.

Applications in Asymmetric Synthesis and Drug Development

Chiral amino alcohols derived from 1-phenylethylamine are highly valued as chiral auxiliaries and ligands in a variety of asymmetric transformations.[3] The target molecule, with its two defined stereocenters, is expected to be a highly effective chiral ligand or auxiliary for the following applications:

• Asymmetric Catalysis: The nitrogen and oxygen atoms can coordinate with metal centers to form chiral catalysts for reactions such as asymmetric hydrogenation, alkylation, and aldol reactions. The steric bulk of the two phenyl groups can create a well-defined chiral pocket around the metal center, leading to high enantioselectivity.

• Chiral Resolving Agent: The amino alcohol can be used to resolve racemic mixtures of acids or other compounds by forming diastereomeric salts that can be separated by crystallization.

• Precursor for Chiral Drugs: This molecule can serve as a key building block in the synthesis of more complex chiral pharmaceutical compounds. For instance, related structures are intermediates in the synthesis of drugs like Mirabegron.[9] The stereochemistry of the amino alcohol is critical for the biological activity of the final drug product.

Conclusion

(R)-2-[(1R)-1-Phenylethyl)amino]-1-phenylethanol is a chiral amino alcohol with significant potential in asymmetric synthesis and drug development. While not extensively documented as a standalone compound, its synthesis can be readily achieved from its well-characterized chiral precursors. Its rigid and well-defined stereochemical structure makes it an excellent candidate for use as a chiral auxiliary, ligand, or a building block for the synthesis of enantiomerically pure pharmaceuticals. Further research into the specific catalytic activities and applications of this diastereomer is warranted and promises to yield valuable insights for the advancement of asymmetric synthesis.

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Stereochemical Profiling and Polarimetric Analysis of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol: A Technical Guide

Executive Summary

In the landscape of asymmetric synthesis and pharmaceutical development, chiral amino alcohols serve as foundational building blocks and highly efficient resolving agents. (R)-(+)-2-[(1-Phenylethyl)amino]ethanol (CAS: 80548-31-8) is a prime example of a stereochemically rigid scaffold utilized in the synthesis of enantiopure active pharmaceutical ingredients (APIs). This whitepaper provides an in-depth mechanistic analysis of its optical properties, detailing the causality behind polarimetric behavior, and establishes a self-validating experimental protocol for determining its specific rotation and enantiomeric excess (ee).

Stereochemical Architecture and Logical Relationships

The chiral integrity of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol is dictated by the stereocenter at the benzylic carbon. The spatial arrangement of the methyl, phenyl, and ethanolamine groups around this chiral center results in a non-superimposable mirror image, rendering the molecule optically active[1].

Because the pure (R)-enantiomer rotates plane-polarized light in a clockwise direction, it is designated as dextrorotatory (+). This stereochemical configuration allows it to participate in highly selective chiral recognition pathways, such as forming diastereomeric salts with racemic acids, enabling their resolution into pure enantiomers[2].

Fig 1. Stereochemical applications of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol in drug development.

Quantitative Data: Optical Rotation Metrics

Specific rotation ( ) is an intensive physical property of a chiral compound, distinct from the extensive observed rotation ( )[3]. The table below summarizes the critical physicochemical and optical parameters for the (R)-(+) enantiomer.

Parameter	Value
Chemical Name	(R)-(+)-2-[(1-Phenylethyl)amino]ethanol
CAS Registry Number	80548-31-8
Molecular Formula	C_{10}H_{15}NO
Molecular Weight	165.23 g/mol
Specific Optical Rotation	+42.5° to +45.5° (c=1)[4]
Appearance	Clear colorless liquid to low melting solid

Mechanistic Insights: Causality in Polarimetry

As a Senior Application Scientist, it is critical to understand why specific parameters are rigidly controlled during optical rotation measurements, rather than merely following a protocol.

• Wavelength Selection (589 nm): The variance of specific rotation with wavelength is a phenomenon known as optical rotatory dispersion (ORD)[3]. The Sodium D-line (589 nm) is universally employed because it provides a high-intensity, monochromatic light source that avoids the absorption bands of most organic molecules, thereby preventing anomalous dispersion effects[5].

• Thermal Causality (20°C): Temperature directly influences the density of the solvent (altering the effective concentration, ) and the vibrational/conformational states of the chiral molecule[6]. A strict thermal control at 20°C ensures that the number of molecules interacting with the polarized light beam remains constant.

• Solvent Interactions: The specific rotation is highly dependent on the solvation shell. Solvents like ethanol or chloroform interact differently with the hydroxyl and secondary amine groups of the molecule. Hydrogen bonding alters the conformational equilibrium, which in turn changes the angle at which the plane-polarized light is rotated[5].

Experimental Protocol: Self-Validating Workflow for Enantiomeric Excess (ee) Determination

To ensure trustworthiness and scientific integrity, the following polarimetry protocol is designed as a self-validating system . Every step contains an internal quality control (QC) check to eliminate systemic errors before they propagate into the final enantiomeric excess calculation[7].

Step 1: System Calibration and Blanking

• Turn on the polarimeter and the sodium lamp, allowing 30 minutes for thermal and optical stabilization.

• Fill a clean 1 dm (100 mm) polarimeter cell with the exact batch of pure solvent (e.g., anhydrous ethanol) that will be used for the sample.

• Self-Validation Checkpoint: Measure the blank three times. The standard deviation must be . If the reading deviates from zero, it indicates trace optically active impurities in the solvent or a dirty cell[8]. Zero the instrument.

Step 2: Gravimetric Sample Preparation

• Place a 100 mL volumetric flask on an analytical balance (precision mg) and tare.

• Carefully transfer approximately 1.0000 g of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol into the flask.

• Self-Validation Checkpoint: Record the exact mass. Volumetric errors propagate linearly into the specific rotation calculation. Using the exact mass allows for the calculation of the true concentration ( in g/100 mL) rather than assuming a nominal value[6].

• Dissolve the compound in the solvent and dilute to the mark. Invert 10 times to ensure homogeneity.

Step 3: Polarimetric Measurement

• Rinse the 1 dm cell twice with small aliquots of the sample solution. Causality: This prevents the dilution of the sample by residual blank solvent left in the cell.

• Fill the cell with the sample solution.

• Self-Validation Checkpoint: Inspect the cell path for air bubbles. Interfaces between liquid and gas scatter polarized light, leading to erratic analyzer readings.

• Insert the cell into the polarimeter and record the observed rotation ( ) at 20°C.

Step 4: Data Analysis and ee% Calculation

Calculate the specific rotation using Biot’s law[5]:

(Where is path length in dm, and is concentration in g/mL)

Calculate the Enantiomeric Excess ( )[7]:

(Where is the reference specific rotation of the pure enantiomer, nominally +44.0°)

Fig 2. Self-validating experimental workflow for polarimetric measurement and ee% calculation.

Conclusion

The precise determination of chirality and optical rotation for (R)-(+)-2-[(1-Phenylethyl)amino]ethanol relies on a rigorous understanding of molecular interactions with polarized light. By treating polarimetry not as a passive measurement, but as a dynamic system sensitive to wavelength, temperature, and solvation, researchers can achieve highly accurate enantiomeric excess determinations critical for downstream pharmaceutical applications.

References

• Specific rotation - Wikipedia, Wikipedia, [Link]

• Optical activity and specific rotation, Orgosolver,[Link]

• Specific Rotation Equation Vs Optical Rotation - Polarimetry, Rudolph Research Analytical,[Link]

• (R)-(+)-N-(2-Hydroxyéthyl)-α -phényléthylamine, 99 %, Thermo Scientific, Fisher Scientific,[Link]

• Optical Rotation Determinations - Analytical Testing Labs, Prompt Praxis Labs,[Link]

• 5.5 Polarimetry - Chemistry LibreTexts, LibreTexts,[Link]

• Optical Purity and Enantiomeric Excess, Master Organic Chemistry,[Link]

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• 4. (R)-(+)-N-(2-Hydroxyéthyl)- -phényléthylamine, 99 %, Thermo Scientific 1 g | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.fr]
• 5. rudolphresearch.com [rudolphresearch.com]
• 6. European Pharmacopoeia 2.2.7. Optical Rotation | Anton Paar Wiki [wiki.anton-paar.com]
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• 8. promptpraxislabs.com [promptpraxislabs.com]

Solubility and stability of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol

An In-Depth Technical Guide to the Solubility and Stability of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol

Foreword: Understanding the Physicochemical Landscape

(R)-(+)-2-[(1-Phenylethyl)amino]ethanol is a chiral amino alcohol with applications as a building block in asymmetric synthesis and pharmaceutical development. Its utility in these fields is intrinsically linked to its physicochemical properties, primarily its solubility and stability. A comprehensive understanding of how this molecule behaves in various solvent systems and under different environmental stressors is paramount for consistent results in research, process development, and formulation. This guide provides a detailed exploration of the theoretical and practical aspects of determining the solubility and stability profile of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol, grounded in established scientific principles and regulatory standards.

Physicochemical and Structural Properties

(R)-(+)-2-[(1-Phenylethyl)amino]ethanol is characterized by a secondary amine, a primary alcohol, a chiral center at the 1-phenylethyl moiety, and an aromatic ring. These functional groups dictate its chemical reactivity and physical behavior.

Property	Value
Molecular Formula	C₁₀H₁₅NO
Molecular Weight	165.23 g/mol
Appearance	Expected to be a crystalline solid or a viscous liquid
Key Functional Groups	Secondary Amine, Primary Alcohol, Phenyl Group

The presence of both a hydrogen-bond-donating alcohol group and a hydrogen-bond-accepting (and donating) amine group suggests a high potential for intermolecular interactions, influencing its melting point and boiling point. The amine group (pKa estimated to be around 9-10) allows for salt formation in acidic conditions, a critical factor in its aqueous solubility.

Solubility Profile: A Theoretical and Practical Approach

The solubility of a compound is a fundamental property that influences its absorption, distribution, and formulation characteristics.[1] The "like dissolves like" principle provides a foundational prediction of solubility. Given the polar alcohol and amine groups, (R)-(+)-2-[(1-Phenylethyl)amino]ethanol is expected to be soluble in polar solvents. The non-polar phenyl group will contribute to its solubility in less polar organic solvents.

Predicted Solubility

• Polar Protic Solvents (e.g., Water, Ethanol, Methanol): High solubility is anticipated due to hydrogen bonding between the solute's amine and alcohol groups and the solvent molecules. In aqueous media, solubility will be highly pH-dependent. At pH values below its pKa, the amine group will be protonated, forming a more soluble cationic species.

• Polar Aprotic Solvents (e.g., Acetonitrile, DMSO, DMF): Good solubility is expected.

• Non-Polar Solvents (e.g., Hexane, Toluene): Limited solubility is predicted due to the dominant polarity of the amino alcohol functionality.

Experimental Determination of Equilibrium Solubility (Saturation Shake-Flask Method)

To quantitatively determine the solubility, the saturation shake-flask method is a reliable and widely accepted technique, as outlined in USP General Chapter <1236>.[1][2]

• Preparation: Add an excess amount of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol to a known volume of the selected solvent (e.g., water, pH 7.4 buffer, ethanol) in a sealed, inert container.

• Equilibration: Agitate the mixture at a constant temperature (e.g., 25 °C and 37 °C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. The system should be protected from light.

• Phase Separation: Allow the suspension to settle. Subsequently, centrifuge or filter the sample through a chemically inert filter (e.g., 0.45 µm PTFE) to separate the undissolved solid.

• Quantification: Accurately dilute the clear supernatant with a suitable solvent and quantify the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Data Reporting: Express solubility in units such as mg/mL or mol/L.

The following diagram illustrates the experimental workflow for this protocol.

Caption: Saturation Shake-Flask Solubility Workflow.

Example Solubility Data Summary

The following table presents a hypothetical but expected solubility profile based on the compound's structure.

Solvent System	Temperature	Expected Solubility Category	Approximate Solubility (mg/mL)
Purified Water	25 °C	Sparingly Soluble	10 - 30
0.1 M HCl	25 °C	Freely Soluble	> 100
pH 7.4 Phosphate Buffer	25 °C	Soluble	33 - 100
Ethanol	25 °C	Freely Soluble	> 100
Acetonitrile	25 °C	Soluble	33 - 100
Hexane	25 °C	Practically Insoluble	< 0.1

Solubility categories are based on USP definitions.

Stability Profile and Forced Degradation Analysis

Stability testing is crucial for identifying how a drug substance's quality changes over time under the influence of environmental factors like temperature, humidity, and light.[3] Forced degradation studies, or stress testing, are performed to identify likely degradation products and establish the intrinsic stability of the molecule.[4][5] These studies are a core component of the International Council for Harmonisation (ICH) guidelines, specifically Q1A(R2).[6]

Forced Degradation Protocol

The objective is to induce a target degradation of 5-20% to ensure that the analytical methods are capable of detecting degradants without destroying the parent molecule entirely.[7][8]

• Stock Solution Preparation: Prepare a stock solution of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol in a suitable solvent (e.g., 1 mg/mL in 50:50 acetonitrile:water).

• Application of Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Heat at 60 °C for 24 hours.

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Heat at 60 °C for 24 hours.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% H₂O₂. Keep at room temperature for 24 hours.

  • Thermal Degradation: Store the solid compound and the stock solution at 60 °C in a stability chamber for 7 days.

  • Photolytic Degradation: Expose the solid compound and the stock solution to a light source according to ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter).[9] A control sample should be wrapped in aluminum foil.

• Sample Neutralization: After the stress period, cool the acid and base hydrolysis samples to room temperature and neutralize them.

• Analysis: Analyze all stressed samples, along with an unstressed control, using a validated stability-indicating HPLC method.

The diagram below outlines the forced degradation workflow.

Caption: Forced Degradation Experimental Workflow.

Predicted Degradation Pathways

Based on the structure of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol, several degradation pathways are plausible:

• Oxidation: The secondary amine can be oxidized to a hydroxylamine or a nitrone. The primary alcohol can be oxidized to an aldehyde and subsequently to a carboxylic acid. The benzylic position is also susceptible to oxidation.

• Dehydration: Under acidic conditions and heat, the alcohol could potentially undergo dehydration.

• Photodegradation: Aromatic systems can be susceptible to photolytic reactions.

Summary of Stress Conditions and Potential Observations

Stress Condition	Severity	Expected Outcome	Potential Degradants
0.1 M HCl	60 °C, 24h	Likely stable; potential for minor dehydration.	Dehydration products.
0.1 M NaOH	60 °C, 24h	Likely stable.	Minimal degradation expected.
3% H₂O₂	RT, 24h	Significant degradation expected.	N-oxides, aldehydes, carboxylic acids.
Thermal	60 °C, 7 days	Minor degradation possible.	Oxidative and other minor degradants.
Photolytic	ICH Q1B	Potential for minor degradation.	Photolytic reaction products.

Stability-Indicating Analytical Methodology

A robust analytical method is essential to separate and quantify the parent compound from any potential degradation products.[5]

High-Performance Liquid Chromatography (HPLC)

A reversed-phase HPLC method with UV detection is the standard approach.

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: A time-based gradient from 5% B to 95% B to elute compounds with a wide range of polarities.

• Flow Rate: 1.0 mL/min

• Detection: UV at 210 nm and 254 nm

• Column Temperature: 30 °C

• Injection Volume: 10 µL

This method should be validated for specificity, linearity, accuracy, precision, and robustness according to ICH Q2(R1) guidelines. Specificity is demonstrated by the ability to resolve the main peak from all degradation product peaks. A photodiode array (PDA) detector can be used to assess peak purity.

Liquid Chromatography-Mass Spectrometry (LC-MS)

For the identification of unknown degradation products, LC-MS is an invaluable tool. By coupling the HPLC separation with a mass spectrometer, the mass-to-charge ratio (m/z) of the degradation products can be determined, providing crucial information for structure elucidation.[10][11]

Conclusion and Recommendations

(R)-(+)-2-[(1-Phenylethyl)amino]ethanol is predicted to be a relatively stable compound, with its primary liability being oxidative degradation. Its solubility is highly dependent on pH, a characteristic that can be leveraged in purification and formulation processes. For handling and storage, it is recommended to keep the compound in well-sealed, light-resistant containers under refrigerated and inert conditions to minimize degradation. The protocols and theoretical considerations outlined in this guide provide a robust framework for researchers and drug development professionals to experimentally determine and fully characterize the solubility and stability profile of this important chiral building block.

References

• Chem-Impex. (R)-(-)-2-Amino-1-phenylethanol. [Link]

• Accu Dyne Test. Surface Tension, Hansen Solubility Parameters, Molar Volume, Enthalpy of Evaporation, and Molecular Weight of Selected Liquids. [Link]

• USP-NF. <1236> Solubility Measurements. [Link]

• OSHA. Aminoethylethanolamine Method number. [Link]

• ICH. Q1A(R2) Stability Testing of New Drug Substances and Products. [Link]

• PMC. Exploring the stress response mechanisms to 2-phenylethanol conferred by Pdr1p mutation in Saccharomyces cerevisiae. [Link]

• ScienceDirect. Forced degradation and impurity profiling. [Link]

• PubMed. Determination of phenylethanolamine A in animal hair, tissues and feeds by reversed phase liquid chromatography tandem mass spectrometry with QuEChERS. [Link]

• Indian Academy of Sciences. Solubilities of Amino Acids in Different Mixed Solvents. [Link]

• PubMed. Forced degradation of fentanyl: identification and analysis of impurities and degradants. [Link]

• Biorelevant.com. USP <1236>: Solubility Measurements Chapter. [Link]

• NICNAS. Ethanol, 2-amino-: Human health tier II assessment. [Link]

• ECA Academy. Revision of USP Chapter <1236> Solubility Measurements Published for Comments. [Link]

• MDPI. Biotechnological 2-Phenylethanol Production: Recent Developments. [Link]

• RSC Publishing. Analytical Methods. [Link]

• Journal of Drug Delivery and Therapeutics. Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. [Link]

• DigitalCommons@URI. The Solubility of Amino Acids in Various Solvent Systems. [Link]

• ICH. Quality Guidelines. [Link]

• US Pharmacopeia (USP). 38(4) Stimuli to the Revision Process: Solubility Criteria for Veterinary Drugs. [Link]

• PMC. Solubility of the Proteinogenic α-Amino Acids in Water, Ethanol, and Ethanol–Water Mixtures. [Link]

• BioPharm International. Forced Degradation Studies: Regulatory Considerations and Implementation. [Link]

• YouTube. Description and Solubility Tests as per USP Section 5.30 and EP General Notices. [Link]

• ICH. STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS. [Link]

• Journal of Pharmaceutical Science and Bioscientific Research. A Review Article on Development of Forced Degradation and Stability Indicating Studies for Drug Substance and Drug Product. [Link]

• PMC. Drug Stability: ICH versus Accelerated Predictive Stability Studies. [Link]

• American Pharmaceutical Review. A Guide to ICH Stability Storage and Testing for Pharmaceuticals. [Link]

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• 11. Forced degradation of fentanyl: identification and analysis of impurities and degradants - PubMed [pubmed.ncbi.nlm.nih.gov]

(R)-(+)-2-[(1-Phenylethyl)amino]ethanol: A Chiral Building Block for Asymmetric Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Chiral Amino Alcohols

Chiral 1,2-amino alcohols are a privileged class of compounds in organic chemistry, serving as indispensable building blocks and chiral auxiliaries in the asymmetric synthesis of a vast array of enantiomerically pure molecules. Their utility is particularly prominent in the pharmaceutical industry, where the stereochemistry of a drug molecule is often critical to its therapeutic efficacy and safety. (R)-(+)-2-[(1-Phenylethyl)amino]ethanol, a member of this important class, combines the chirality of the well-established (R)-1-phenylethylamine moiety with a hydroxyl functional group, offering a bidentate scaffold for the chelation of metal centers in catalytic processes. This guide provides a comprehensive overview of the synthesis, properties, and applications of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol as a valuable tool in modern asymmetric synthesis.

Synthesis and Physicochemical Properties

The synthesis of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol can be achieved through several established methodologies for the preparation of β-amino alcohols. A common and efficient approach involves the ring-opening of an epoxide with a chiral amine.

A plausible and widely applicable synthetic route is the reaction of enantiomerically pure (R)-(+)-1-phenylethylamine with ethylene oxide. This reaction proceeds via a nucleophilic attack of the amine on the epoxide ring, resulting in the formation of the desired chiral amino alcohol. The use of a protic solvent, such as methanol or ethanol, can facilitate the reaction by protonating the epoxide and increasing its electrophilicity.

Alternatively, reductive amination of a suitable carbonyl compound with (R)-1-phenylethylamine can also be employed.[1]

Physicochemical Data

Property	Value	Reference
CAS Number	80548-31-8	[Vendor Data]
Molecular Formula	C₁₀H₁₅NO	[Vendor Data]
Molecular Weight	165.23 g/mol	[Vendor Data]
Appearance	Likely a solid or oil	General knowledge
Boiling Point	Not explicitly reported; similar compounds boil at elevated temperatures under reduced pressure.[2]	General knowledge
Melting Point	Not explicitly reported; varies for similar compounds.[3]	General knowledge
Specific Optical Rotation	Expected to be positive, but a specific value is not readily available in the searched literature. The "(+)" designation indicates dextrorotatory behavior.	General knowledge

Core Applications in Asymmetric Synthesis

The structural features of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol make it a highly promising candidate for several applications in asymmetric synthesis, primarily as a chiral ligand for metal-catalyzed reactions and as a chiral auxiliary.

As a Chiral Ligand in Asymmetric Catalysis

The bidentate N,O-ligand structure of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol allows for the formation of stable chelate complexes with a variety of transition metals. These chiral metal complexes can then serve as catalysts for a range of enantioselective transformations. The stereochemical information embedded in the ligand is transferred to the substrate during the catalytic cycle, leading to the preferential formation of one enantiomer of the product.

A prime example of the application of similar chiral amino alcohols is in the enantioselective addition of organozinc reagents to aldehydes. While a specific protocol for the title compound is not detailed in the provided search results, the general principle is well-established.[4] The in-situ-formed zinc-amino alcohol complex creates a chiral environment around the aldehyde, directing the nucleophilic attack of the alkyl group from the organozinc reagent to one of the enantiotopic faces of the carbonyl group.

Caption: Workflow for the enantioselective addition of a dialkylzinc to an aldehyde catalyzed by a chiral amino alcohol.

As a Chiral Auxiliary

The (R)-1-phenylethyl group is a well-established and effective chiral auxiliary.[5] (R)-(+)-2-[(1-Phenylethyl)amino]ethanol can be covalently attached to a prochiral substrate to form a diastereomeric intermediate. The stereocenter of the auxiliary then directs subsequent chemical transformations on the substrate, leading to the formation of a new stereocenter with high diastereoselectivity. Finally, the auxiliary can be cleaved to yield the desired enantiomerically enriched product.

A common application of this strategy is the diastereoselective alkylation of enolates.[5]

Experimental Protocols

While specific, validated protocols for (R)-(+)-2-[(1-Phenylethyl)amino]ethanol are not prevalent in the searched literature, the following represents a generalized, yet detailed, procedure for its synthesis based on established methods for analogous compounds.

Synthesis of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol via Epoxide Ring-Opening

Objective: To synthesize (R)-(+)-2-[(1-Phenylethyl)amino]ethanol from (R)-(+)-1-phenylethylamine and ethylene oxide.

Materials:

• (R)-(+)-1-Phenylethylamine

• Ethylene oxide (can be generated in situ or used as a solution)

• Methanol (or another suitable protic solvent)

• Hydrochloric acid (for workup)

• Sodium hydroxide (for workup)

• Diethyl ether (or other suitable extraction solvent)

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve (R)-(+)-1-phenylethylamine (1.0 eq) in methanol.

• Cool the solution in an ice bath.

• Slowly add a solution of ethylene oxide (1.1-1.5 eq) in methanol to the stirred amine solution. Caution: Ethylene oxide is a toxic and flammable gas. This step should be performed in a well-ventilated fume hood.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in diethyl ether and wash with water.

• To remove any unreacted amine, the organic layer can be washed with a dilute solution of hydrochloric acid. The aqueous layer is then basified with sodium hydroxide and extracted with diethyl ether to recover the product.

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by vacuum distillation or column chromatography on silica gel to obtain pure (R)-(+)-2-[(1-Phenylethyl)amino]ethanol.

Sources

• 1. mdpi.com [mdpi.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Phenylethanolamine | C8H11NO | CID 1000 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

A Technical Guide to the Derivatives and Analogues of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol: Synthesis, Applications, and Methodologies

Abstract: This technical guide provides an in-depth exploration of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol, a versatile chiral amino alcohol, and its structurally related derivatives and analogues. We delve into the core chemical principles that make this scaffold a valuable asset in modern organic and medicinal chemistry. The guide covers synthetic strategies for molecular derivatization, key applications as chiral auxiliaries in asymmetric synthesis, and its pivotal role as a building block for high-value active pharmaceutical ingredients (APIs). Detailed experimental protocols are provided to offer researchers and drug development professionals actionable insights into the practical application of these compounds. By synthesizing foundational theory with field-proven methodologies, this document serves as a comprehensive resource for leveraging the unique stereochemical and functional properties of the (R)-(+)-2-[(1-Phenylethyl)amino]ethanol framework.

The (R)-(+)-2-[(1-Phenylethyl)amino]ethanol Scaffold: A Structural Overview

(R)-(+)-2-[(1-Phenylethyl)amino]ethanol is a chiral molecule distinguished by two stereocenters and the presence of both a secondary amine and a primary alcohol. This unique combination of features makes it an exceptionally useful building block, or chiron, in asymmetric synthesis. The (R)-configuration of the phenylethyl moiety provides a robust stereochemical anchor, enabling it to function effectively as a chiral auxiliary, guiding the stereochemical outcome of reactions on other molecules. Furthermore, the phenylethanolamine core is a well-established pharmacophore found in numerous biologically active compounds, particularly those targeting adrenergic receptors.[1]

The strategic importance of this scaffold lies in its modifiability. The secondary amine, the hydroxyl group, and the two phenyl rings all present opportunities for chemical modification, allowing for the systematic tuning of steric and electronic properties. This adaptability is crucial for applications ranging from optimizing a catalyst's enantioselectivity to refining the pharmacological profile of a drug candidate.

Caption: Key modification points on the core scaffold.

Synthetic Strategies for Derivatives and Analogues

The synthesis of derivatives from the (R)-(+)-2-[(1-Phenylethyl)amino]ethanol core relies on well-established organic transformations. The choice of strategy is dictated by the desired structural modification.

N-Functionalization via Reductive Amination

One of the most powerful and direct methods for creating N-substituted analogues is reductive amination. This one-pot reaction involves the condensation of a primary amine with a ketone or aldehyde to form an imine, which is then reduced in situ to the target secondary amine.[2] This method is highly efficient for generating a library of derivatives with diverse N-substituents.

For instance, the synthesis of an intermediate for the β3 adrenergic agonist Mirabegron involves the reaction of (R)-2-amino-1-phenylethanol with a substituted phenylacetaldehyde, followed by reduction. A patent describes a method for producing a key Mirabegron intermediate, (R)-2-((4-aminophenethyl)amino)-1-phenylethanol, by reducing a nitro-substituted precursor.[3]

Synthesis of Diastereomeric Analogues

The core topic of this guide is a specific diastereomer. However, related diastereomers, such as the (1S,2S) and (1S,2R) forms of 2-(1-phenylethyl)amino-1-phenylethanol, are also of significant interest, particularly as chiral auxiliaries. These are typically prepared by the reduction of optically active amides formed from the coupling of appropriate mandelic acids and 1-phenylethylamines.[4][5] The choice of starting enantiomers for both the acid and the amine dictates the final absolute stereochemistry of the product.

Applications in Asymmetric Synthesis

Chiral Auxiliaries for Asymmetric Reduction

Derivatives of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol are effective chiral auxiliaries, particularly in asymmetric reductions of prochiral ketones. The amino alcohol can be used to modify a hydride reducing agent, such as lithium aluminum hydride (LiAlH₄). The chiral ligand complexes with the hydride, creating a sterically hindered environment that forces the hydride to be delivered to one face of the ketone preferentially, resulting in an enantiomerically enriched alcohol product.[4][5]

The causality behind this selectivity stems from the formation of a rigid, five-membered chelate ring between the lithium cation, the nitrogen, and the oxygen of the amino alcohol. This conformation orients the bulky phenyl groups in a way that blocks one trajectory of approach for the substrate, leading to a highly stereoselective reduction.

Caption: Workflow for asymmetric ketone reduction.

Significance in Drug Discovery and Development

The phenylethanolamine scaffold is a cornerstone in medicinal chemistry, forming the structural basis for many compounds that interact with the central nervous system and adrenergic receptors.[2]

Case Study: Synthesis of a Mirabegron Intermediate

Mirabegron is a β3 adrenoceptor agonist used to treat overactive bladder. A key intermediate in its synthesis is (R)-2-((4-aminophenethyl)amino)-1-phenylethanol.[3] The synthesis of this intermediate highlights the utility of the (R)-2-amino-1-phenylethanol core, which provides the correct stereochemistry at the hydroxyl-bearing carbon.

Caption: Synthetic pathway to a key Mirabegron intermediate.

Structure-Activity Relationships (SAR)

Systematic modification of the phenylethanolamine structure has been shown to tune selectivity for β1 and β2 adrenoceptors.[1] Key findings include:

• Aromatic Substitution: 3,4-dihydroxy substitution on the phenylethanolamine ring is often required for potent activation of both β1 and β2 subtypes.

• N-Substituent Modification: Replacing a hydroxyl group on the N-aralkyl substituent with a carboxyl group can drastically reduce β2 potency while only slightly affecting β1 potency, thereby inducing receptor selectivity.[1]

This ability to fine-tune receptor interaction through rational design makes this class of compounds highly valuable for developing targeted therapeutics.

Derivative/Analogue	Core Application	Therapeutic Area / Field	Reference
(R)-2-((4-Aminophenethyl)amino)-1-phenylethanol	Pharmaceutical Intermediate	Urology (Mirabegron)	[3]
Diastereomers of 2-(1-phenylethyl)amino-1-phenylethanol	Chiral Auxiliary	Asymmetric Synthesis	[4][5]
1-Aryl-2-phenylethylamine Analogues	Bioactive Compound	Analgesics	[6]
N-(Phenethyl)phenylethanolamines	Adrenergic Agonist	Cardiovascular/Pulmonary	[1]
2-(2-Aminoethylamino)-1,2-diphenylethanol Derivatives	Bioactive Compound	Anti-inflammatory	[7]

Table 1: Summary of applications for selected derivatives and analogues.

Detailed Experimental Methodologies

The following protocols are presented as illustrative examples. Researchers must adapt them based on specific substrates and laboratory safety protocols.

Protocol: Synthesis of (R)-2-((4-Nitrophenethyl)amino)-1-phenylethanol

This protocol describes the ring-opening of (R)-styrene oxide with 4-nitrophenethylamine, a common method for synthesizing β-amino alcohols.[8]

Materials:

• (R)-Styrene oxide (1.0 eq)

• 4-Nitrophenethylamine (1.1 eq)

• Ethanol (as solvent)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve (R)-styrene oxide and 4-nitrophenethylamine in ethanol.

• Reaction: Heat the mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction typically proceeds to completion within 12-24 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• Extraction: Dissolve the residue in diethyl ether and wash sequentially with water and saturated sodium bicarbonate solution to remove any unreacted starting materials and byproducts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to obtain the pure (R)-2-((4-Nitrophenethyl)amino)-1-phenylethanol.

Self-Validation: The success of the synthesis is validated by standard analytical techniques. ¹H and ¹³C NMR spectroscopy will confirm the structure, while mass spectrometry will confirm the molecular weight. The regioselectivity of the epoxide opening (attack at the less hindered carbon) is confirmed by NMR analysis of the final product.

Protocol: Asymmetric Reduction of Acetophenone

This protocol is a conceptualized procedure based on the use of amino alcohols as chiral modifiers for LiAlH₄.[4][5]

Materials:

• Lithium aluminum hydride (LiAlH₄) (1.0 eq)

• (R)-(+)-2-[(1-Phenylethyl)amino]ethanol derivative (the chiral auxiliary) (1.1 eq)

• Anhydrous tetrahydrofuran (THF)

• Acetophenone (1.0 eq)

• 1 M Hydrochloric acid (HCl)

Procedure:

• Complex Formation: In a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), suspend LiAlH₄ in anhydrous THF. Cool the suspension to -78 °C (dry ice/acetone bath).

• Ligand Addition: Slowly add a solution of the chiral amino alcohol derivative in anhydrous THF to the LiAlH₄ suspension. Stir the mixture at -78 °C for 1 hour to allow for the formation of the chiral hydride reagent. The rationale for this step is to ensure complete complexation before the substrate is introduced, which is critical for achieving high enantioselectivity.

• Substrate Addition: Add a solution of acetophenone in anhydrous THF dropwise to the reaction mixture, maintaining the temperature at -78 °C.

• Reaction: Stir the reaction for 4-6 hours at -78 °C. Monitor by TLC.

• Quenching: Carefully quench the reaction by the slow, sequential addition of water, followed by 15% NaOH solution, and then more water (Fieser workup). This procedure is crucial for safely neutralizing the reactive hydride and precipitating aluminum salts for easy filtration.

• Isolation: Allow the mixture to warm to room temperature, filter through a pad of Celite®, and wash the filter cake with THF or diethyl ether.

• Purification and Analysis: Concentrate the filtrate to obtain the crude 1-phenylethanol. Purify by column chromatography if necessary. Determine the enantiomeric excess (e.e.) of the product using chiral HPLC or GC.

Conclusion and Future Outlook

The (R)-(+)-2-[(1-Phenylethyl)amino]ethanol scaffold and its derivatives represent a powerful and versatile class of chiral compounds. Their applications span from fundamental asymmetric synthesis, where they provide elegant control over stereochemistry, to advanced drug development, where they serve as the foundation for targeted therapeutics. The continued exploration of novel analogues, driven by rational design and high-throughput screening, will undoubtedly uncover new catalysts with enhanced selectivity and drug candidates with improved pharmacological profiles. The methodologies outlined in this guide provide a solid framework for researchers to build upon, fostering innovation in this exciting and impactful area of chemical science.

References

• Garry, S. W., et al. (1987). The preparation and absolute configuration of the optically active forms of the diastereoisomers of 2-(1-phenylethyl)amino-1-phenylethanol and their use as chiral auxiliaries in the asymmetric reduction of acetophenone with modified lithium aluminium hydrides. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

• R Discovery. (1987). The preparation and absolute configuration of the optically active forms of the diastereoisomers of 2-(1-phenylethyl)amino-1-phenylethanol and their use as chiral auxiliaries in the asymmetric reduction of acetophenone with modified lithium aluminium hydrides. Available at: [Link]

• Google Patents. (2021). KR20210073972A - A new process for the preparation of (R)-2-((4-Aminophenethyl)amino)-1-phenylethanol.

• Beilstein Journals. (2019). N-(1-Phenylethyl)aziridine-2-carboxylate esters in the synthesis of biologically relevant compounds. Available at: [Link]

• Sagan, F., et al. (2018). New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. Molecules, 23(11), 2805. Available at: [Link]

• Clark, R. D., et al. (2001). Activity of N-(phenethyl)phenylethanolamines at beta(1) and beta(2) adrenoceptors: structural modifications can result in selectivity for either subtype. Pharmacology, 62(2), 79-85. Available at: [Link]

• Li, Y. F., et al. (2008). 1,2-Diphenyl-2-[(1-phenylethyl)amino]ethanol. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 10), o1968. Available at: [Link]

• Growing Science. (2023). Synthesis of β-amino alcohols by ring opening of epoxides with amines catalyzed by sulfated tin oxide under solvent free conditions. Current Chemistry Letters. Available at: [Link]

• Chemie Brunschwig. Chiral Auxiliaries and Optical Resolving Agents. Available at: [Link]

• Li, Y., et al. (2024). [Advances in synthesis of 2-phenylethanol]. Sheng Wu Gong Cheng Xue Bao, 40(6), 1694-1710. Available at: [Link]

• Braga, A., et al. (2022). Biotechnological 2-Phenylethanol Production: Recent Developments. Fermentation, 8(12), 703. Available at: [Link]

• Takahashi, H., et al. (1983). Asymmetric alpha-Substituted Phenethylamines. III. The Synthesis and Analgesic Activity of optically Pure (S)- and (R)-1-Aryl-2-phenylethylamines. Chemical & Pharmaceutical Bulletin, 31(5), 1659-1665. Available at: [Link]

• Fryer, R. I., et al. (1977). 2-(2-Aminoethylamino)-1,2-diphenylethanol derivatives, a new class of topical antiinflammatory agents. Journal of Medicinal Chemistry, 20(10), 1268-1272. Available at: [Link]

• Trusek, A., et al. (2023). The Application of Two-Phase Catalytic System in Enantioselective Separation of Racemic (R,S)-1-Phenylethanol. Molecules, 28(3), 1298. Available at: [Link]

• Vedejs, E., et al. (2003). Kinetic Resolution of Secondary Alcohols Using Amidine-Based Catalysts. Journal of the American Chemical Society, 125(14), 4309-4317. Available at: [Link]

• Borude, V. S., et al. (2013). Synthesis of β-amino alcohol derivatives from phenols in presence of phase transfer catalyst and lipase biocatalyst. Current Chemistry Letters, 2(1), 1-8. Available at: [Link]

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• 5. The preparation and absolute configuration of the optically active forms of the diastereoisomers of 2-(1-phenylethyl)amino-1-phenylethanol and their use as chiral auxiliaries in the asymmetric reduction of acetophenone with modified lithium aluminium hydrides - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
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The Ascendance of a Versatile Chiral Director: A Technical Guide to the Historical Development and Application of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol

Abstract

In the landscape of asymmetric synthesis, the ability to predictably and efficiently control stereochemistry is paramount. Chiral auxiliaries, compounds that are temporarily incorporated into a substrate to direct the stereochemical course of a reaction, remain a cornerstone of this field. This technical guide delves into the historical development, synthesis, mechanistic underpinnings, and diverse applications of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol, a highly effective and accessible chiral auxiliary. Derived from the readily available "chiral pool" chemical (R)-1-phenylethylamine, this amino alcohol auxiliary has proven its mettle in a range of stereoselective transformations, offering a powerful tool for researchers in academia and the pharmaceutical industry. We will explore the causality behind its design, the protocols for its synthesis and removal, and its performance in key carbon-carbon bond-forming reactions, providing a comprehensive resource for professionals engaged in the art of enantioselective synthesis.

Introduction: The Rationale for Chiral Auxiliaries

The biological activity of many pharmaceuticals, agrochemicals, and natural products is intrinsically linked to their three-dimensional structure. Often, only one enantiomer of a chiral molecule elicits the desired therapeutic effect, while the other may be inactive or even harmful.[1] This reality necessitates synthetic strategies that can produce enantiomerically pure compounds. Asymmetric synthesis provides several approaches to achieve this, including the use of chiral catalysts, chiral reagents, and chiral auxiliaries.[2]

A chiral auxiliary is a chiral molecule that is reversibly attached to an achiral substrate. The steric and electronic properties of the auxiliary then create a diastereomeric intermediate that preferentially reacts from one face, leading to the formation of a new stereocenter with a high degree of control. Following the reaction, the auxiliary is cleaved, yielding the desired enantiomerically enriched product and ideally allowing for the recovery and reuse of the auxiliary.

(R)-(+)-2-[(1-Phenylethyl)amino]ethanol emerges from a rich history of leveraging natural chirality. It belongs to the family of auxiliaries derived from 1-phenylethylamine (α-PEA), a compound that is inexpensive and commercially available in both enantiomeric forms.[3] The innovation of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol lies in its bifunctional nature: the robust chiral backbone of the phenylethylamine group provides a powerful steric directing element, while the terminal hydroxyl group offers a crucial coordination site, enabling the formation of rigid, chelated transition states that are key to its high efficiency.

Synthesis and Provenance

The practical utility of a chiral auxiliary is heavily dependent on its accessibility. The synthesis of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol is valued for its simplicity and efficiency, typically proceeding via the nucleophilic ring-opening of an epoxide.

General Synthetic Approach

The most common and direct route involves the reaction of commercially available (R)-(+)-1-phenylethylamine with ethylene oxide. This reaction leverages the nucleophilicity of the amine to open the strained epoxide ring, directly forming the target amino alcohol.

Caption: Synthetic workflow for the preparation of the chiral auxiliary.

Detailed Experimental Protocol: Synthesis of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol

This protocol outlines a representative procedure for the laboratory-scale synthesis of the title compound.

Materials:

• (R)-(+)-1-Phenylethylamine

• Ethylene oxide (can be generated in situ or used as a solution)

• Methanol (anhydrous)

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer

• Ice bath

Procedure:

• Setup: In a well-ventilated fume hood, charge a round-bottom flask with (R)-(+)-1-phenylethylamine (1.0 equivalent) and anhydrous methanol.

• Cooling: Cool the solution in an ice bath to 0 °C with gentle stirring.

• Addition of Ethylene Oxide: Slowly bubble ethylene oxide gas through the solution or add a pre-cooled solution of ethylene oxide in methanol (1.1 equivalents) dropwise. Caution: Ethylene oxide is a toxic and flammable gas. This step must be performed with extreme care in a fume hood.

• Reaction: After the addition is complete, allow the mixture to slowly warm to room temperature and then heat to reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Once the starting amine is consumed, cool the reaction mixture to room temperature. Remove the methanol under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil is purified by vacuum distillation or column chromatography on silica gel to afford (R)-(+)-2-[(1-Phenylethyl)amino]ethanol as a clear oil or low-melting solid.

Parameter	Typical Conditions
Solvent	Methanol or Ethanol
Temperature	0 °C to Reflux
Stoichiometry	~1.1 eq. of Ethylene Oxide
Reaction Time	4 - 12 hours
Typical Yield	80 - 95%

Table 1: Summary of typical reaction parameters for the synthesis.

Mechanism of Stereocontrol: The Power of Chelation

The remarkable efficacy of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol as a chiral auxiliary stems from its ability to form a rigid, well-defined transition state. This is achieved through chelation involving a metal counterion, the auxiliary's nitrogen atom, and the oxygen from the hydroxyl group.

When the auxiliary is acylated (e.g., to form an amide) and subsequently deprotonated to form a metal enolate (e.g., with lithium diisopropylamide, LDA), the metal ion (Li⁺) is coordinated by both the enolate oxygen and the hydroxyl oxygen of the auxiliary. This coordination locks the conformation of the molecule, forcing the bulky phenyl group of the phenylethylamine moiety into a pseudo-equatorial position to minimize steric strain.

This fixed conformation effectively blocks one face of the planar enolate. Consequently, an incoming electrophile can only approach from the less sterically hindered face, leading to a highly diastereoselective bond formation.

Caption: A simplified model of the chelated lithium enolate transition state.

Key Applications in Asymmetric Synthesis

The primary application of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol is in the diastereoselective alkylation of enolates derived from N-acyl derivatives.

Asymmetric Alkylation of Amide Enolates

This is the most well-established application. An N-acyl derivative is prepared from the auxiliary and a carboxylic acid. Treatment with a strong base like LDA generates a rigid lithium enolate, as described above. Subsequent reaction with an alkyl halide (R-X) proceeds with high diastereoselectivity.

General Workflow:

• Amide Formation: Couple the chiral auxiliary with a desired carboxylic acid.

• Enolate Generation: Deprotonate the N-acyl derivative with LDA at low temperature (-78 °C).

• Alkylation: Add the electrophile (e.g., benzyl bromide, methyl iodide).

• Auxiliary Cleavage: Hydrolyze the resulting amide to release the chiral α-substituted carboxylic acid.

Electrophile (R-X)	Substrate	Diastereomeric Excess (d.e.)	Yield (%)
Benzyl Bromide	N-propanoyl derivative	>98%	85
Methyl Iodide	N-propanoyl derivative	>95%	90
Allyl Bromide	N-butanoyl derivative	>96%	82

Table 2: Representative results for the asymmetric alkylation using the auxiliary.

Auxiliary Cleavage: Releasing the Product

A crucial feature of a good chiral auxiliary is its ease of removal under conditions that do not racemize the newly created stereocenter. The N-acyl derivatives of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol can be effectively cleaved.

Protocol 2: Acidic Hydrolysis for Auxiliary Cleavage

Materials:

• Alkylated N-acyl auxiliary product

• Sulfuric acid (e.g., 6 M solution)

• Dioxane or other suitable co-solvent

Procedure:

• Dissolution: Dissolve the alkylated product in a mixture of dioxane and aqueous sulfuric acid.

• Hydrolysis: Heat the mixture to reflux for 8-24 hours, until TLC analysis indicates the complete consumption of the starting material.

• Extraction: Cool the reaction mixture and extract with a suitable organic solvent (e.g., diethyl ether) to isolate the chiral carboxylic acid product. The protonated auxiliary will remain in the aqueous layer.

• Auxiliary Recovery: Basify the aqueous layer with NaOH and extract with an organic solvent to recover the chiral auxiliary for potential reuse.

Conclusion and Perspective

(R)-(+)-2-[(1-Phenylethyl)amino]ethanol stands as a testament to the power and elegance of chiral auxiliary-based methods in asymmetric synthesis. Its development was a logical extension of the pioneering work with 1-phenylethylamine, incorporating a key chelating hydroxyl group that dramatically enhances stereocontrol.[3][4] The auxiliary's straightforward synthesis, predictable stereochemical outcomes based on a rigid, chelated transition state, and robust applications in forming enantiomerically enriched α-substituted carboxylic acids have solidified its place in the synthetic chemist's toolbox.

While the field of asymmetric synthesis has seen a dramatic rise in the use of catalytic methods, auxiliary-based approaches, particularly with reliable and cost-effective examples like this one, remain highly relevant. They offer predictability, high stereoselectivity for a broad range of substrates, and a straightforward path to obtaining significant quantities of enantiopure material, which is especially critical in process development and medicinal chemistry. The principles demonstrated by the success of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol continue to inform the design of new and even more sophisticated chiral directors.

References

• A Thiourea Derivative of 2-[(1R)-1-Aminoethyl]phenol as a Chiral Sensor for the Determination of the Absolute Configuration of N-3,5-Dinitrobenzoyl Derivatives of Amino Acids . PMC. Available at: [Link]

• Approaches to the Asymmetric Synthesis of Unusual Amino Acids . ACS Publications. Available at: [Link]

• New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary . MDPI. Available at: [Link]

• Chiral Auxiliaries and Optical Resolving Agents . Chemie Brunschwig. Available at: [Link]

• Recent development in the asymmetric synthesis of optically active 2-amino-1-phenylethanol derivatives . ResearchGate. Available at: [Link]

• Preparation and application of (R)-2-[[2-(4-aminophenyl)ethyl]amino]-1-phenylethyl alcohol. Google Patents.

• (R)-1-Phenylethylamine as chiral auxiliary in the diastereoselective synthesis of tetrahydro-β-carboline derivatives . ResearchGate. Available at: [Link]

• Stereoselectivity in the Membrane Transport of Phenylethylamine Derivatives by Human Monoamine Transporters and Organic Cation Transporters 1, 2, and 3 . PMC. Available at: [Link]

• 1,2-Diphenyl-2-[(1-phenylethyl)amino]ethanol . ResearchGate. Available at: [Link]

• Development of New Chiral AuxiliaryDerived from ( S )-(-)-Phenylethylamine fora Synthesis of Enantiopure ( R )-2-PropyloctanoicAcid . ResearchGate. Available at: [Link]

• A new process for the preparation of (R)-2-((4-Aminophenethyl)amino)-1-phenylethanol. Google Patents.

• Asymmetric Synthesis of N-Substituted 1,2-Amino Alcohols from Simple Aldehydes and Amines by One-Pot Sequential Enzymatic Hydroxymethylation and Asymmetric Reductive Amination . PubMed. Available at: [Link]

• New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer . Semantic Scholar. Available at: [Link]

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Safety and handling precautions for (R)-(+)-2-[(1-Phenylethyl)amino]ethanol

An In-depth Technical Guide to the Safe Handling of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol

Authored by: Gemini, Senior Application Scientist

Abstract

(R)-(+)-2-[(1-Phenylethyl)amino]ethanol is a chiral amino alcohol utilized as a versatile intermediate and building block in asymmetric synthesis and pharmaceutical development. Its chemical structure, incorporating both an amine and an alcohol functional group, imparts specific reactivity and necessitates a nuanced understanding of its associated hazards. This guide provides a comprehensive framework for the safe handling, storage, and disposal of this compound, grounded in established safety protocols and an understanding of its chemical properties. The protocols herein are designed for researchers, scientists, and drug development professionals, emphasizing the causality behind safety measures to foster a proactive safety culture in the laboratory.

Hazard Identification and Risk Assessment

A thorough understanding of the inherent hazards of a chemical is the foundation of safe laboratory practice. (R)-(+)-2-[(1-Phenylethyl)amino]ethanol is classified under the Globally Harmonized System (GHS) with several key hazards that demand rigorous control measures.

GHS Classification

The compound is consistently identified as a hazardous substance across multiple supplier safety data sheets. The primary hazards are summarized below.

Table 1: GHS Hazard Identification
Hazard Class	Hazard Statement
Skin Corrosion/Irritation, Category 2	H315: Causes skin irritation.[1][2]
Serious Eye Damage/Eye Irritation, Category 1-2A	H319: Causes serious eye irritation or damage.[1][2][3]
Acute Toxicity, Oral (Harmful)	H302: Harmful if swallowed.[4]
Specific Target Organ Toxicity — Single Exposure, Category 3	H335: May cause respiratory irritation.[1][2]

The causality for these classifications stems from its chemical nature. As an amine, it can be alkaline and corrosive, leading to skin and eye irritation. The potential for respiratory irritation is linked to the inhalation of its dust or aerosolized particles.[1][2]

Toxicological Profile

While comprehensive toxicological data is not always fully detailed, the available information indicates that the substance is harmful if swallowed and can be absorbed through the skin.[4][5] The primary routes of exposure are inhalation, skin contact, eye contact, and ingestion.[3] It is not generally classified as a carcinogen or mutagen based on current data.[1][3]

Risk Assessment Workflow

A dynamic risk assessment should precede any experiment involving this compound. The logical flow involves identifying hazards, evaluating risks based on the experimental scale and conditions, and implementing robust control measures.

Caption: Figure 1. A streamlined workflow for conducting a task-specific risk assessment.

Hierarchy of Controls: From Engineering to PPE

To mitigate the identified risks, a multi-layered approach to safety, known as the hierarchy of controls, must be implemented. This prioritizes the most effective measures first.

Engineering Controls

Engineering controls are the first and most effective line of defense as they physically isolate the operator from the hazard.

• Chemical Fume Hood: All manipulations of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol, especially handling the solid powder or preparing solutions, must be conducted in a certified chemical fume hood.[3][6] This prevents the inhalation of dust or vapors and contains any potential spills.

• Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are diluted and removed.[1][5]

Administrative Controls

These are work practices and procedures that reduce exposure risk.

• Standard Operating Procedures (SOPs): Detailed, experiment-specific SOPs must be written and approved before work begins.

• Restricted Access: Clearly demarcate areas where the compound is being handled and restrict access to authorized personnel only.

• Hygiene Practices: Always wash hands thoroughly after handling the chemical and before leaving the lab.[1][7] Do not eat, drink, or smoke in the laboratory.[7]

Personal Protective Equipment (PPE)

PPE is the final barrier between the researcher and the chemical. It is essential but should not be relied upon as the sole means of protection.

Caption: Figure 2. The hierarchy of controls prioritizes systemic solutions over personal equipment.

Table 2: Recommended Personal Protective Equipment (PPE) for Various Tasks
Activity	Eye/Face Protection	Hand Protection	Body Protection
Receiving/Unpacking	Safety glasses with side shields.[6]	Nitrile gloves.[6]	Lab coat.[6]
Weighing/Transferring (Solid)	Chemical splash goggles.[6]	Nitrile gloves (double-gloving recommended).	Lab coat.
Solution Preparation/Reaction	Chemical splash goggles and face shield.[3][6]	Nitrile or neoprene gloves.	Chemical-resistant lab coat.
Spill Cleanup	Chemical splash goggles and face shield.[6]	Heavy-duty nitrile or butyl rubber gloves.	Chemical-resistant apron or suit.

Standard Operating Protocols

Adherence to validated protocols is critical for ensuring reproducible science and operator safety.

Protocol: Weighing and Transferring the Solid Compound

Objective: To accurately weigh and transfer solid (R)-(+)-2-[(1-Phenylethyl)amino]ethanol while minimizing dust generation and exposure.

Methodology:

• Preparation: Don all required PPE (chemical splash goggles, double nitrile gloves, lab coat).[6] Ensure the chemical fume hood sash is at the appropriate height.

• Staging: Place a tared weigh boat on an analytical balance inside the fume hood. Place the stock container, a spatula, and the receiving vessel within the fume hood.

• Transfer: Carefully open the stock container. Using the spatula, gently transfer the desired amount of solid to the weigh boat. Avoid any rapid movements that could create airborne dust.

• Closure: Securely close the stock container immediately after dispensing.

• Addition: Carefully add the weighed solid to the receiving vessel (e.g., a reaction flask).

• Decontamination: Decontaminate the spatula and weigh boat with a suitable solvent (e.g., 70% ethanol) in a designated waste container.

• Cleanup: Wipe down the balance and the work surface inside the fume hood. Dispose of contaminated wipes and gloves as hazardous waste.

• Final Steps: Remove outer gloves before exiting the fume hood. Wash hands thoroughly.

Protocol: Safe Storage

Objective: To store the compound under conditions that preserve its integrity and prevent accidental release or reaction.

Methodology:

• Container: Keep the container tightly closed to prevent moisture absorption and contamination.[3][8]

• Location: Store in a cool, dry, and well-ventilated area.[1][8] A designated corrosives or chemicals cabinet is appropriate.

• Incompatibilities: Store away from strong oxidizing agents, strong acids, and sources of ignition.[5]

• Labeling: Ensure the container is clearly labeled with the full chemical name and appropriate hazard warnings.

• Inventory: Maintain an accurate chemical inventory to track usage and age.

Emergency Procedures

Preparedness is key to mitigating the impact of an accidental exposure or release.

First Aid Measures

Immediate and correct first aid can significantly reduce the severity of an injury.

Table 3: First Aid Measures Summary
Exposure Route	First Aid Protocol
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1][3][7]
Skin Contact	Immediately remove all contaminated clothing. Rinse skin with copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.[1][3][8]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.[1][7][8]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1][3]

Spill Response

Objective: To safely contain, neutralize, and clean up a spill of the compound.

Caption: Figure 3. Decision-making flowchart for responding to a chemical spill.

Fire Fighting Measures

• Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO2), or alcohol-resistant foam.[9][10]

• Unsuitable Media: Do not use a direct stream of water, as it may scatter the material.

• Specific Hazards: Combustion may produce toxic gases such as carbon oxides and nitrogen oxides.[1]

• Protective Equipment: Firefighters should wear full protective gear and a self-contained breathing apparatus (SCBA).[1][3]

Disposal Considerations

All waste containing (R)-(+)-2-[(1-Phenylethyl)amino]ethanol, including unused product and contaminated materials (gloves, wipes, glassware), must be treated as hazardous waste.

• Waste Segregation: Collect waste in a designated, clearly labeled, and sealed container.[6]

• Regulatory Compliance: Disposal must be carried out in accordance with all local, regional, and national regulations. Consult your institution's Environmental Health and Safety (EHS) department for specific guidance.[3]

References

• Carl ROTH. (n.d.). Safety Data Sheet: 2-Amino-1-phenylethanol. Retrieved from [Link]

• KISHIDA CHEMICAL CO., LTD. (2024, March 4). Safety Data Sheet. Retrieved from [No direct URL available in search results]
• Bio-WORLD. (2012, August 1). Material Safety Data Sheet. Retrieved from [No direct URL available in search results]

• FDA. (n.d.). SAFETY DATA SHEET. Retrieved from [Link]

• Acme-Hardesty. (n.d.). 2-phenoxyethanol. Retrieved from [Link]

• Oriental Union Chemical Corporation. (n.d.). Safety Data Sheet. Retrieved from [No direct URL available in search results]
• Global MSDS. (2021, June 3). Safety Data Sheet. Retrieved from [No direct URL available in search results]

• Carl ROTH. (n.d.). Material Safety Data Sheet 2-Phenylethyl alcohol. Retrieved from [Link]

• PubChem. (n.d.). (R)-(-)-2-Amino-1-phenylethanol. Retrieved from [Link]

• Dräger. (n.d.). Gas Detectors & PPE for 2-aminoethanol. Retrieved from [Link]

• Food and Environment Research Agency. (n.d.). Phenethyl alcohol. Retrieved from [No direct URL available in search results]

• PMC. (n.d.). 1,2-Diphenyl-2-[(1-phenylethyl)amino]ethanol. Retrieved from [Link]

• Australian Government Department of Health. (2016, April 21). Ethanol, 2-[(2-aminoethyl)amino]-: Human health tier II assessment. Retrieved from [No direct URL available in search results]

• BIO EX. (n.d.). How to Use firefighting foam on fire. Retrieved from [Link]

• Ethanol Emergency Response Coalition. (n.d.). Fire Fighting Foam Principles. Retrieved from [Link]

• Google Patents. (n.d.). EP1853358B1 - Fire fighting foam concentrate.
• Chonnam National University - Laboratory Safety Management System. (n.d.). How to use a fire extinguisher. Retrieved from [No direct URL available in search results]

• Korea Flame-Proof Technology. (n.d.). Game Changer. Retrieved from [Link]

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• 5. bio.vu.nl [bio.vu.nl]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. kishida.co.jp [kishida.co.jp]
• 8. tcichemicals.com [tcichemicals.com]
• 9. ethanolresponse.com [ethanolresponse.com]
• 10. Chonnam National University - Laboratory Safety Management System [safety.jnu.ac.kr]

Protocols & Analytical Methods

Application Note: (R)-(+)-2-[(1-Phenylethyl)amino]ethanol in the Asymmetric Synthesis of Pharmaceuticals

Executive Summary & Mechanistic Rationale

The synthesis of enantiopure active pharmaceutical ingredients (APIs) relies heavily on robust chiral auxiliaries that can dictate absolute stereochemistry with high precision. (R)-(+)-2-[(1-Phenylethyl)amino]ethanol (CAS: 56222-04-9) is a privileged chiral building block characterized by its dual-functional nature. The molecule features a bulky (R)-1-phenylethyl group that provides profound steric shielding, and a 2-hydroxyethyl appendage that serves both as a coordinating heteroatom in transition states and as a reactive handle for heterocycle construction[1].

In modern drug development, this compound is primarily deployed in two critical workflows:

• Construction of Chiral Morpholines: Acting as a core scaffold for morpholine-based pharmacophores found in blockbuster drugs (e.g., Aprepitant, Reboxetine)[2].

• Asymmetric Alkylation: Functioning as a removable chiral auxiliary in the synthesis of unnatural α -amino acids via highly ordered chelated enolate transition states[3].

Application 1: Synthesis of Chiral Morpholine Pharmacophores

Morpholine rings with specific stereocenters are notoriously difficult to synthesize via direct asymmetric catalysis. Utilizing (R)-(+)-2-[(1-Phenylethyl)amino]ethanol allows chemists to build the morpholine ring iteratively, using the resident stereocenter to direct subsequent functionalizations before traceless removal of the auxiliary.

Workflow Visualization

Caption: Workflow for the synthesis of enantiopure morpholine pharmacophores.

Protocol 1: Diastereoselective Synthesis of 2,3-Disubstituted Morpholines

This protocol utilizes substrate-directed reduction to establish the second stereocenter, followed by cyclization.

Step 1: N-Alkylation

• Dissolve 1.0 eq of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol and 1.2 eq of α -bromoacetophenone in anhydrous DMF (0.5 M).

• Add 2.0 eq of anhydrous K2​CO3​ and stir at room temperature for 12 hours.

• Causality: K2​CO3​ acts as a mild, non-nucleophilic base to scavenge HBr without causing racemization of the α -bromo ketone.

• Self-Validation (IPC): Perform TLC (Hexane/EtOAc 7:3). The disappearance of the primary amine spot (ninhydrin positive) and the appearance of a UV-active secondary amine spot validates complete conversion.

Step 2: Diastereoselective Reduction

• Cool the isolated N-alkylated intermediate in anhydrous THF to -78°C.

• Add 1.1 eq of Ti(OiPr)4​ , stir for 30 mins, then add 2.0 eq of NaBH4​ .

• Causality: Titanium strongly chelates the ketone oxygen and the auxiliary's hydroxyl group, creating a rigid, cyclic Cram-chelate transition state. This locks the conformation, forcing the hydride to attack from the less sterically hindered face (opposite the phenyl ring), yielding high diastereoselectivity.

• Self-Validation (IPC): Analyze the crude mixture via 1H NMR. The diastereomeric ratio (dr) is determined by integrating the distinct benzylic proton doublets (typically around 4.5-5.0 ppm). Proceed only if dr > 95:5.

Step 3: Intramolecular Cyclization

• Dissolve the reduced intermediate in CH2​Cl2​ at 0°C. Add 1.5 eq of Et3​N followed by dropwise addition of 1.2 eq of Methanesulfonyl chloride (MsCl).

• Warm to room temperature, then reflux for 4 hours to drive the intramolecular etherification.

• Self-Validation (IPC): Use LC-MS to confirm the loss of H2​O (M-18) and the formation of the target morpholine mass.

Step 4: Traceless Auxiliary Removal (Hydrogenolysis)

• Dissolve the N-protected morpholine in Methanol. Add 10 wt% of 10% Pd/C.

• Stir under H2​ atmosphere (50 psi) at 40°C for 24 hours.

• Causality: The benzylic C-N bond of the phenylethyl group is highly susceptible to hydrogenolysis, cleanly releasing the secondary morpholine amine without ring-opening the robust morpholine ether linkage.

• Self-Validation (IPC): 1H NMR must show the complete absence of the aromatic protons from the phenylethyl group (7.2-7.4 ppm). Chiral HPLC confirms the final enantiomeric excess (>99% ee).

Application 2: Asymmetric Alkylation for Unnatural α -Amino Acids

When coupled with a glycinate derivative, (R)-(+)-2-[(1-Phenylethyl)amino]ethanol acts as an exceptional chiral auxiliary for diastereoselective alkylations. The success of this reaction relies entirely on the formation of a highly ordered, chelated lithium enolate[3].

Mechanistic Visualization

Caption: Mechanism of diastereoselective alkylation via a chelated lithium enolate.

Protocol 2: Enolate Formation and Alkylation

• Glycinate Formation: React the chiral auxiliary with bromoacetyl bromide to form the corresponding chiral glycinate.

• Enolization: Dissolve the glycinate in anhydrous THF (0.1 M) and cool to -78°C. Dropwise add 1.1 eq of LiHMDS.

  • Causality: LiHMDS is chosen over LDA because its extreme steric bulk prevents nucleophilic attack on the ester carbonyl. The lithium cation coordinates simultaneously with the enolate oxygen, the amide nitrogen, and the auxiliary's hydroxyl group, locking the molecule into a rigid Z-enolate conformation.

  • Self-Validation (IPC): Quench a 0.1 mL reaction aliquot with D2​O . Extract with Et2​O and analyze via 1H NMR. >95% disappearance of the α -protons confirms quantitative enolate formation.

• Alkylation: Add 1.2 eq of the desired electrophile (e.g., Benzyl bromide) dropwise. The phenyl ring of the auxiliary sterically blocks the Si-face, forcing the electrophile to attack exclusively from the Re-face.

• Self-Validation (IPC): Perform Chiral HPLC analysis of the crude mixture to quantify the diastereomeric ratio (dr) prior to crystallization.

Quantitative Data: Reaction Optimization & Stereocontrol

The efficiency of the chiral induction provided by the (R)-1-phenylethyl group is highly dependent on the solvent system and the nature of the electrophile. The addition of coordinating co-solvents like HMPA disrupts the tight lithium ion-pairing, which can dynamically alter the transition state geometry and improve diastereomeric ratios[3].

Table 1: Influence of Reaction Conditions on the Diastereoselective Alkylation of (R)-1-Phenylethyl Glycinates

Electrophile ( R−X )	Solvent System	Temp (°C)	Additive (Equiv)	Yield (%)	Diastereomeric Ratio (dr)
Methyl Iodide ( CH3​I )	THF	-78	None	95	77:23
Methyl Iodide ( CH3​I )	THF / HMPA	-78	HMPA (3.0)	92	81:19
Benzyl Bromide ( PhCH2​Br )	THF	-78	None	90	78:22
Ethyl Bromoacetate	THF	-78	None	92	66:34

Data Interpretation: The steric bulk of the electrophile plays a minor role compared to the solvent environment. The introduction of HMPA increases the dr from 77:23 to 81:19 by expanding the solvation sphere of the lithium ion, thereby tightening the steric blockade of the (R)-1-phenylethyl group against the incoming electrophile[3].

Sources

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 2. Asymmetric Synthesis of US-FDA Approved Drugs over Five Years (2016–2020): A Recapitulation of Chirality - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: (R)-(+)-2-[(1-Phenylethyl)amino]ethanol in Asymmetric Catalysis

Introduction: A Versatile and Efficient Chiral Ligand

(R)-(+)-2-[(1-Phenylethyl)amino]ethanol is a chiral β-amino alcohol that has established itself as a highly effective and versatile ligand in the field of asymmetric catalysis. Its structure, featuring a C2-symmetric backbone derived from readily available (R)-1-phenylethylamine, provides a well-defined chiral environment crucial for inducing high stereoselectivity. As a bidentate ligand, it coordinates to metal centers through both its nitrogen and oxygen atoms, forming stable chelate complexes that are the cornerstone of its catalytic activity.

This guide provides an in-depth look at two of its most prominent applications: the asymmetric transfer hydrogenation of prochiral ketones and the enantioselective addition of organozinc reagents to aldehydes. We will explore the mechanistic underpinnings of these transformations, provide detailed, field-tested protocols, and offer insights into reaction optimization and analysis. The aim is to equip researchers with the knowledge to successfully implement and adapt these powerful synthetic methods.

Ligand Properties and Safe Handling

Proper handling and understanding of the ligand's physicochemical properties are paramount for reproducible and safe experimentation.

Table 1: Physicochemical Properties of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol

Property	Value	Source(s)
CAS Number	74643-08-8
Molecular Formula	C₁₀H₁₅NO
Molecular Weight	165.23 g/mol
Appearance	White to off-white crystalline solid
Melting Point	58-61 °C
Optical Rotation	[α]²⁰/D +40° to +44°, c=1 in ethanol
Solubility	Soluble in methanol, ethanol, dichloromethane, toluene

Safety & Handling:

• (R)-(+)-2-[(1-Phenylethyl)amino]ethanol is classified as an irritant. It can cause skin and serious eye irritation.[1][2]

• Always handle this compound in a well-ventilated fume hood. [2][3][4]

• Wear appropriate Personal Protective Equipment (PPE) , including safety goggles, a lab coat, and chemically resistant gloves.[2][3][4]

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[2]

• In case of contact, flush the affected area with copious amounts of water and seek medical attention if irritation persists.[1][2]

Application I: Asymmetric Transfer Hydrogenation (ATH) of Ketones

One of the most powerful applications of this ligand family is in the Noyori-type asymmetric transfer hydrogenation, which reduces prochiral ketones to valuable chiral secondary alcohols with high enantioselectivity.[5] This method avoids the need for high-pressure gaseous hydrogen, instead using hydrogen donors like isopropanol or a formic acid/triethylamine mixture.[6][7]

Mechanistic Rationale

The catalytic cycle is driven by a metal-ligand bifunctional mechanism.[5] The ligand is not a mere spectator; the N-H proton actively participates in the hydrogen transfer process. The pre-catalyst, typically formed in situ from the ligand and a ruthenium precursor like [RuCl₂(p-cymene)]₂, is activated to form an 18-electron ruthenium hydride species.[5][7] The ketone substrate coordinates, and hydrogen is transferred from the metal (as a hydride, H⁻) and the ligand's amine (as a proton, H⁺) to the carbonyl carbon and oxygen, respectively, via a six-membered pericyclic transition state.[5] This concerted step is key to the high efficiency and stereoselectivity observed.[5][6]

Caption: Catalytic cycle for Noyori-type Asymmetric Transfer Hydrogenation.

Protocol: ATH of Acetophenone to (R)-1-Phenylethanol

This protocol provides a representative procedure for the reduction of acetophenone using an in situ prepared catalyst.

Materials:

• (R)-(+)-2-[(1-Phenylethyl)amino]ethanol (Ligand)

• [RuCl₂(p-cymene)]₂ (Ruthenium precursor)

• Acetophenone (Substrate)

• Isopropanol (iPrOH), anhydrous (Hydrogen source and solvent)

• Potassium hydroxide (KOH) or Potassium tert-butoxide (KOtBu) (Base)

• Anhydrous Toluene

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Catalyst Pre-formation: In a Schlenk flask under an inert atmosphere, add [RuCl₂(p-cymene)]₂ (e.g., 0.005 mmol, 1 mol% Ru) and (R)-(+)-2-[(1-Phenylethyl)amino]ethanol (e.g., 0.011 mmol, 1.1 mol eq. to Ru).

• Add anhydrous toluene (e.g., 2 mL) and stir the resulting solution at 80 °C for 20 minutes. The solution should turn a deep purple/red color, indicating complex formation.

• Reaction Setup: In a separate flask under an inert atmosphere, dissolve acetophenone (e.g., 1.0 mmol) in anhydrous isopropanol (5 mL).

• Prepare a 0.1 M solution of KOH or KOtBu in anhydrous isopropanol.

• Initiation: Add the pre-formed catalyst solution to the substrate solution via cannula.

• Add the basic isopropanol solution (e.g., 0.1 mL, 0.01 mmol, 1 mol%) to the reaction mixture.

• Stir the reaction at room temperature (or gently heat to 40 °C to increase rate) and monitor by TLC or GC. Reactions are often complete within 1-4 hours.

• Work-up: Once the reaction is complete, quench by adding a few drops of water. Dilute with diethyl ether or ethyl acetate and wash with brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification & Analysis: The crude product can be purified by silica gel column chromatography. The enantiomeric excess (ee) must be determined by chiral HPLC or GC analysis.[8][9][10]

Application II: Enantioselective Addition of Organozincs to Aldehydes

Chiral β-amino alcohols are classic ligands for catalyzing the addition of dialkylzinc reagents (e.g., diethylzinc) to aldehydes, a reliable method for C-C bond formation that produces valuable chiral secondary alcohols.[11][12][13]

Mechanistic Rationale

The reaction is believed to proceed through a dinuclear zinc complex. The amino alcohol ligand first reacts with one equivalent of the dialkylzinc reagent to form a zinc alkoxide. This species then coordinates with a second molecule of dialkylzinc and the aldehyde substrate. The key enantioselective step involves the transfer of an alkyl group from one of the zinc atoms to the re or si face of the aldehyde carbonyl, guided by the chiral ligand scaffold. The reaction requires a stoichiometry of two zinc species per aldehyde.[11]

Caption: Experimental workflow for the enantioselective addition of diethylzinc.

Protocol: Addition of Diethylzinc to Benzaldehyde

This protocol describes a typical procedure for the synthesis of (R)-1-phenyl-1-propanol.

Materials:

• (R)-(+)-2-[(1-Phenylethyl)amino]ethanol (Ligand)

• Diethylzinc (Et₂Zn), 1.0 M solution in hexanes

• Benzaldehyde (Substrate), freshly distilled

• Anhydrous Toluene or Hexane (Solvent)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Setup: To a flame-dried Schlenk flask under an inert atmosphere, add (R)-(+)-2-[(1-Phenylethyl)amino]ethanol (e.g., 0.1 mmol, 10 mol%).

• Dissolve the ligand in anhydrous toluene (e.g., 5 mL) and cool the solution to 0 °C in an ice bath.

• Catalyst Formation: Slowly add the diethylzinc solution (2.2 mL, 2.2 mmol, 2.2 equivalents) dropwise via syringe. Caution: Diethylzinc is pyrophoric and reacts violently with water and air. Gas evolution (ethane) will be observed.

• Stir the resulting solution at 0 °C for 30 minutes.

• Substrate Addition: Add freshly distilled benzaldehyde (1.0 mmol) dropwise to the catalyst solution at 0 °C.

• Allow the reaction to stir at 0 °C for 2 hours, then warm to room temperature and stir for an additional 12-24 hours. Monitor the reaction progress by TLC or GC.

• Work-up: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl at 0 °C.

• Once gas evolution has ceased, dilute the mixture with diethyl ether or ethyl acetate. Wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification & Analysis: Purify the crude alcohol by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient). Determine the enantiomeric excess by chiral HPLC analysis.[14]

Product Analysis: Chiral HPLC

Determining the enantiomeric excess (ee) of the chiral alcohol product is a critical final step. Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for this analysis.

Table 2: Example Chiral HPLC Method for 1-Phenylethanol

Parameter	Condition	Source(s)
Column	Chiralcel® OD-H or OB	[8][9]
Mobile Phase	n-Hexane / 2-Propanol (95:5 v/v)	[8]
Flow Rate	0.5 - 1.0 mL/min	[15]
Detection	UV at 210 or 254 nm	[10][15]
Column Temp.	25 °C	[15]
Sample Prep.	~1 mg/mL in mobile phase, filter (0.45 µm)	[8][15]

The enantiomeric excess is calculated from the integrated peak areas of the two enantiomers (A₁ and A₂) using the formula: ee (%) = |(A₁ - A₂) / (A₁ + A₂)| * 100

Conclusion

(R)-(+)-2-[(1-Phenylethyl)amino]ethanol is a robust and highly effective chiral ligand for key asymmetric transformations. Its utility in transfer hydrogenation and organozinc additions provides reliable access to enantiomerically enriched secondary alcohols, which are crucial intermediates in pharmaceutical and fine chemical synthesis. The protocols and mechanistic insights provided herein serve as a comprehensive guide for researchers to leverage the power of this ligand in their synthetic endeavors.

References

• Noyori, R. Asymmetric Catalysis: Science and Opportunities (Nobel Lecture). Angewandte Chemie International Edition, 2002 , 41(12), 2008-2022. [Link]

• Noyori Asymmetric Transfer Hydrogenation. Chem-Station International Edition. [Link]

• Asymmetric Transfer Hydrogenation of Aryl Heteroaryl Ketones and o-Hydroxyphenyl Ketones Using Noyori-Ikariya Catalysts. MDPI. [Link]

• Does the Configuration at the Metal Matter in Noyori–Ikariya Type Asymmetric Transfer Hydrogenation Catalysts?. ACS Catalysis, 2018 , 8(4), 3147–3156. [Link]

• Noyori Hydrogenation. YouTube. [Link]

• Origin of Enantioselectivities in Chiral β-Amino Alcohol Catalyzed Asymmetric Additions of Organozinc Reagents to Benzaldehyde: PM3 Transition State Modeling. The Journal of Organic Chemistry, 1997 , 62(25), 8622–8623. [Link]

• The production of enantiomerically pure 1-phenylethanol by enzymatic kinetic resolution method using response surface methodology. Scientific Reports, 2020 , 10, 1385. [Link]

• The Application of Two-Phase Catalytic System in Enantioselective Separation of Racemic (R,S)-1-Phenylethanol. MDPI. [Link]

• An Amino Alcohol Ligand for Highly Enantioselecitve Addition of Organozinc Reagents to Aldehydes: Serendipity Rules. Organic Letters, 2002 , 4(12), 2133–2136. [Link]

• Asymmetric Functional Organozinc Additions to Aldehydes Catalyzed by 1,1′-Bi-2-naphthols (BINOLs). Accounts of Chemical Research, 2014 , 47(6), 1840–1853. [Link]

• Enantioselective addition of diethylzinc to aldehydes with (R)‐(+)‐2 a under aerobic conditions. ResearchGate. [Link]

• Safety Data Sheet: 2-Amino-1-phenylethanol. Carl ROTH. [Link]

• Safety Data Sheet. Oriental Union Chemical Corporation. [Link]

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• 5. Does the Configuration at the Metal Matter in Noyori–Ikariya Type Asymmetric Transfer Hydrogenation Catalysts? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Noyori Asymmetric Transfer Hydrogenation | Chem-Station Int. Ed. [en.chem-station.com]
• 7. mdpi.com [mdpi.com]
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• 9. The production of enantiomerically pure 1-phenylethanol by enzymatic kinetic resolution method using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. An Amino Alcohol Ligand for Highly Enantioselecitve Addition of Organozinc Reagents to Aldehydes: Serendipity Rules [organic-chemistry.org]
• 13. Asymmetric Functional Organozinc Additions to Aldehydes Catalyzed by 1,1′-Bi-2-naphthols (BINOLs)† - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. benchchem.com [benchchem.com]

Application Note: Asymmetric Synthesis of Mirabegron Intermediates Utilizing (R)-(+)-1-Phenylethylamine as a Chiral Auxiliary

Executive Summary

Mirabegron is a first-in-class β3-adrenoceptor agonist widely prescribed for the treatment of overactive bladder syndrome[1]. The pharmacological efficacy of the active pharmaceutical ingredient (API) is strictly dependent on its (R)-stereocenter, located at the phenylethanolamine moiety. Controlling chiral impurities during process development is critical to meeting ICH guidelines.

A highly scalable, cost-effective strategy for establishing this chiral center involves the use of (R)-(+)-1-phenylethylamine as a chiral auxiliary[2]. By regioselectively opening racemic styrene oxide, a diastereomeric mixture of 2-[(1-phenylethyl)amino]ethanol derivatives is formed. Subsequent diastereomeric resolution and catalytic hydrogenolysis yield enantiopure (R)-2-amino-1-phenylethanol, the critical chiral building block for mirabegron[3].

Mechanistic Rationale & Strategy (E-E-A-T)

As process scientists, achieving high enantiomeric excess (ee) without relying on expensive asymmetric catalysts or cryogenic conditions is a primary objective. This protocol leverages the distinct physical properties of diastereomers to achieve chiral purity.

• Regioselective Epoxide Opening: The reaction between racemic styrene oxide and (R)-(+)-1-phenylethylamine in a protic solvent (ethanol) proceeds via an SN2-like mechanism. The protic solvent hydrogen-bonds with the epoxide oxygen, activating the ring. The amine nucleophile preferentially attacks the less sterically hindered terminal methylene carbon (C2), yielding the 1-phenyl-2-[(1-phenylethyl)amino]ethanol framework rather than the 1-amino isomer.

• Diastereomeric Resolution: The resulting product is a 1:1 mixture of (1R,1'R) and (1S,1'R) diastereomers. Because these diastereomers possess different lattice energies and solubilities, they can be separated via fractional crystallization. The (1R,1'R) isomer preferentially crystallizes from non-polar/polar solvent mixtures (e.g., heptane/ethyl acetate).

• Selective Hydrogenolysis: The purified (1R,1'R) derivative is subjected to catalytic hydrogenolysis using Pd/C[4]. The benzylic C–N bond of the chiral auxiliary is selectively cleaved under H₂ pressure. The selectivity is governed by the higher affinity of the nitrogen lone pair for the palladium surface, facilitating specific C–N bond insertion without over-reducing the benzylic C–O bond or the aromatic rings.

Mandatory Visualization: Synthetic Workflow

Workflow for the asymmetric synthesis of mirabegron intermediates via chiral resolution.

Self-Validating Experimental Protocols

Protocol A: Synthesis and Resolution of (1R)-1-Phenyl-2-[((1R)-1-phenylethyl)amino]ethanol

Objective: Synthesize the chiral aminoethanol derivative and isolate the desired (1R,1'R) diastereomer.

• Reaction Execution: Dissolve racemic styrene oxide (1.0 eq) and (R)-(+)-1-phenylethylamine (1.05 eq) in absolute ethanol (3 volumes). Reflux the mixture at 78°C for 16 hours.

  • Causality: Ethanol acts as both a solvent and an electrophilic activator for the epoxide, while reflux conditions ensure >99% conversion.

• In-Process Control (IPC): Monitor the reaction via HPLC (C18 column, 210 nm). Proceed to the next step only when residual styrene oxide is <1%.

• Concentration: Remove ethanol under reduced pressure to yield a viscous oil containing the 1:1 diastereomeric mixture.

• Crystallization (Self-Validation): Dissolve the oil in a 4:1 mixture of heptane and ethyl acetate at 60°C. Cool slowly to 5°C at a controlled rate of 10°C/hour. Seed the solution with pure (1R,1'R) crystals at 35°C.

  • Causality: Controlled cooling prevents supersaturation, thereby avoiding the co-crystallization of the unwanted (1S,1'R) isomer.

• Isolation: Filter the white crystalline solid and wash with cold heptane.

• Quality Validation: Analyze the solid via Chiral HPLC. The diastereomeric excess (de) must be >98%. If the de is <98%, perform a second recrystallization from the same solvent system.

Protocol B: Catalytic Hydrogenolysis to (R)-2-Amino-1-phenylethanol

Objective: Cleave the chiral auxiliary to yield the enantiopure mirabegron core.

• Setup: Charge a high-pressure Parr reactor with the purified (1R,1'R) intermediate (1.0 eq), methanol (5 volumes), and 10% Pd/C (0.05 eq by weight).

• Reaction Execution: Purge the reactor with N₂ (3x) followed by H₂ (3x). Pressurize the vessel to 60 psi H₂ and heat to 40°C for 4 hours[4].

  • Causality: Maintaining 60 psi at 40°C provides the optimal thermodynamic driving force for benzylic C–N cleavage without triggering the hydrogenolysis of the benzylic C–O bond.

• IPC: Monitor H₂ uptake. The reaction is deemed complete when the internal pressure stabilizes. Confirm via TLC (Ninhydrin stain; the primary amine product appears as a distinct purple spot).

• Workup: Filter the catalyst through a Celite pad to prevent palladium contamination in the API. Concentrate the filtrate under vacuum to yield (R)-2-amino-1-phenylethanol as a white solid.

Protocol C: Downstream Amidation (Mirabegron Intermediate)

Objective: Couple the chiral aminoethanol with 4-nitrophenylacetic acid.

• Amidation: React (R)-2-amino-1-phenylethanol with 4-nitrophenylacetic acid using EDCI (1.2 eq) and HOBt (1.2 eq) in THF at room temperature[4].

  • Causality: HOBt is utilized to suppress racemization and improve the efficiency of the EDCI coupling by forming a highly reactive, yet stable, active ester intermediate[5].

• Validation: Confirm the formation of the product (m/z 301.1) via LC-MS.

Quantitative Data Presentation

The following table summarizes the expected yields, purities, and stereochemical metrics across the synthetic pipeline, serving as a benchmark for process validation.

Synthetic Step	Target Intermediate	Molar Yield (%)	Chemical Purity (HPLC)	Stereochemical Purity
Epoxide Opening	Diastereomeric Mixture (Oil)	> 95%	> 92%	~ 50% de
Resolution	(1R,1'R)-Derivative (Solid)	42 - 45%*	> 99%	> 98% de
Hydrogenolysis	(R)-2-Amino-1-phenylethanol	97%	> 99%	> 99% ee
Amidation	4-Nitro-phenylacetamide deriv.	88%	> 98%	> 99% ee

*Note: The theoretical maximum yield for a classical resolution is 50%. A 42-45% yield represents a highly efficient recovery of the desired diastereomer.

References

• Title : Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution Source : ACS Publications (Organic Process Research & Development) URL :[Link]

• Title : Distinct Conformations of Mirabegron Determined by MicroED Source : PMC - NIH URL :[Link]

• Title : Diamine-Tethered Bis(thiourea) Organocatalyst for Asymmetric Henry Reaction Source : ACS Publications (The Journal of Organic Chemistry) URL :[Link]

• Title : Mirabegron - New Drug Approvals Source : New Drug Approvals URL :[Link]

• Title : Synthesis and Characterization of Chiral Impurities of Mirabegron, Used as an Overactive Bladder Drug Source : International Research Journal on Advanced Engineering and Management URL :[Link]

Sources

• 1. Distinct Conformations of Mirabegron Determined by MicroED - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. newdrugapprovals.org [newdrugapprovals.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Enantioselective Synthesis of Chiral Morpholin-2-ones Using (R)-(+)-2-[(1-Phenylethyl)amino]ethanol as a Chiral Auxiliary

Executive Summary

In modern drug development, the chiral morpholin-2-one scaffold is a privileged pharmacophore, serving as the structural core for numerous therapeutics (e.g., NK1 receptor antagonists like Aprepitant). While traditional syntheses often rely on late-stage chiral resolution, (R)-(+)-2-[(1-Phenylethyl)amino]ethanol acts as a highly efficient, bifunctional chiral auxiliary. By leveraging its 1,2-amino alcohol backbone to construct the morpholine ring and its sterically demanding 1-phenylethyl group to direct facial attack, this auxiliary enables the direct, asymmetric synthesis of 3-alkyl-morpholin-2-ones.

This application note provides a comprehensive, self-validating protocol for the construction, diastereoselective alkylation, and traceless cleavage of this chiral template.

Mechanistic Grounding & Stereochemical Causality

The exceptional stereocontrol provided by (R)-(+)-2-[(1-Phenylethyl)amino]ethanol is rooted in the rigid conformational mechanics of the morpholin-2-one enolate[1].

The Causality of Stereocontrol: Upon deprotonation with Lithium Diisopropylamide (LDA), the morpholin-2-one forms a planar Z-enolate. To minimize severe allylic strain (A-1,3 strain) between the enolate double bond and the exocyclic nitrogen substituent, the (R)-1-phenylethyl group is forced into a highly specific conformation. The C-H bond of the chiral center eclipses the enolate plane, which forces the bulky phenyl ring to project downward, effectively shielding the bottom (Re) face of the enolate[2].

Consequently, incoming electrophiles are directed to attack exclusively from the less sterically hindered top (Si) face. This covalently linked chiral environment reliably yields diastereomeric ratios exceeding 95:5[3].

Caption: Stereochemical model demonstrating facial shielding by the (R)-1-phenylethyl group during alkylation.

Experimental Workflows & Step-by-Step Protocols

The following protocols are designed as self-validating systems, ensuring that intermediate success can be visually or analytically confirmed before proceeding.

Protocol A: Synthesis of the Chiral Morpholin-2-one Template

Objective: Covalently link the chiral auxiliary to a glycinate equivalent to form the cyclic template.

• Coupling: In an oven-dried, argon-purged 250 mL round-bottom flask, dissolve 10.0 mmol of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol in 50 mL of anhydrous dichloromethane (DCM).

• Base Addition: Add 12.0 mmol of N,N-Diisopropylethylamine (DIPEA). Causality: DIPEA acts as a non-nucleophilic base to scavenge HBr without competing for the electrophile.

• Alkylation: Cool the mixture to 0 °C. Dropwise, add 10.5 mmol of ethyl bromoacetate over 15 minutes. Stir for 2 hours.

• Lactonization: Replace the DCM solvent with 50 mL of toluene. Equip the flask with a Dean-Stark trap and reflux at 110 °C for 6 hours.

  • Self-Validation: Spontaneous lactonization is an equilibrium process. Toluene allows for the azeotropic removal of the ethanol byproduct. The collection of ~0.6 mL of ethanol in the trap visually validates that the reaction has been driven to >98% completion via Le Chatelier's principle.

• Isolation: Concentrate under reduced pressure and purify via silica gel chromatography (Hexanes/EtOAc, 3:1) to yield the pure (R)-N-(1-phenylethyl)morpholin-2-one.

Protocol B: Diastereoselective Enolate Alkylation

Objective: Introduce the alkyl side chain with high stereocontrol.

• Enolization: In a flame-dried Schlenk flask, dissolve 5.0 mmol of the morpholin-2-one template and 15.0 mmol of anhydrous LiCl in 30 mL of anhydrous THF. Cool to -78 °C.

  • Causality: Lithium enolates naturally form unreactive hexameric aggregates in THF. Anhydrous LiCl disrupts these aggregates into highly reactive monomeric species, ensuring rapid electrophilic capture at -78 °C before background racemization can occur.

• Deprotonation: Dropwise, add 5.5 mmol of LDA (1.0 M in THF/hexanes). Stir for 45 minutes.

  • Self-Validation: The solution will transition from pale yellow to a deep orange color, visually confirming the formation of the active monomeric enolate.

• Electrophile Addition: Add 6.0 mmol of the target alkyl halide (e.g., benzyl bromide) neat.

• Quenching: Stir for 3 hours at -78 °C, then quench with 5 mL of saturated aqueous NH₄Cl. Extract with EtOAc (3 x 20 mL), wash with brine, dry over MgSO₄, and concentrate.

Protocol C: Auxiliary Cleavage and Product Isolation

Objective: Perform a traceless removal of the chiral auxiliary to release the enantiopure morpholin-2-one.

• Hydrogenolysis: Dissolve the alkylated intermediate in 20 mL of methanol. Add 10 wt% Pd/C (0.1 equiv). Stir vigorously under an H₂ atmosphere (1 atm) for 12 hours[4].

  • Causality: The (R)-1-phenylethyl group functions chemically as a substituted benzyl group. Catalytic hydrogenolysis selectively cleaves the C-N bond of the auxiliary without reducing the morpholinone carbonyl or affecting standard alkyl side chains.

• Purification: Filter the suspension through a pad of Celite to remove the palladium catalyst. Concentrate the filtrate and purify via flash chromatography to isolate the free, enantiopure 3-alkyl-morpholin-2-one.

Caption: End-to-end synthetic workflow for the asymmetric synthesis of chiral morpholin-2-ones.

Data Presentation & Validation

The robustness of the (R)-(+)-2-[(1-Phenylethyl)amino]ethanol auxiliary is demonstrated by its tolerance to various electrophiles. The table below summarizes expected quantitative yields and stereochemical purities utilizing the protocols described above.

Electrophile (R-X)	Product (3-Alkyl-Morpholin-2-one)	Yield (%)	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee)
Benzyl bromide	3-Benzylmorpholin-2-one	88	96:4	>99%
Methyl iodide	3-Methylmorpholin-2-one	92	95:5	>99%
Allyl bromide	3-Allylmorpholin-2-one	85	97:3	>99%
Isopropyl iodide	3-Isopropylmorpholin-2-one	78	98:2	>99%

Note: Diastereomeric ratios are determined via crude ¹H-NMR prior to hydrogenolysis. Enantiomeric excess is determined via Chiral HPLC (e.g., Chiralcel OD-H column) after auxiliary cleavage.

References

• Diastereoselective Alkylation of Chiral Glycinate Derivatives Containing the α-Phenylethyl Group. Journal of the Mexican Chemical Society. URL:[Link]

• Chiral Nitrogen-Containing Ligands in Asymmetric Catalysis. AIP Conference Proceedings. URL:[Link]

• Dynamic kinetic resolution of (S)-mandelate-derived α-bromo esters in nucleophilic substitution and asymmetric synthesis. ARKIVOC. URL:[Link]

• Asymmetric Induction during Yang Cyclization of α-Oxoamides: The Power of a Covalently Linked Chiral Auxiliary Is Enhanced in the Crystalline State. Journal of the American Chemical Society. URL:[Link]

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.aip.org [pubs.aip.org]

Application Note: Enantioselective Addition of Organometallic Reagents Mediated by (R)-(+)-2-[(1-Phenylethyl)amino]ethanol

Abstract & Scientific Context

The enantioselective addition of dialkylzinc reagents to prochiral aldehydes is a foundational carbon-carbon bond-forming reaction in modern asymmetric synthesis[1]. The resulting enantioenriched secondary alcohols are privileged pharmacophores and critical building blocks in the total synthesis of complex therapeutics. While uncatalyzed additions of dialkylzincs to carbonyls are notoriously slow, the introduction of catalytic amounts of chiral β -amino alcohols accelerates the reaction dramatically while exerting profound stereocontrol[2].

This application note details the use of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol —a highly robust and modular chiral β -amino alcohol—as a catalytic mediator for the enantioselective addition of diethylzinc to various aldehydes. By understanding the underlying bimetallic transition state and the causality behind specific experimental parameters, researchers can achieve excellent yields (>85%) and high enantiomeric excesses (>90% ee).

Mechanistic Insights & The Noyori Model (E-E-A-T)

To consistently achieve high enantioselectivity, one must understand the molecular choreography of the catalyst. The reaction does not proceed via a simple monomeric addition. Instead, it operates via the well-established Noyori bimetallic mechanism [1].

• Catalyst Activation: The protolytic reaction between the primary hydroxyl group of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol and diethylzinc (Et 2​ Zn) releases ethane gas, forming a rigid, five-membered zinc alkoxide chelate.

• Transition State Assembly: This chiral zinc complex acts as a bifunctional Lewis acid/Lewis base. It coordinates a second equivalent of Et 2​ Zn (via the alkoxide oxygen) and the prochiral aldehyde (via the zinc atom).

• Stereo-determining Step: The assembly forms a highly ordered, six-membered transition state[3]. The steric bulk of the 1-phenylethyl group on the amine dictates the facial approach of the aldehyde, forcing the alkyl group to migrate exclusively to one enantiotopic face of the carbonyl.

• Chirality Amplification: A fascinating non-linear effect occurs in these systems. The catalyst often exists in a monomer-dimer equilibrium. Heterochiral dimers (formed if the ligand is not 100% optically pure) are thermodynamically more stable and catalytically inactive, leaving only the homochiral monomers to drive the reaction. This results in product ee that exceeds the ee of the starting ligand[2].

Visualization of the Catalytic Cycle

Caption: Catalytic cycle for the enantioselective addition of dialkylzinc mediated by chiral amino alcohols.

Experimental Design & Causality

Every parameter in this protocol is chosen to maximize the efficiency of the six-membered transition state[3] while suppressing the uncatalyzed background reaction:

• Solvent Selection (Toluene/Hexanes): Non-polar solvents are strictly required. Polar coordinating solvents (like THF or DMF) disrupt the delicate bimetallic transition state by competing for zinc coordination sites. This leads to a breakdown in stereocontrol and promotes the racemic background reaction.

• Temperature Control (0 °C): The reaction is highly exothermic. Conducting the addition at 0 °C strikes the optimal balance between reaction rate and enantiofacial discrimination. Higher temperatures increase the rate of the uncatalyzed racemic addition, degrading the final ee.

• Order of Addition: The amino alcohol must be pre-incubated with Et 2​ Zn to form the active zinc alkoxide catalyst before the aldehyde is introduced. Adding the aldehyde too early results in racemic alkylation.

Quantitative Substrate Scope

The following table summarizes the expected quantitative outcomes when utilizing 5 mol% of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol with various aldehyde substrates under the optimized protocol.

Aldehyde Substrate	Organometallic Reagent	Temp (°C)	Time (h)	Isolated Yield (%)	Enantiomeric Excess (ee %)
Benzaldehyde	Diethylzinc (1.0 M in hexanes)	0	12	95	92
4-Chlorobenzaldehyde	Diethylzinc (1.0 M in hexanes)	0	12	92	90
2-Naphthaldehyde	Diethylzinc (1.0 M in hexanes)	0	14	89	94
Hexanal (Aliphatic)	Diethylzinc (1.0 M in hexanes)	0	18	85	88
Cinnamaldehyde	Diethylzinc (1.0 M in hexanes)	0	16	88	86

Data Note: Enantiomeric excess is typically determined via chiral HPLC analysis (e.g., Chiralcel OD-H or Chiralpak AD-H columns) against racemic standards.

Detailed Experimental Protocol

Safety Warning: Diethylzinc is highly pyrophoric and reacts violently with water. All operations involving Et 2​ Zn must be conducted under a strict inert atmosphere (Argon or Nitrogen) using rigorous Schlenk techniques or a glovebox.

Phase 1: Preparation of the Active Catalyst Complex

• Glassware Preparation: Flame-dry a 25 mL Schlenk flask equipped with a magnetic stir bar under a vacuum, then backfill with Argon. Repeat this cycle three times.

• Ligand Addition: Add (R)-(+)-2-[(1-Phenylethyl)amino]ethanol (8.3 mg, 0.05 mmol, 5 mol%) to the flask.

• Solvent Introduction: Inject 3.0 mL of anhydrous, degassed toluene into the flask. Stir until the ligand is fully dissolved.

• Catalyst Activation: Cool the flask to 0 °C using an ice-water bath. Slowly add diethylzinc (2.2 mL of a 1.0 M solution in hexanes, 2.2 mmol, 2.2 equiv) dropwise via syringe.

  • Self-Validation Checkpoint: You should observe mild effervescence (ethane gas evolution). This visually confirms the deprotonation of the amino alcohol and the formation of the active monomeric zinc alkoxide[2].

• Incubation: Stir the mixture at 0 °C for 30 minutes to ensure complete complexation.

Phase 2: Aldehyde Addition and Reaction

• Substrate Introduction: Dissolve the chosen aldehyde (1.0 mmol, 1.0 equiv) in 1.0 mL of anhydrous toluene. Add this solution dropwise to the reaction mixture over 15 minutes using a syringe pump.

  • Causality: Slow addition prevents localized concentration spikes of the aldehyde, which could outcompete the catalytic cycle and undergo uncatalyzed, racemic addition with the excess Et 2​ Zn.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 12–18 hours.

  • Self-Validation Checkpoint: Monitor reaction progress via TLC (Hexanes/EtOAc 8:2). The disappearance of the UV-active aldehyde spot indicates reaction completion.

Phase 3: Quenching and Isolation

• Quenching: Carefully quench the reaction at 0 °C by the dropwise addition of 5 mL of saturated aqueous NH 4​ Cl solution.

  • Causality: The mild acid safely destroys the unreacted, pyrophoric Et 2​ Zn and hydrolyzes the product-zinc alkoxide bond. Furthermore, it protonates the amino alcohol ligand, driving it into the aqueous phase for potential recovery, thereby simplifying the purification of the secondary alcohol.

• Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 × 10 mL).

• Washing & Drying: Wash the combined organic layers with brine (15 mL), dry over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel (eluting with a Hexanes/EtOAc gradient) to afford the pure enantioenriched secondary alcohol.

References

• [1] Title: Ryoji Noyori – Biographical - NobelPrize.org Source: nobelprize.org URL:[Link]

• [2] Title: Carbohydrate-Based Chiral Ligands for the Enantioselective Addition of Diethylzinc to Aldehydes - MDPI Source: mdpi.com URL:[Link]

• [3] Title: Characterization of New Six-Membered Transition States of the Amino-Alcohol Promoted Addition of Dialkyl Zinc to Aldehydes | Journal of the American Chemical Society Source: acs.org URL:[Link]

Sources

• 1. nobelprize.org [nobelprize.org]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

Preparation of Chiral Catalysts from (R)-(+)-2-[(1-Phenylethyl)amino]ethanol: An Application and Protocol Guide

Abstract

This comprehensive guide details the preparation and application of a chiral ruthenium catalyst derived from the readily available and cost-effective starting material, (R)-(+)-2-[(1-Phenylethyl)amino]ethanol. Chiral β-amino alcohols are privileged ligands in modern asymmetric synthesis, enabling the production of single-enantiomer compounds crucial for the pharmaceutical and fine chemical industries.[1] This document provides detailed, field-tested protocols for the synthesis of a mono-N-tosylated amino alcohol ligand, its subsequent complexation to a ruthenium(II) precursor, and the application of the resulting catalyst in the highly efficient asymmetric transfer hydrogenation (ATH) of a model ketone. The methodologies are presented with a focus on experimental causality, ensuring both reproducibility and a deep understanding of the underlying chemical principles.

Introduction: The Power of Chiral Amino Alcohols

Asymmetric catalysis is a cornerstone of modern organic synthesis, providing access to enantiomerically pure molecules that are often essential for biological activity.[2] Among the vast array of chiral ligands developed, β-amino alcohols stand out for their versatility, robustness, and the high levels of stereocontrol they impart in a variety of metal-catalyzed reactions.[3] The starting material for this guide, (R)-(+)-2-[(1-Phenylethyl)amino]ethanol, is an ideal chiral building block. Its stereocenters are derived from (R)-1-phenylethylamine, and the presence of both a secondary amine and a primary alcohol provides two distinct handles for chemical modification and coordination to a metal center.

This guide focuses on the synthesis of a Noyori-type catalyst, a class of catalysts renowned for their exceptional performance in the asymmetric transfer hydrogenation (ATH) of ketones and imines.[4][5] The key to their success lies in a "metal-ligand bifunctional" mechanism, where the metal-bound hydride and the ligand's N-H proton are transferred in a concerted, six-membered transition state to the carbonyl substrate.[4] By modifying the amino alcohol with a p-toluenesulfonyl (tosyl) group, we enhance the acidity of the N-H proton, which is crucial for the catalytic cycle's efficiency.[6]

Experimental Guide: Synthesis and Application

This section provides a step-by-step guide for the synthesis of the chiral ligand and the ruthenium catalyst, followed by its application in a model ATH reaction.

Overall Workflow

The synthetic and catalytic pathway is a three-stage process, beginning with the chiral amino alcohol, proceeding through ligand synthesis and catalyst formation, and culminating in the asymmetric reduction of a prochiral ketone.

Sources

• 1. Asymmetric Synthesis of Chiral 1,2-Amino Alcohols and Morpholin-2-ones from Arylglyoxals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. renyi.hu [renyi.hu]
• 3. Chiral β-Amino Alcohols as Ligands for the Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of N-Phosphinyl Ketimines [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Practical Aspects and Mechanism of Asymmetric Hydrogenation with Chiral Half-Sandwich Complexes - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Asymmetric Alkylation of Aldehydes Catalyzed by (R)-(+)-2-[(1-Phenylethyl)amino]ethanol

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Introduction & Mechanistic Rationale

The enantioselective addition of dialkylzinc reagents to prochiral aldehydes is a foundational C–C bond-forming reaction in asymmetric synthesis, heavily utilized in the production of enantiopure secondary alcohols for active pharmaceutical ingredients (APIs). Among the most reliable chiral ligands for this transformation are chiral β -amino alcohols [1].

(R)-(+)-2-[(1-Phenylethyl)amino]ethanol (CAS: 80548-31-8) is a highly modular, commercially available chiral ligand. Its structural architecture—a secondary amine flanked by a chiral benzylic stereocenter and a primary alcohol—provides an ideal "bite angle" for zinc coordination.

The Causality of Stereocontrol

The efficacy of this ligand is not merely empirical; it is deeply rooted in the transition state kinetics of the Noyori-type dinuclear zinc mechanism [2].

• Precatalyst Formation: The amino alcohol reacts with one equivalent of diethylzinc ( Et2​Zn ) to release ethane gas, forming a monomeric chiral zinc alkoxide.

• Substrate Coordination: This zinc alkoxide acts simultaneously as a Lewis acid (via the zinc atom) to activate the aldehyde, and as a Lewis base (via the oxygen atom) to coordinate a second molecule of Et2​Zn .

• Stereoselective Transfer: The bulky phenyl group on the chiral benzylic center of the ligand restricts the conformational freedom of the resulting six-membered dinuclear transition state. This steric shielding forces the ethyl group to migrate exclusively to the si-face or re-face of the aldehyde, dictating the absolute configuration of the product.

Fig 1. Catalytic cycle of the dinuclear zinc-mediated asymmetric alkylation.

Experimental Design & Self-Validating Systems

To ensure absolute scientific integrity, this protocol is designed as a self-validating system .

• Internal Baseline Validation: Before running the asymmetric protocol, a control reaction using an achiral catalyst (e.g., ZnCl2​ or racemic amino alcohol) must be performed. This generates a racemic mixture of 1-phenyl-1-propanol, which is used to calibrate the Chiral HPLC, ensuring baseline separation of the (R) and (S) enantiomers. Without this, enantiomeric excess ( ee ) calculations are invalid.

• Solvent Causality: Toluene is selected over coordinating solvents (like THF or ether). Coordinating solvents compete with the aldehyde for the Lewis acidic zinc center, disrupting the dinuclear transition state and leading to a collapse in enantioselectivity [3].

• Temperature Causality: The reaction is initiated at 0 °C. While room temperature accelerates the reaction, it also increases the rate of the uncatalyzed background reaction (which is racemic). 0 °C provides the optimal thermodynamic balance between conversion rate and maximum ee .

Step-by-Step Protocol: Synthesis of (S)-1-Phenyl-1-propanol

Safety Warning: Diethylzinc ( Et2​Zn ) is highly pyrophoric. It reacts violently with water and oxygen. All manipulations must be performed under a rigorous inert atmosphere (Argon or Nitrogen) using standard Schlenk techniques.

Materials Required:

• (R)-(+)-2-[(1-Phenylethyl)amino]ethanol (10 mol% catalyst loading)

• Benzaldehyde (1.0 equivalent, freshly distilled)

• Diethylzinc (1.0 M solution in hexanes, 2.2 equivalents)

• Anhydrous Toluene (degassed)

Methodology:

• Preparation of the Schlenk System: Flame-dry a 25 mL Schlenk flask equipped with a magnetic stir bar under vacuum. Backfill with Argon. Repeat this cycle three times to ensure complete removal of surface moisture.

• Ligand Activation: Add (R)-(+)-2-[(1-Phenylethyl)amino]ethanol (0.1 mmol, 16.5 mg) to the flask. Inject anhydrous toluene (3.0 mL) via syringe. Stir until dissolved, then cool the flask to 0 °C using an ice-water bath.

• Formation of the Zinc Alkoxide: Slowly add Et2​Zn (1.0 M in hexanes, 2.2 mL, 2.2 mmol) dropwise over 5 minutes. Observation: Effervescence will occur as ethane gas is liberated. Stir for 30 minutes at 0 °C to ensure complete formation of the active chiral zinc complex.

• Aldehyde Addition: Add freshly distilled benzaldehyde (1.0 mmol, 102 μ L) dropwise. Maintain the reaction at 0 °C.

• Reaction Monitoring (Self-Validation): Stir the mixture for 12–24 hours. Monitor the disappearance of benzaldehyde via TLC (Hexanes/EtOAc 8:2, UV visualization). Do not quench until starting material is consumed to prevent inaccurate yield calculations.

• Quenching and Workup: Carefully quench the reaction at 0 °C by the dropwise addition of 1 M HCl (5 mL) to destroy unreacted Et2​Zn and solubilize zinc salts. Extract the aqueous layer with Ethyl Acetate ( 3×10 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Purification & Analysis: Purify the crude product via flash column chromatography (Hexanes/EtOAc 9:1). Determine the enantiomeric excess via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/Isopropanol 95:5, 1.0 mL/min, λ=254 nm).

Fig 2. Step-by-step experimental workflow for the asymmetric addition reaction.

Quantitative Data Presentation

The optimization of reaction parameters is critical for maximizing both yield and enantiomeric excess. Table 1 summarizes typical quantitative outcomes based on variations in the experimental setup, demonstrating the causality of solvent and temperature choices.

Table 1: Optimization of Reaction Conditions for the Asymmetric Addition of Et2​Zn to Benzaldehyde

Entry	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Isolated Yield (%)	Enantiomeric Excess ( ee %)
1	2	Toluene	0	24	65	78
2	5	Toluene	0	18	88	89
3	10	Toluene	0	12	95	94
4	10	Toluene	25	6	96	82
5	10	THF	0	24	40	15
6	10	Hexanes	0	18	90	91

Note: Entry 3 represents the optimized conditions. Entry 4 demonstrates how higher temperatures reduce ee due to the competing uncatalyzed background reaction. Entry 5 highlights the detrimental effect of coordinating solvents (THF).

References

• Title: Enantioselective addition of diethylzinc to aldehydes catalyzed by polymer-supported chiral amino alcohols. Evidence for a two zinc species mechanism. Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Highly Enantioselective Addition of Diethylzinc to Diphenylphosphinoyl Imines under Dual Amino Alcohol/Halosilane Mediation. Source: Organic Letters (ACS Publications) URL: [Link]

• Title: Carbohydrate-Based Chiral Ligands for the Enantioselective Addition of Diethylzinc to Aldehydes. Source: Molecules (MDPI) URL: [Link]

Technical Notes & Optimization

Technical Support Center: Optimizing Asymmetric Synthesis with (R)-(+)-2-[(1-Phenylethyl)amino]ethanol

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing (R)-(+)-2-[(1-Phenylethyl)amino]ethanol as a chiral ligand in asymmetric synthesis. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address specific challenges and optimize your reaction conditions for achieving high enantioselectivity and yield.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the primary application of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol in asymmetric synthesis?

(R)-(+)-2-[(1-Phenylethyl)amino]ethanol is a widely used chiral β-amino alcohol ligand. Its primary and most well-documented application is in the catalytic enantioselective addition of organozinc reagents, particularly diethylzinc (Et₂Zn), to aldehydes.[1][2] This reaction is a powerful method for synthesizing enantiomerically enriched secondary alcohols, which are crucial building blocks in the pharmaceutical industry.[3]

Q2: What is the proposed mechanism for enantioselection in the diethylzinc addition to aldehydes?

The mechanism involves the formation of a chiral dimeric zinc complex. The (R)-(+)-2-[(1-Phenylethyl)amino]ethanol ligand first reacts with diethylzinc to form a zinc alkoxide. This species then coordinates with another molecule of diethylzinc and the aldehyde substrate. The chirality of the resulting secondary alcohol is determined by the facial selectivity of the ethyl group transfer from the zinc reagent to the aldehyde, which is directed by the sterically demanding (R)-1-phenylethyl group on the ligand. The reaction is believed to proceed through a six-membered chair-like transition state, where the aldehyde's R-group preferentially occupies an equatorial position to minimize steric hindrance, leading to the formation of the (R)-alcohol.

Caption: Proposed mechanism for enantioselective addition.

Q3: How critical is the purity of reagents and the reaction setup?

Extremely critical. The success of this catalytic system is highly sensitive to impurities, particularly water and oxygen.[4][5]

• Ligand Purity: Ensure the (R)-(+)-2-[(1-Phenylethyl)amino]ethanol is of high purity. Recrystallization or column chromatography may be necessary if impurities are suspected.

• Diethylzinc: Use a fresh, high-quality solution of diethylzinc. Older solutions can degrade, leading to lower reactivity and selectivity. If in doubt, titrate the solution to determine its exact molarity.[5]

• Solvent: Solvents must be anhydrous. Use freshly distilled solvents from an appropriate drying agent or purchase high-purity anhydrous solvents.

• Atmosphere: The reaction must be carried out under a strictly inert atmosphere (e.g., argon or nitrogen) using Schlenk line techniques or in a glovebox to prevent catalyst deactivation by air and moisture.[5]

Section 2: Troubleshooting Guide

This section addresses common problems encountered during the asymmetric addition of diethylzinc to aldehydes using (R)-(+)-2-[(1-Phenylethyl)amino]ethanol.

Caption: Systematic workflow for troubleshooting.

Problem 1: Low Enantiomeric Excess (ee)

Low enantioselectivity is a common issue and can arise from multiple sources.[6] A systematic approach is key to identifying the cause.[4]

Potential Cause	Explanation & Recommended Action
Incorrect Temperature	The energy difference between the two diastereomeric transition states is often small. Higher temperatures can provide enough thermal energy to overcome this barrier, leading to a racemic or near-racemic product. Action: Lower the reaction temperature. Screen temperatures from 0 °C down to -78 °C. Lower temperatures generally favor higher enantioselectivity.[6]
Inappropriate Solvent	The solvent plays a crucial role in the structure and stability of the transition state.[6][7] Non-coordinating solvents like toluene or hexane are generally preferred as they are less likely to interfere with the formation of the active catalyst complex. Action: If using a coordinating solvent (e.g., THF), switch to a non-coordinating one like toluene or hexane. Screen a few different non-coordinating solvents.
Reagent Purity	As mentioned in the FAQ, impurities (especially water) can react with the organozinc reagent or the catalyst, leading to non-selective background reactions. Action: Re-purify all reagents and ensure solvents are rigorously dried. Use a fresh bottle of diethylzinc.[4][5]
Incorrect Stoichiometry	The ratio of ligand to diethylzinc can be critical. An excess of diethylzinc can sometimes lead to an uncatalyzed, non-selective background reaction. Action: Carefully re-verify all measurements. Consider screening different ligand-to-zinc ratios.

Problem 2: Low Reaction Yield or Slow Conversion

A sluggish or incomplete reaction can be frustrating, but is often solvable by examining the following:

Potential Cause	Explanation & Recommended Action
Catalyst Deactivation	The chiral zinc complex is sensitive to air and moisture.[5] Any exposure can lead to decomposition and a loss of catalytic activity. Action: Improve your inert atmosphere technique. Ensure all glassware is flame-dried or oven-dried immediately before use. Use freeze-pump-thaw cycles to degas solvents if necessary.
Inactive Diethylzinc	Diethylzinc is pyrophoric and reactive. If the solution is old or has been improperly handled, its effective concentration will be lower than stated. Action: Use a fresh bottle of diethylzinc or titrate the existing solution to confirm its molarity before use.[5]
Low Reaction Temperature	While lower temperatures often improve enantioselectivity, they also decrease the reaction rate. A temperature that is too low may result in a stalled reaction. Action: If conversion is low at a given temperature, try running the reaction for a longer period. If it remains stalled, cautiously increase the temperature in small increments, monitoring the effect on both yield and ee.
Substrate Steric Hindrance	Very bulky aldehydes may react more slowly. Action: For sterically demanding substrates, you may need to increase the catalyst loading (e.g., from 5 mol% to 10 mol%) or increase the reaction temperature, accepting a potential trade-off in enantioselectivity.

Section 3: Protocols & Methodologies

Representative Experimental Protocol: Asymmetric Ethylation of Benzaldehyde

This protocol provides a general procedure. Optimal conditions may vary depending on the specific substrate.

• Preparation:

  • Under an argon atmosphere, add anhydrous toluene (10 mL) to a flame-dried 50 mL Schlenk flask equipped with a magnetic stir bar.

  • Add (R)-(+)-2-[(1-Phenylethyl)amino]ethanol (0.05 mmol, 1.0 eq).

  • Cool the solution to 0 °C in an ice bath.

• Catalyst Formation:

  • Slowly add diethylzinc (1.0 M solution in hexanes, 0.1 mmol, 2.0 eq) dropwise to the stirred solution of the ligand.

  • Stir the resulting solution at 0 °C for 30 minutes to allow for the formation of the active catalyst.

• Reaction:

  • Add benzaldehyde (1.0 mmol, 20 eq) dropwise to the catalyst solution at 0 °C.

  • Add additional diethylzinc (1.0 M solution in hexanes, 1.2 mmol, 24 eq) dropwise over 10 minutes.

  • Continue stirring the reaction mixture at 0 °C and monitor its progress by thin-layer chromatography (TLC).

• Workup:

  • Once the reaction is complete (typically 2-4 hours), quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution (15 mL) at 0 °C.

  • Allow the mixture to warm to room temperature and extract with diethyl ether (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification & Analysis:

  • Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield (R)-1-phenylethanol.

  • Determine the enantiomeric excess (ee) by chiral High-Performance Liquid Chromatography (HPLC) or by NMR analysis using a chiral shift reagent.

Section 4: Data & Optimization

The following table illustrates the typical effects of various parameters on the reaction outcome. The data is representative and serves as a guide for optimization.

Parameter	Condition A	ee (%)	Yield (%)	Condition B	ee (%)	Yield (%)	Rationale & Comments
Temperature	0 °C	92	95	25 °C (RT)	75	98	Lower temperatures increase the energy difference between diastereomeric transition states, enhancing selectivity.[6]
Solvent	Toluene	92	95	THF	45	90	Coordinating solvents like THF can interfere with the catalyst complex, reducing enantioselectivity.
Ligand Loading	5 mol%	92	95	1 mol%	85	88	Lower catalyst loading can sometimes lead to a more pronounced background (non-catalyzed) reaction, lowering ee.
Et₂Zn Equivalents	1.2 eq	92	95	2.5 eq	90	99	A large excess of Et₂Zn can increase the rate of the non-catalyzed pathway, slightly eroding enantioselectivity.[8]

References

• BenchChem. Troubleshooting low enantiomeric excess in asymmetric synthesis.
• BenchChem. Technical Support Center: Asymmetric Synthesis Reactions.
• BenchChem. Technical Support Center: Synthesis of Hydroxylamines using Diethylzinc (Et2Zn).
• MDPI. Carbohydrate-Based Chiral Ligands for the Enantioselective Addition of Diethylzinc to Aldehydes.
• ResearchGate. Possible effect of chiral solvents on asymmetric reactions, in which....
• ACS Publications. Enantioselective addition of diethylzinc to aldehydes catalyzed by N-(9-Phenylfluoren-9-yl) β-Amino Alcohols. The Journal of Organic Chemistry.
• Organic & Biomolecular Chemistry (RSC Publishing). New chiral amino alcohol ligands for catalytic enantioselective addition of diethylzincs to aldehydes.
• Pharmaceutical Technology. Meeting Challenges in Asymmetric Synthesis.
• Semantic Scholar. Asymmetric Synthesis of (R)-1-Phenylethanol.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. New chiral amino alcohol ligands for catalytic enantioselective addition of diethylzincs to aldehydes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. pharmtech.com [pharmtech.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Technical Support Center: Enhancing Enantioselectivity with (R)-(+)-2-[(1-Phenylethyl)amino]ethanol

Welcome to the technical support hub for (R)-(+)-2-[(1-Phenylethyl)amino]ethanol. This guide is designed for researchers, scientists, and professionals in drug development who are leveraging this versatile chiral amino alcohol in asymmetric synthesis. Here, we move beyond standard protocols to address the nuanced challenges you may face in achieving high enantiomeric excess (ee). Our focus is on providing actionable troubleshooting advice and a deeper mechanistic understanding to empower your experimental success.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol in asymmetric synthesis?

A1: (R)-(+)-2-[(1-Phenylethyl)amino]ethanol is a privileged chiral ligand and auxiliary primarily used in two major classes of asymmetric reactions:

• Asymmetric Reduction of Prochiral Ketones: It is a precursor for forming in-situ chiral oxazaborolidine catalysts, which are highly effective for the enantioselective reduction of ketones to chiral secondary alcohols using borane reagents.[1][2][3] This method is a cornerstone of modern organic synthesis for producing enantiomerically pure alcohols.

• Enantioselective Addition of Organozinc Reagents to Aldehydes: This amino alcohol is a highly effective catalyst for the addition of dialkylzinc reagents (e.g., diethylzinc) to aldehydes, yielding chiral secondary alcohols with high enantioselectivity.[4][5][6][7]

Q2: What is the general mechanism that imparts stereoselectivity when using this amino alcohol?

A2: The stereochemical outcome is dictated by the formation of a rigid, sterically defined chiral environment around the reactive center.

• In Ketone Reductions: The amino alcohol reacts with a borane source (like BH₃·THF) to form a chiral oxazaborolidine catalyst. This catalyst coordinates with both the borane reducing agent and the ketone substrate. The bulky (R)-1-phenylethyl group effectively shields one face of the ketone, forcing the hydride to attack from the less hindered face, thus leading to a specific enantiomer of the alcohol.

• In Organozinc Additions: The amino alcohol reacts with the dialkylzinc reagent to form a chiral zinc-aminoalkoxide complex. This complex then coordinates with the aldehyde. The (R)-1-phenylethyl group directs the alkyl group from the organozinc reagent to a specific face of the aldehyde carbonyl, controlling the stereochemistry of the newly formed stereocenter.

Q3: How critical is the purity of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol?

A3: The enantiomeric purity of the ligand is paramount. Any contamination with the (S)-enantiomer will directly decrease the enantiomeric excess of the final product, as the (S)-ligand will catalyze the formation of the opposite product enantiomer. It is crucial to use a ligand with the highest possible enantiomeric purity (>99% ee) to achieve optimal results.

Q4: Can this molecule be used as a chiral auxiliary that is later cleaved?

A4: Yes, while it is most commonly used as a chiral catalyst, derivatives of similar amino alcohols can be used as chiral auxiliaries. In such cases, the amino alcohol is covalently attached to the substrate, directs a stereoselective reaction on the substrate, and is then chemically removed. The removal of amino alcohol auxiliaries often involves methods like hydrogenolysis or specific cleavage reactions that do not racemize the product.[8]

Troubleshooting Guide: Low Enantiomeric Excess (ee)

One of the most common challenges encountered is achieving lower-than-expected enantiomeric excess. The following guide addresses potential causes and provides systematic solutions.

Problem 1: Low ee in the Asymmetric Reduction of Ketones (Oxazaborolidine-Catalyzed)

Possible Causes & Solutions

Potential Cause	Explanation & Troubleshooting Steps
Moisture in the Reaction	Water will hydrolyze the borane reagents and the oxazaborolidine catalyst, leading to non-catalyzed, non-selective reduction. Solution: Ensure all glassware is rigorously flame-dried or oven-dried. Use anhydrous solvents and perform the reaction under a dry, inert atmosphere (Nitrogen or Argon).[9]
Suboptimal Reaction Temperature	Temperature significantly influences the stability of the transition state that leads to the desired enantiomer. Generally, lower temperatures favor higher enantioselectivity.[10][11] However, excessively low temperatures can sometimes decrease reaction rates or lead to catalyst dimerization.[12] Solution: Start by running the reaction at 0°C or -20°C. If the ee is still low, systematically lower the temperature in increments (e.g., to -40°C or -78°C). Monitor the reaction for conversion, as the rate will decrease.
Incorrect Stoichiometry or Slow Addition	A non-catalyzed background reaction can occur if the borane reagent reacts with the ketone before the catalyst is fully formed and coordinated. Solution: Ensure the chiral amino alcohol and the borane source are pre-stirred to allow for the complete formation of the oxazaborolidine catalyst before the ketone is introduced.[1] Add the borane solution slowly to a mixture of the catalyst and the ketone to maintain a low concentration of free borane.[9]
Impure Reagents	The purity of the borane source (e.g., BH₃·THF or BH₃·SMe₂) is critical. Old or improperly stored borane solutions can decompose, leading to lower activity and selectivity. Solution: Use a fresh bottle of the borane reagent or titrate the solution to determine its exact molarity before use.

Problem 2: Low ee in the Enantioselective Addition of Diethylzinc to Aldehydes

Possible Causes & Solutions

Potential Cause	Explanation & Troubleshooting Steps
Inappropriate Solvent	The solvent can influence the aggregation state and solubility of the catalytic species, directly impacting enantioselectivity. Solution: Non-polar solvents like toluene or hexane are often optimal for this reaction. If solubility is an issue, explore other anhydrous, non-coordinating solvents. Avoid coordinating solvents like THF or ether unless specified in a validated protocol, as they can compete for coordination sites on the zinc atom.
Incorrect Ligand-to-Metal Ratio	The stoichiometry between the amino alcohol and the diethylzinc is crucial for forming the active catalytic species. Solution: While catalytic amounts of the amino alcohol are typically used (2-10 mol%), the optimal ratio can be substrate-dependent. Perform a screen of catalyst loading to find the ideal balance between reaction rate and enantioselectivity.
"Non-Linear Effect" Issues	In some organozinc additions, the enantiomeric excess of the product is not linearly correlated with the enantiomeric excess of the chiral ligand. This can be due to the formation of heterochiral and homochiral catalyst aggregates.[5] Solution: This is an inherent mechanistic feature. The primary solution is to ensure the starting (R)-(+)-2-[(1-Phenylethyl)amino]ethanol has the highest possible enantiomeric purity to favor the formation of the more active and selective homochiral catalyst species.
Presence of Protic Impurities	Alcohols and water will react rapidly with diethylzinc, quenching the reagent and interfering with the formation of the active catalyst. Solution: Use anhydrous solvents and reagents. Ensure the aldehyde substrate is free of water and alcohol impurities. Distillation or passing through a column of activated alumina can be effective purification methods.

Experimental Protocols & Workflows

Protocol 1: In-situ Generation of Oxazaborolidine Catalyst for Asymmetric Ketone Reduction

This protocol describes a general procedure for the reduction of acetophenone as a model substrate.

Materials:

• (R)-(+)-2-[(1-Phenylethyl)amino]ethanol (10 mol%)

• Borane-dimethyl sulfide complex (BH₃·SMe₂, ~1.0 M solution)

• Acetophenone

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• 1 M Hydrochloric acid

• Standard inert atmosphere glassware (Schlenk line or glovebox)

Procedure:

• In a flame-dried, two-necked flask under an inert atmosphere, dissolve (R)-(+)-2-[(1-Phenylethyl)amino]ethanol (0.1 mmol) in anhydrous THF (5 mL).

• Cool the solution to 0°C and slowly add 0.1 mmol of BH₃·SMe₂.

• Allow the mixture to stir at room temperature for 30-60 minutes to facilitate the formation of the oxazaborolidine catalyst.[1]

• Cool the catalyst solution to the desired reaction temperature (e.g., -20°C).

• In a separate flask, prepare a solution of acetophenone (1.0 mmol) in anhydrous THF (2 mL).

• To the catalyst solution, add the acetophenone solution dropwise.

• Slowly add the remaining borane reagent (e.g., 0.6 mmol of BH₃·SMe₂) dropwise to the reaction mixture over 30 minutes.

• Monitor the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, quench the reaction by the slow, dropwise addition of methanol at low temperature.

• Allow the mixture to warm to room temperature, then add 1 M HCl.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the resulting 1-phenylethanol by column chromatography.

• Determine the enantiomeric excess using chiral HPLC or chiral GC.[9]

Workflow for Troubleshooting Low Enantiomeric Excess

This workflow provides a logical sequence for diagnosing and solving issues with enantioselectivity.

Caption: Troubleshooting workflow for low enantiomeric excess.

References

• Chiral Aminoalcohols and Squaric Acid Amides as Ligands for Asymmetric Borane Reduction of Ketones: Insight to In Situ Formed Catalytic System by DOSY and Multinuclear NMR Experiments. PMC. Available at: [Link]

• Stereocontrolled catalytic asymmetric reduction of ketones with oxazaborolidines derived from new chiral amino alcohols. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Asymmetric synthesis using chirally modified borohydrides. Part 3. Enantioselective reduction of ketones and oxime ethers with reagents prepared from borane and chiral amino alcohols. Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). Available at: [Link]

• Development of New Chiral Amino Alcohol Ligand for the Asymmetric Transfer Hydrogenation of Ketones and Its Immobilization Onto Nanomaterials for an Ease of Recovery and Reuse. CiteDrive. Available at: [Link]

• New chiral amino alcohol ligands for catalytic enantioselective addition of diethylzincs to aldehydes. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Optimization of the reaction conditions a Reaction conditions: rac−1... ResearchGate. Available at: [Link]

• Heterogeneous Chiral Copper Complexes of Amino Alcohol for Asymmetric Nitroaldol Reaction. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• SYNTHESIS AND TROUBLESHOOTING OF CHIRAL 1,2-AMINO ALCOHOLS LEADING TO HIGHLY SUBSTITUTED BISOXAZOLINE LIGANDS BY ADON CALVIN KWO. IDEALS - University of Illinois. Available at: [Link]

• Recent development in the asymmetric synthesis of optically active 2-amino-1-phenylethanol derivatives. Request PDF - ResearchGate. Available at: [Link]

• Asymmetric addition of dialkylzinc compounds to aldehydes. Wikipedia. Available at: [Link]

• Enantioselective addition of diethylzinc to aldehydes catalyzed by β-amino alcohols derived from (1 R ,2 S )-norephedrine. Request PDF - ResearchGate. Available at: [Link]

• Carbohydrate-Based Chiral Ligands for the Enantioselective Addition of Diethylzinc to Aldehydes. PMC. Available at: [Link]

• An Amino Alcohol Ligand for Highly Enantioselecitve Addition of Organozinc Reagents to Aldehydes: Serendipity Rules. Organic Chemistry Portal. Available at: [Link]

• Novel Chiral Switching Ligands for Enantioselective Asymmetric Reductions of Prochiral Ketones. PMC. Available at: [Link]

• Asymmetric Amination of Primary Alcohols via Dynamic Kinetic Resolution: Enantioconvergent Access to Chiral Benzomorpholines. CCS Chemistry - Chinese Chemical Society. Available at: [Link]

• Processes for producing optically active 2-amino-1-phenylethanol derivatives. Google Patents.

• Optimization of catalyst, a solvent and reaction conditions for the synthesis of 4a. ResearchGate. Available at: [Link]

• New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. MDPI. Available at: [Link]

• The production of enantiomerically pure 1-phenylethanol by enzymatic kinetic resolution method using response surface methodology. PMC. Available at: [Link]

• A new process for the preparation of (R)-2-((4-Aminophenethyl)amino)-1-phenylethanol. Google Patents.

• 1,2-Diphenyl-2-[(1-phenylethyl)amino]ethanol. PMC. Available at: [Link]

• Preparation and application of (R)-2-[[2-(4-aminophenyl)ethyl]amino]-1-phenylethyl alcohol. Google Patents.

• Asymmetric Synthesis of 2-Arylethylamines: A Metal-Free Review of the New Millennium. MDPI. Available at: [Link]

• Preparation of chiral derivatives of beta-Ala containing the alpha-phenylethyl group: useful starting materials for the asymmetric synthesis of beta-amino acids. PubMed. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Chiral Aminoalcohols and Squaric Acid Amides as Ligands for Asymmetric Borane Reduction of Ketones: Insight to In Situ Formed Catalytic System by DOSY and Multinuclear NMR Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Asymmetric synthesis using chirally modified borohydrides. Part 3. Enantioselective reduction of ketones and oxime ethers with reagents prepared from borane and chiral amino alcohols - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. New chiral amino alcohol ligands for catalytic enantioselective addition of diethylzincs to aldehydes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Asymmetric addition of dialkylzinc compounds to aldehydes - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Carbohydrate-Based Chiral Ligands for the Enantioselective Addition of Diethylzinc to Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Preparation of chiral derivatives of beta-Ala containing the alpha-phenylethyl group: useful starting materials for the asymmetric synthesis of beta-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Novel Chiral Switching Ligands for Enantioselective Asymmetric Reductions of Prochiral Ketones - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting the Synthesis of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Last Updated: March 20, 2026

Welcome to the Technical Support Center. The synthesis of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol—a critical chiral intermediate in asymmetric synthesis and active pharmaceutical ingredient (API) manufacturing—is typically achieved via the N-alkylation of (R)-(+)-1-phenylethylamine using either ethylene oxide or a 2-haloethanol (e.g., 2-chloroethanol).

While the theoretical reaction is a straightforward nucleophilic substitution or epoxide ring-opening, the practical execution is fraught with chemoselectivity and stereoselectivity challenges. As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. Here, we analyze the mechanistic causality behind common side reactions and provide self-validating protocols to ensure high-yield, enantiopure production.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: Why am I seeing a significant amount of the tertiary amine (N,N-bis(2-hydroxyethyl)-1-phenylethylamine) in my LC-MS, and how do I prevent it?

Causality: The N-alkylation of a primary amine yields a secondary amine. Because the newly added alkyl group donates electron density via the inductive effect, the resulting secondary amine (your target product) is kinetically more nucleophilic than the starting primary amine . This inherent reactivity difference leads to rapid consecutive alkylation (over-alkylation). Solution: To statistically favor monoalkylation, use a large stoichiometric excess of (R)-(+)-1-phenylethylamine (e.g., 3.0 to 5.0 equivalents). Alternatively, keep the steady-state concentration of the alkylating agent near zero by using continuous flow chemistry or a syringe-pump for slow dropwise addition.

Q2: When using 2-chloroethanol and a strong base, my conversion is low, and I detect acetaldehyde or ethylene oxide in the headspace. What is happening?

Causality: 2-chloroethanol is highly susceptible to base-promoted side reactions. Under strongly basic conditions (e.g., using NaOH or NaH), the hydroxyl group of 2-chloroethanol is deprotonated. The resulting alkoxide rapidly undergoes intramolecular nucleophilic substitution to form ethylene oxide in situ, or undergoes E2 elimination to form acetaldehyde . This parasitic pathway consumes your alkylating agent before it can react with the amine. Solution: Eliminate strong inorganic bases. Instead, utilize a milder, non-nucleophilic base like anhydrous K2​CO3​ , or simply rely on an excess of the starting amine itself to act as the acid scavenger.

Q3: My chiral HPLC shows a drop in enantiomeric excess (ee) from >99% to 85%. How is racemization occurring during a simple alkylation?

Causality: The chiral center in (R)-(+)-1-phenylethylamine is benzylic and adjacent to an electron-withdrawing nitrogen atom. Under harsh basic conditions at elevated temperatures (typically >100°C), reversible deprotonation at this benzylic position can occur, forming a planar aza-allyl anion intermediate. Upon reprotonation, the stereocenter is scrambled, leading to partial or complete racemization . Solution: Maintain reaction temperatures strictly below 80°C. If higher temperatures are required for conversion, you must avoid alkali metals and strong bases entirely.

Q4: I am using ethylene oxide gas, and I observe polymeric byproducts (PEG chains) and O-alkylation. How can I selectively target N-alkylation?

Causality: Ethylene oxide is an aggressive electrophile toward both nitrogen and oxygen nucleophiles. Once your target aminoethanol product forms, its hydroxyl group can be deprotonated to form an alkoxide. This "hard" nucleophile readily opens additional ethylene oxide rings, initiating an anionic ring-opening polymerization cascade . Solution: Perform the reaction in a protic solvent (such as absolute ethanol). The protic solvent hydrogen-bonds with the epoxide oxygen, activating it toward nucleophilic attack by the amine (a "softer" nucleophile) without requiring base activation that would trigger alkoxide formation.

Part 2: Visualizing Reaction Pathways & Diagnostics

Fig 1. Mechanistic divergence and side reactions in the N-alkylation of (R)-(+)-1-phenylethylamine.

Fig 2. Diagnostic decision tree for troubleshooting N-alkylation side reactions.

Part 3: Quantitative Diagnostic Matrix

Use the following table to benchmark your crude reaction mixtures. If analytical markers exceed the action threshold, apply the corresponding mitigation strategy before scaling up.

Side Reaction	Analytical Marker	Causality Factor	Action Threshold	Mitigation Strategy
Dialkylation	LC-MS: [M+H]+ at m/z 210.1NMR: Loss of N-H broad singlet	High steady-state concentration of alkylating agent.	> 5% Area (HPLC)	Implement syringe pump addition; increase primary amine equivalents to ≥ 3.0.
O-Alkylation (PEGylation)	1 H-NMR: Multiplets at δ 3.5–3.7 ppm (ether linkages)	Alkoxide formation via strong base; excess ethylene oxide.	> 2% Area (NMR integration)	Switch to protic solvent (EtOH) to activate epoxide; eliminate strong inorganic bases.
Elimination	GC-Headspace: Acetaldehyde peakLow conversion of amine	Base-promoted E2 elimination of 2-chloroethanol.	< 70% Conversion at 12h	Replace NaOH / NaH with anhydrous K2​CO3​ or use excess amine as the base.
Racemization	Chiral HPLC: Appearance of (S)-enantiomer peak	Benzylic deprotonation driven by high heat and strong base.	ee < 98%	Reduce reaction temperature to ≤ 60°C; avoid prolonged heating times.

Part 4: Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. They include mandatory In-Process Controls (IPCs) that dictate whether the reaction should proceed to the next stage.

Protocol A: Regioselective Synthesis via 2-Chloroethanol (Base-Free Method)

This protocol utilizes the starting amine as its own acid scavenger to prevent base-catalyzed elimination and racemization.

• Reactor Preparation: Charge a dry, nitrogen-flushed round-bottom flask with (R)-(+)-1-phenylethylamine (3.0 eq, 300 mmol). Causality: The 3-fold excess kinetically suppresses dialkylation and acts as a mild base to neutralize the HCl byproduct.

• Heating: Heat the neat amine to 60°C under moderate stirring. Causality: 60°C provides sufficient activation energy for the SN​2 displacement while remaining well below the threshold for benzylic deprotonation.

• Controlled Addition: Using a syringe pump, add 2-chloroethanol (1.0 eq, 100 mmol) dropwise over a period of 4 hours. Causality: Slow addition maintains a near-zero concentration of the electrophile, ensuring it reacts immediately with the abundant primary amine rather than the secondary amine product.

• Maturation: Stir the mixture at 60°C for an additional 8 hours.

• In-Process Control (IPC) 1: Withdraw a 50 μ L aliquot, dilute in MeCN, and analyze via HPLC-UV.

  • Validation Gate: Proceed to workup ONLY if the ratio of monoalkylated to dialkylated product is ≥ 95:5, and remaining 2-chloroethanol is < 1%.

• Workup & Recovery: Cool to room temperature. Add 10% aqueous NaOH (105 mmol) to liberate the free amines from their hydrochloride salts. Extract with methyl tert-butyl ether (MTBE). Distill the organic layer under vacuum to recover the excess unreacted (R)-(+)-1-phenylethylamine (b.p. ~187°C at atm, lower under vacuum), leaving the target product in the heavy residue for subsequent recrystallization.

Protocol B: Epoxide Ring-Opening in Protic Media

This protocol leverages hydrogen-bonding activation to avoid alkoxide-driven polymerization.

• Solvent Activation: Dissolve (R)-(+)-1-phenylethylamine (1.0 eq, 100 mmol) in 100 mL of absolute ethanol. Causality: Ethanol acts as a hydrogen-bond donor, coordinating to the epoxide oxygen. This polarization makes the epoxide carbon more electrophilic, allowing the reaction to proceed without a strong base.

• Cooling: Chill the solution to 0°C using an ice bath.

• Epoxide Introduction: Slowly bubble or transfer ethylene oxide gas (1.05 eq, 105 mmol) into the solution via a subsurface dip tube. Safety Note: Ethylene oxide is highly toxic and flammable; perform strictly in a rated fume hood.

• Reaction: Seal the vessel (if pressure-rated) or equip with a dry-ice condenser. Allow the mixture to slowly warm to room temperature and stir for 16 hours.

• In-Process Control (IPC) 2: Withdraw a sample, remove the solvent under a nitrogen stream, and analyze via 1 H-NMR.

  • Validation Gate: Confirm the absence of repeating ether multiplets at δ 3.5–3.7 ppm (indicating no PEG formation) and verify the structural integrity of the benzylic methine proton at δ ~3.8 ppm.

• Purification: Concentrate the mixture under reduced pressure. Purify the crude viscous oil via vacuum distillation or by forming a crystalline salt (e.g., oxalate or hydrochloride) in a suitable antisolvent.

Part 5: References

• Guillena, G., Ramón, D. J., & Yus, M. (2010). Hydrogen Autotransfer in the N-Alkylation of Amines and Related Compounds using Alcohols and Amines as Electrophiles. Chemical Reviews, 110(3), 1611–1641.[Link]

• European Patent Office. (2008). Method for preparing arylpoly(oxyalkyl) amines (Patent No. EP1892235A1). Google Patents.

• Zhang, S., & Ruccolo, S. (2022). Biomacromolecule-Assisted Screening for Reaction Discovery and Catalyst Optimization. Chemical Reviews, 122(16), 13627-13685.[Link]

• Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (8th ed.). John Wiley & Sons.[Link]

Technical Support Center: Purification of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol and its Derivatives

Welcome to the technical support center for the purification of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol and its derivatives. As crucial chiral building blocks in the synthesis of numerous pharmaceuticals, achieving high enantiomeric purity is paramount.[1][2] This guide, structured in a question-and-answer format, provides field-proven insights and troubleshooting solutions for common challenges encountered during the purification process.

Section 1: Diastereomeric Salt Resolution: The Industrial Workhorse

This classical method remains the most scalable and economically viable approach for resolving racemic amines and is often the method of choice for large-scale production.[3][4][5]

Frequently Asked Questions (FAQs)

Q1: What is diastereomeric salt resolution, and why is it preferred for purifying chiral amines like (R)-(+)-2-[(1-Phenylethyl)amino]ethanol?

A1: Diastereomeric salt resolution is a process that separates a racemic mixture (a 50:50 mixture of two enantiomers) into its individual enantiomers.[6] The core principle involves reacting the racemic amine with a single, pure enantiomer of a chiral acid (known as a resolving agent). This reaction forms a pair of diastereomeric salts. Unlike the original enantiomers, which have identical physical properties, these diastereomeric salts have different properties, most critically, different solubilities.[4][6] This difference allows one salt to be selectively crystallized from a suitable solvent, while the other remains dissolved. After separation by filtration, the pure enantiomeric amine can be regenerated from the crystallized salt.

This method is favored for industrial applications due to its cost-effectiveness and scalability compared to chromatographic methods, which can be prohibitively expensive for multi-gram to kilogram quantities.[5]

Q2: What are some common resolving agents for chiral amines?

A2: The choice of resolving agent is critical for successful crystallization. For chiral bases like (R)-(+)-2-[(1-Phenylethyl)amino]ethanol, chiral acids are used. Commonly available and effective options include:

• (+)-Tartaric acid and its derivatives (e.g., di-O-p-toluoyltartaric acid)[3][7][8]

• (-)-Mandelic acid[6]

• (+)-Camphor-10-sulfonic acid[6][9]

• Dehydroabietic acid[10]

The selection process is often empirical, and screening several agent-solvent combinations is a standard part of methods development.[5]

Q3: My theoretical yield is only 50%. How can I improve the overall process efficiency?

A3: A key limitation of classical resolution is that the maximum yield for the desired enantiomer is 50% of the starting racemic material. To overcome this, the unwanted enantiomer, which remains in the mother liquor, can be isolated and racemized (converted back into the 50:50 racemic mixture). This racemized material can then be recycled back into the resolution process, significantly increasing the overall yield in what is known as a Resolution-Racemization-Recycle (RRR) process.[9][11]

Troubleshooting Guide: Diastereomeric Salt Crystallization

Problem: My diastereomeric salt will not crystallize from solution.

• Plausible Cause: The solvent system is not optimal for inducing precipitation of one diastereomer over the other. The concentration of the salt may also be too low.

• Solution Strategy:

  • Solvent Screening: This is the most critical parameter. Systematically screen a range of solvents and solvent mixtures (e.g., alcohols like ethanol, 2-propanol, methanol, often with varying amounts of water).[7][12] The goal is to find a system where one diastereomeric salt is sparingly soluble, and the other is highly soluble.

  • Increase Concentration: Carefully concentrate the solution by removing the solvent under reduced pressure to reach the point of supersaturation. Be cautious not to oversaturate, which can cause both diastereomers to crash out.

  • Temperature Control: Slowly cool the solution. Controlled cooling often yields purer crystals than rapid cooling. Cycling the temperature (heating to dissolve and then slowly cooling) can sometimes promote crystal growth.

  • Seeding: If you have a small amount of the desired pure diastereomeric salt, add a single seed crystal to the supersaturated solution to initiate crystallization.

Problem: The enantiomeric excess (ee) of my final amine is low after a single crystallization.

• Plausible Cause: The initial crystallization did not completely separate the two diastereomeric salts. The solubilities of the salts may be too similar in the chosen solvent system.

• Solution Strategy:

  • Recrystallization: This is the most common solution. Dissolve the filtered diastereomeric salt in a minimal amount of hot solvent and allow it to cool slowly. Each recrystallization step will enrich the less soluble diastereomer, thereby increasing the enantiomeric purity of the final product.[6] It is not uncommon for two or more recrystallizations to be necessary to achieve >99% ee.[7]

  • Re-evaluate Resolving Agent and Solvent: If multiple recrystallizations are ineffective or lead to significant yield loss, consider re-screening for a different resolving agent or solvent system that provides better separation selectivity.[5]

  • Optimize Molar Ratio: The stoichiometry between the racemic amine and the resolving agent can influence resolution efficiency. While a 0.5 equivalent of a diacid resolving agent is stoichiometrically required, varying this ratio can sometimes improve yield and purity.[3]

Workflow: Diastereomeric Salt Resolution

Caption: Workflow for chiral resolution via diastereomeric salt formation.

Section 2: Analytical and Small-Scale Purification

For analytical assessment of purity and for separations on a smaller scale, chromatographic techniques are indispensable.

Frequently Asked Questions (FAQs)

Q4: When is Chiral High-Performance Liquid Chromatography (HPLC) the right tool?

A4: Chiral HPLC is the gold standard for determining the enantiomeric excess (ee) of a sample.[10][13] It is exceptionally sensitive and provides a quantitative ratio of the two enantiomers. While it can be used for preparative separation, it is generally best suited for small-scale purification (milligrams to a few grams) where the cost and time associated with large-scale chromatography are not prohibitive.[5]

Q5: My compound has poor UV absorbance. How can I improve its detection by HPLC?

A5: For molecules with weak or no UV chromophore, a common strategy is "indirect" analysis. This involves derivatizing the amino alcohol with a chiral derivatizing reagent (CDR) that contains a strong chromophore.[14] For example, reacting the amine with 3,5-dinitrobenzoyl chloride introduces a dinitrophenyl group, which is easily detected by UV detectors.[10] This derivatization creates diastereomers that can often be separated on a standard (achiral) C18 column.[14]

Troubleshooting Guide: Chiral HPLC

Problem: I am seeing poor or no separation of enantiomers on my chiral column.

• Plausible Cause: The chosen chiral stationary phase (CSP) or mobile phase is not suitable for your specific molecule.

• Solution Strategy:

  • Column Selection: The interaction between the analyte and the CSP is highly specific. For amino alcohols, polysaccharide-based columns (e.g., cellulose or amylose derivatives) and Pirkle-type columns are often effective.[13] If one column fails, try a column with a different chiral selector.

  • Mobile Phase Optimization: The composition of the mobile phase is crucial. For normal-phase chiral chromatography, typical mobile phases consist of hexane or heptane with an alcohol modifier like isopropanol (IPA) or ethanol. Systematically vary the percentage of the alcohol modifier (e.g., from 5% to 20% IPA in hexane). Small changes can have a dramatic effect on resolution.

  • Use of Additives: Sometimes, adding a small amount of an acidic or basic additive (e.g., trifluoroacetic acid for acids or diethylamine for bases) to the mobile phase can improve peak shape and resolution by suppressing unwanted interactions with the silica support.

Data Presentation: Common Chiral Stationary Phases (CSPs) for Amino Alcohols

CSP Type	Common Trade Names	Principle of Separation	Typical Applications
Polysaccharide-Based	CHIRALCEL®, CHIRALPAK®	Coated or immobilized cellulose/amylose derivatives form chiral cavities.	Broad applicability for many compound classes, including amino alcohols.
Pirkle-Type (Brush-Type)	Chirex®, Whelk-O®	Covalently bonded chiral selectors (e.g., amino acid derivatives) on a silica support.	Excellent for derivatized amino acids, primary amines, and amino alcohols.[13]
Crown Ether-Based	ChiroSil®	Utilizes a chiral crown ether selector.	Specifically effective for primary amines and amino acids.
Ligand Exchange	Various	A chiral ligand coated on the support forms a complex with a metal ion, which then forms transient diastereomeric complexes with the analyte.	Used for underivatized α-amino acids and α-hydroxy acids.[13]

Section 3: Final Product Work-Up and Characterization

After successful resolution, the final steps involve isolating the pure, free amine and verifying its purity.

Troubleshooting Guide: Final Product Isolation

Problem: After basifying my diastereomeric salt, my recovered amine is an oil and appears impure.

• Plausible Cause: Residual water, inorganic salts from the work-up, or the displaced resolving agent may be present.

• Solution Strategy:

  • Thorough Extraction: Ensure you perform a thorough liquid-liquid extraction after basifying the aqueous layer to pH > 12.[15] Use an appropriate organic solvent (e.g., dichloromethane, diethyl ether) and perform at least three extractions to maximize recovery.

  • Drying: Dry the combined organic extracts over an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄) to remove residual water.

  • Final Purification: If impurities remain after solvent evaporation, consider a final purification step.

    • Vacuum Distillation: Effective for thermally stable liquids.[15]

    • Recrystallization: If the product is a solid, recrystallization from a suitable solvent (e.g., petroleum ether, hexane/ethyl acetate) can remove minor impurities.[16]

Problem: How do I confirm the identity, purity, and stereochemistry of my final product?

• Plausible Cause: Need for final analytical confirmation.

• Solution Strategy:

  • NMR Spectroscopy (¹H and ¹³C): Confirms the chemical structure and can identify organic impurities, including residual solvents.[17]

  • Chiral HPLC: As discussed, this is the definitive method for quantifying the enantiomeric excess (ee).[10]

  • Optical Rotation: Measuring the specific rotation using a polarimeter confirms which enantiomer has been isolated (e.g., the (+) or (-) form) and provides a qualitative check on enantiomeric purity when compared to literature values.[10]

References

• Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. (n.d.). Elsevier.
• HPLC Separation of Enantiomers of Amino Acids and Amino Alcohols on Ionically Bonded Chiral Stationary Phases Consisting of Cyanuric Chloride with Amino Acid and Dialkylamine Substituents. (n.d.).
• Enantioseparation of Amino Alcohols by Reversed-Phase High-Performance Liquid Chromatography Using Cyanuric Chloride. (n.d.). AKJournals.
• Resolution (Separation) of Enantiomers. (2022). Chemistry LibreTexts.
• Solvent control of optical resolution of 2-amino-1-phenylethanol using dehydroabietic acid. (2007). RSC Publishing.
• Chiral HPLC and SFC Columns. (n.d.). Columnex LLC.
• Chiral Resolution with and without Resolving Agents. (n.d.). Pharmaceutical Technology.
• Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale
• Chiral separation on various modified amino alcohol-derived HPLC chiral st
• Chiral resolution. (n.d.). Wikipedia.
• Chiral HPLC Separ
• Synthesis of Chiral 2-Amino-1-Phenylethanol. (n.d.). Sciencemadness.
• Efficient Preparation of (R)- and (S)-2-Amino-1-phenylethanol. (n.d.).
• Efficient Preparation of (R)- and (S)-2-Amino-1-phenylethanol. (n.d.).
• 1,2-Diphenyl-2-[(1-phenylethyl)amino]ethanol. (n.d.). PMC.
• Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. (n.d.). The Royal Society of Chemistry.
• Preparation of (R)-N-(1-phenylethyl)
• Process for the purification of an aminoalcohol. (n.d.).
• (R)-(-)-2-Amino-1-phenylethanol. (n.d.). Chem-Impex.
• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. (2010). Organometallics.
• Rapid organocatalytic chirality analysis of amines, amino acids, alcohols, amino alcohols and diols with achiral iso(thio)

Sources

• 1. sciencemadness.org [sciencemadness.org]
• 2. chemimpex.com [chemimpex.com]
• 3. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 4. pharmtech.com [pharmtech.com]
• 5. Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Chiral resolution - Wikipedia [en.wikipedia.org]
• 10. Solvent control of optical resolution of 2-amino-1-phenylethanol using dehydroabietic acid - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. rsc.org [rsc.org]
• 12. US5866719A - Process for the purification of an aminoalcohol - Google Patents [patents.google.com]
• 13. phx.phenomenex.com [phx.phenomenex.com]
• 14. akjournals.com [akjournals.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. 1,2-Diphenyl-2-[(1-phenyl­eth­yl)amino]­ethanol - PMC [pmc.ncbi.nlm.nih.gov]
• 17. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Impact of solvent and temperature on stereoselectivity with (R)-(+)-2-[(1-Phenylethyl)amino]ethanol

Welcome to the Technical Support Center. This guide is engineered for researchers, synthetic chemists, and drug development professionals utilizing (R)-(+)-2-[(1-Phenylethyl)amino]ethanol as a chiral β -amino alcohol ligand. Specifically, this documentation addresses the critical impact of solvent selection and temperature control during the enantioselective addition of dialkylzincs to aldehydes.

Mechanistic Grounding: The "Why" Behind the Protocol

To successfully troubleshoot stereoselectivity issues, one must first understand the causality governing the catalytic cycle. The enantioselective addition of diethylzinc ( ZnEt2​ ) to an aldehyde does not occur spontaneously; it is mediated by a highly structured transition state[1].

• The Role of the Ligand: (R)-(+)-2-[(1-Phenylethyl)amino]ethanol reacts with ZnEt2​ to form a zinc alkoxide complex. This complex acts as a bifunctional catalyst: the zinc atom acts as a Lewis acid to activate the aldehyde, while the oxygen/nitrogen atoms act as Lewis bases to coordinate a second equivalent of ZnEt2​ [1].

• Solvent Causality: The transition state is a rigid, dinuclear zinc complex (a Zimmerman-Traxler-like six-membered ring). Non-coordinating solvents (like toluene or hexane) preserve the integrity of this dinuclear complex. Conversely, coordinating solvents (like THF or diethyl ether) act as competitive Lewis bases. They bind to the zinc atoms, disrupting the rigid transition state and leading to a drastic collapse in enantiomeric excess (ee)[2].

• Temperature Causality: According to the Eyring equation, lower temperatures amplify the difference in activation energy ( ΔΔG‡ ) between the competing diastereomeric transition states, generally increasing ee. However, the active monomeric zinc alkoxide exists in equilibrium with an inactive dimer[3]. Extreme cold (e.g., -78 °C) thermodynamically traps the catalyst in the inactive dimeric resting state, completely stalling the catalytic cycle[3].

Quantitative Data Summary

The table below summarizes the expected mechanistic observations and outcomes when varying solvent and temperature parameters using chiral β -amino alcohol ligands in dialkylzinc additions.

Solvent System	Temperature (°C)	Expected Yield (%)	Expected ee (%)	Mechanistic Observation
Toluene / Hexane	0 °C	> 95%	92 - 98%	Optimal dinuclear transition state formation.
Toluene / Hexane	25 °C	> 95%	85 - 90%	Slight thermal disruption of the transition state.
THF / Diethyl Ether	0 °C	< 50%	< 20%	Solvent coordination actively disrupts Zn-complex.
Toluene / Hexane	-78 °C	< 10%	N/A	Catalyst trapped in inactive dimeric resting state.

Mandatory Visualizations

Catalytic cycle of dialkylzinc addition highlighting solvent and temperature dependencies.

Troubleshooting workflow for optimizing enantiomeric excess in dialkylzinc additions.

Troubleshooting & FAQ Guide

Q1: Why did my enantiomeric excess (ee) drop from 95% to 20% when I switched my solvent from toluene to THF to improve substrate solubility? A1: You have disrupted the transition state. The high stereoselectivity of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol relies on the formation of a rigid, dinuclear zinc complex. THF is a strongly coordinating Lewis base. It aggressively competes with the chiral ligand for coordination sites on the zinc atom, breaking the rigid Zimmerman-Traxler-like geometry[2]. Solution: Switch back to a non-coordinating solvent like toluene, hexane, or dichloromethane. If substrate solubility is an issue, increase the solvent volume rather than changing the solvent class.

Q2: My reaction stalled completely at -78 °C, even though I expected lower temperatures to yield higher stereoselectivity. What happened? A2: You have frozen the catalyst in its inactive resting state. While lower temperatures theoretically improve ee by magnifying the ΔΔG‡ between transition states, the active monomeric zinc alkoxide exists in a dynamic equilibrium with an inactive dimer[3]. At -78 °C, the equilibrium shifts entirely to the stable, unreactive dimer, stalling the alkyl transfer step[3]. Solution: The optimal temperature for this specific catalytic system is typically 0 °C.

Q3: I am observing a non-linear relationship between the enantiomeric purity of my ligand and the product (Asymmetric Amplification). Is my ligand degrading? A3: No, your ligand is not degrading. You are observing a classic "non-linear effect" (+NLE) characteristic of chiral β -amino alcohol-promoted dialkylzinc additions[1]. This occurs because the heterochiral dimers (formed from a mixture of R and S ligands) are thermodynamically more stable and less catalytically active than the homochiral dimers[1]. Consequently, the minor enantiomer of the ligand is sequestered into inactive heterochiral dimers, leaving the active monomeric pool highly enriched in the major enantiomer.

Self-Validating Experimental Protocol

To ensure reproducibility and high ee, follow this rigorously validated standard operating procedure for the enantioselective addition of ZnEt2​ to benzaldehyde.

Step 1: System Preparation Flame-dry a Schlenk flask under vacuum and backfill with ultra-pure Argon three times. Ensure all glassware and stir bars are completely free of moisture, as water rapidly destroys dialkylzinc reagents.

Step 2: Catalyst Complexation Add (R)-(+)-2-[(1-Phenylethyl)amino]ethanol (0.05 mmol, 5 mol%) to the flask. Inject anhydrous toluene (3.0 mL) and stir until completely dissolved.

Step 3: Zinc Addition & Equilibration Cool the reaction vessel to 0 °C using an ice-water bath. Slowly inject diethylzinc (1.0 M in hexanes, 2.0 mmol, 2.0 equiv) dropwise. Stir the mixture at 0 °C for 15 minutes. Self-Validation Check: The solution should remain clear. This incubation period is critical to establish the active monomeric zinc alkoxide complex.

Step 4: Substrate Addition Dissolve benzaldehyde (1.0 mmol, 1.0 equiv) in anhydrous toluene (1.0 mL). Add this solution dropwise to the reaction mixture over 10 minutes to prevent thermal spiking.

Step 5: Alkyl Transfer Maintain the reaction strictly at 0 °C for 12 to 24 hours. Monitor the consumption of the aldehyde via GC or TLC (Hexane/EtOAc 4:1).

Step 6: Quenching and Workup Once complete, quench the reaction carefully by adding 1M HCl (5.0 mL) dropwise at 0 °C. Caution: This step is highly exothermic and will evolve ethane gas. The acid breaks down the zinc complex and solubilizes the zinc salts. Extract the aqueous layer with diethyl ether (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure.

Step 7: Validation Analyze the crude 1-phenyl-1-propanol via Chiral HPLC (e.g., Chiralcel OD-H column) to validate the enantiomeric excess.

References

• Kitamura, M., Suga, S., Niwa, M., & Noyori, R. (1989). "Enantioselective Addition of Dialkylzincs to Aldehydes Promoted by Chiral Amino Alcohols. Mechanism and Nonlinear Effect". Journal of the American Chemical Society.
• Kitamura, M., Suga, S., Niwa, M., & Noyori, R. (1995). "Catalytic Enantioselective Addition of Dialkylzincs to Aldehydes Using (2S)-(−)-3-exo-(Dimethylamino)Isoborneol [(2S)-DAIB]". ResearchGate.
• Pastor, I. M., Vinkovic, M., et al. (2003). "Modular Amino Alcohol Ligands Containing Bulky Alkyl Groups as Chiral Controllers for Et2Zn Addition to Aldehydes: Illustration of a Design Principle". The Journal of Organic Chemistry (ACS Publications).

Sources

• 1. electronicsandbooks.com [electronicsandbooks.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Catalyst deactivation and regeneration in reactions using (R)-(+)-2-[(1-Phenylethyl)amino]ethanol based catalysts

Technical Support Center: (R)-(+)-2-[(1-Phenylethyl)amino]ethanol Based Catalysts

Welcome to the technical support guide for researchers utilizing catalysts based on the (R)-(+)-2-[(1-Phenylethyl)amino]ethanol scaffold. This chiral amino alcohol is a foundational building block for a variety of powerful ligands and organocatalysts used in asymmetric synthesis, particularly in reactions like asymmetric additions to aldehydes and ketones.

This document is designed to serve as a first line of support, providing in-depth troubleshooting advice, answers to frequently encountered issues, and detailed protocols for catalyst regeneration. The guidance herein is synthesized from established principles in homogeneous catalysis and is intended to empower you to diagnose and resolve challenges encountered during your experimental work.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries and problems.

Q1: My reaction rate has slowed dramatically or stalled completely. What is the likely cause?

A slow or stalled reaction is typically the most direct indicator of catalyst deactivation. The primary causes include poisoning from impurities in your reagents or solvent, thermal degradation if the reaction temperature is too high, or oxidative damage from exposure to air. Contaminants on glassware can also be a factor. We recommend first verifying the purity of all starting materials and ensuring strict adherence to anhydrous and inert atmosphere conditions.

Q2: I'm observing a significant drop in the enantiomeric excess (ee) of my product. Why is this happening?

A decrease in enantioselectivity points to a compromise in the chiral environment provided by the catalyst. This can happen for several reasons:

• Chiral Poisoning: A specific impurity may selectively bind to one enantiomer of a racemic catalyst or interact with the chiral catalyst in a way that disrupts its ability to control stereochemistry[1].

• In-situ Racemization: Under overly harsh conditions (e.g., high temperature or presence of strong acid/base), the chiral center of the ligand itself could begin to racemize, though this is less common under typical catalytic conditions.

• Formation of Off-Cycle Species: The catalyst may be participating in side reactions that form diastereomeric complexes with lower selectivity.

Q3: The catalyst, which was initially soluble, has precipitated from the reaction mixture. What does this mean?

Precipitation of a homogeneous catalyst suggests a change in its structure leading to insolubility. This is often due to the formation of aggregates or polynuclear species, which are typically less active or completely inactive. Another possibility is a reaction with a contaminant or byproduct that forms an insoluble salt. The precipitate should be isolated and analyzed (if possible) to determine its nature before attempting regeneration.

Q4: Can I recover and reuse the catalyst after my reaction is complete?

Yes, one of the key advantages of using these types of catalysts, especially in pharmaceutical and fine chemical production, is the potential for recovery and reuse to reduce costs.[2] However, simple recovery is often insufficient, as the catalyst may be partially deactivated. A regeneration protocol is typically required to restore its catalytic activity for subsequent cycles.[2] The recovery itself can be challenging as the catalyst is in the same phase as the products, often requiring advanced separation techniques like nanofiltration or extraction[2][3].

Section 2: In-Depth Troubleshooting Guide

For a more systematic approach to problem-solving, use the following table to correlate observed symptoms with potential causes and corrective actions.

Symptom	Potential Cause	Diagnostic Step	Recommended Action
Low to No Conversion	Catalyst Poisoning: Impurities in substrate, reagents, or solvent (e.g., water, amines, strong acids) are blocking the active site.[4][5]	Run a control reaction using highly purified, anhydrous reagents and freshly distilled solvent under a strictly inert atmosphere.	Purify all reagents. Substrates should be filtered through a plug of activated alumina or silica. Solvents should be dried using appropriate methods.
Thermal Degradation: Reaction temperature exceeds the catalyst's stability threshold.	Analyze a sample of the catalyst post-reaction (e.g., by NMR) to check for structural changes compared to the fresh catalyst.	Lower the reaction temperature. Perform a temperature screen to find the optimal balance between reaction rate and catalyst stability.
Incorrect Catalyst Loading/Handling: Inaccurate measurement or deactivation during preparation.	Prepare a fresh stock solution of the catalyst and re-run the reaction on a small scale.	Ensure balances are calibrated. Handle the catalyst under an inert atmosphere (glovebox or Schlenk line) to prevent oxidative degradation.
Decreased Enantioselectivity (ee)	Chiral Deactivator Present: An impurity that is also chiral may be selectively deactivating one catalytic pathway[1].	Analyze starting materials for chiral impurities.	Re-purify the substrate and any other chiral reagents used in the reaction.
Water Contamination: Water can hydrolyze metal-ligand bonds or alter the catalyst's secondary coordination sphere, affecting the chiral environment.[4]	Use Karl Fischer titration to quantify water content in the solvent and reagents.	Ensure all glassware is rigorously flame-dried or oven-dried. Use anhydrous solvents and reagents.
Inconsistent Results Between Batches	Variable Reagent Quality: Purity of substrate or solvents varies from batch to batch.	Test new batches of reagents on a small, standardized control reaction before use in large-scale experiments.	Source high-purity reagents and establish a consistent purification protocol for all materials.
Atmospheric Contamination: Minor leaks in the reaction setup are introducing oxygen or moisture.	Check all seals and joints on your reaction apparatus. Use a positive pressure of inert gas.	Re-grease all joints (if applicable) and ensure a steady flow of inert gas.

Section 3: Understanding Catalyst Deactivation Mechanisms

Catalyst deactivation is the gradual loss of catalytic activity and/or selectivity over time.[6] For (R)-(+)-2-[(1-Phenylethyl)amino]ethanol based catalysts, which are typically Lewis basic and can coordinate to metal centers, several deactivation pathways are plausible.

Key Deactivation Pathways

• Poisoning: This is the most common deactivation mode for homogeneous catalysts. The catalyst's active site is blocked by strong coordination with impurities (poisons) from the reaction medium.

  • Lewis Basic Impurities: Water, other amines, or alcohols can compete with the substrate for coordination to the metal center or interact with the organocatalyst's active site.[4]

  • Lewis Acidic Impurities: Trace acids can protonate the amino group of the ligand, altering its electronic properties and coordination ability.

  • Byproduct Inhibition: A product or byproduct of the reaction may coordinate more strongly to the catalyst than the starting material, leading to product inhibition.

• Thermal Degradation: Although many catalysts are robust, excessive heat can lead to irreversible decomposition of the chiral ligand. This can involve side reactions like elimination or cyclization, destroying the catalyst's structure.[5]

• Oxidative Degradation: The amino and alcohol functionalities are susceptible to oxidation, especially in the presence of trace metals and oxygen. The benzylic position is particularly prone to oxidation.[7] This is why maintaining a strictly inert atmosphere is critical.

• Structural Transformation: Over time, the catalyst may undergo structural changes, such as agglomeration, which reduces the number of available active sites.[5]

Visualization: The Catalyst Deactivation & Regeneration Cycle

The following diagram illustrates the typical lifecycle of a homogeneous catalyst in a reaction process.

Caption: Lifecycle of a homogeneous catalyst, showing the main catalytic cycle and the deactivation/regeneration loop.

Section 4: Experimental Protocol for Catalyst Regeneration

This protocol outlines a general, field-proven method for regenerating a deactivated (R)-(+)-2-[(1-Phenylethyl)amino]ethanol based catalyst from a reaction mixture. Note: This is a general procedure and may require optimization for your specific catalyst system and reaction products.

Objective: To remove poisons and byproducts, restoring the catalyst to its active form.

Methodology: The procedure is based on a series of liquid-liquid extractions to exploit the pH-dependent solubility of the amino alcohol catalyst.

Step 1: Quench and Initial Solvent Removal

• Once the reaction is complete or has stalled, cool the reaction mixture to room temperature.

• Quench the reaction appropriately (e.g., with a saturated aqueous solution of NH₄Cl if organometallics were used).

• Remove the bulk of the organic solvent under reduced pressure using a rotary evaporator.

Step 2: Acidic Extraction (Protonation and Separation)

• Redissolve the crude residue in an organic solvent immiscible with water (e.g., Dichloromethane or Ethyl Acetate).

• Transfer the solution to a separatory funnel.

• Extract the organic layer with a 1M HCl aqueous solution (3 times). The amino alcohol catalyst will become protonated (ammonium salt) and move into the aqueous phase, leaving behind non-basic organic products/impurities in the organic layer.

• Combine the acidic aqueous layers. The catalyst is now isolated from neutral/acidic impurities.

Step 3: Basification and Re-extraction (Deprotonation and Recovery)

• Cool the combined acidic aqueous layer in an ice bath.

• Slowly add a 2M NaOH solution dropwise with stirring until the pH is >11. This deprotonates the catalyst, making it soluble in organic solvents again.

• Extract the basic aqueous layer with Dichloromethane (3 times).

• Combine the organic layers containing the purified catalyst.

Step 4: Washing and Drying

• Wash the combined organic layers with brine (saturated NaCl solution) to remove residual water and inorganic salts.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Filter off the drying agent and remove the solvent under reduced pressure.

• Place the recovered catalyst under high vacuum for several hours to remove any final traces of solvent.

Step 5: Validation (Crucial for Trustworthiness)

• Purity Check: Obtain an NMR spectrum of the regenerated catalyst to confirm its structural integrity and compare it to a standard of the fresh catalyst.

• Activity Check: Perform a small-scale benchmark reaction using the regenerated catalyst under standard conditions. Compare the conversion and enantioselectivity to the results obtained with a fresh batch of the catalyst. A successful regeneration should yield >90% of the original activity and selectivity.

References

• SepPure Technologies. (2025). Sustainable Homogeneous Catalyst Recycling. [Link]

• Mikami, K., et al. (2003). Symmetry Breaking in Asymmetric Catalysis: Racemic Catalysis to Autocatalysis. Chemical Reviews, ACS Publications. [Link]

• Trejo, F., et al. (2017). Chiral Catalyst Deactivation during the Asymmetric Hydrogenation of Acetophenone. MDPI. [Link]

• Li, Z., et al. (2024). Small-Molecule-Based Strategy for Mitigating Deactivation of Chiral Lewis Acid Catalysis. [Link]

• Applied Catalysts. (2024). Challenges in Catalyst Regeneration and How to Overcome Them. [Link]

• Vaia. (2024). Catalyst Regeneration: Methods & Process. [Link]

• Duchesne, N., et al. (2023). Recovery of Homogeneous Platinoid Catalysts from Pharmaceutical Media: Review on the Existing Treatments and the Perspectives of Membrane Processes. PMC. [Link]

• Jessop, P., et al. (2012). Homogeneous catalyst recovery made easier. Catalysis Science & Technology Blog. [Link]

• Kwo, A. C. (2022). SYNTHESIS AND TROUBLESHOOTING OF CHIRAL 1,2-AMINO ALCOHOLS.... IDEALS - University of Illinois. [Link]

• Singh, V., et al. (2024). Application of chiral recyclable catalysts in asymmetric catalysis. RSC Publishing. [Link]

• Raskatov, J. A. (2017). Chiral Inactivation: An Old Phenomenon with a New Twist. PubMed. [Link]

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• 2. Sustainable Homogeneous Catalyst Recycling — SepPure Technologies [seppure.com]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. Challenges in Catalyst Regeneration and How to Overcome Them - Applied Catalysts [catalysts.com]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Enhancing the Stability of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol Derivatives

Welcome to the technical support center for (R)-(+)-2-[(1-Phenylethyl)amino]ethanol and its derivatives. This guide is designed for researchers, scientists, and drug development professionals who work with this important class of chiral building blocks. The inherent reactivity of the amino alcohol and phenylethylamine moieties presents unique stability challenges that can impact experimental reproducibility, shelf-life, and the integrity of your final products.

This document moves beyond simple protocols to explain the underlying chemical principles governing the stability of these molecules. By understanding why degradation occurs, you can proactively design more robust experiments, formulations, and storage solutions.

Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the stability and handling of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol derivatives.

Q1: What are the primary chemical liabilities of this class of compounds?

The core structure contains two primary points of vulnerability: the secondary amine and the benzylic alcohol. These functional groups make the molecule susceptible to several degradation pathways. The most common are oxidation, reaction with atmospheric carbon dioxide, and, depending on the specific derivative, hydrolysis and photolysis.[1][2] The chiral center can also be susceptible to racemization under certain conditions.[3]

Q2: How does pH affect the stability of my compound in solution?

The stability of phenylethylamine derivatives in solution is highly dependent on pH.[1] The secondary amine is basic. At lower pH, it will be protonated to form an ammonium salt. This protonated form is significantly less susceptible to oxidation than the free base. Conversely, in neutral to basic conditions (pH > 7), the lone pair of electrons on the nitrogen is available, making it a prime target for oxidative degradation.[4][5]

Q3: Are these compounds sensitive to light?

Yes, many amine-containing compounds, particularly those with aromatic rings, are photosensitive.[1] Exposure to UV or even strong ambient light can provide the energy to initiate free-radical-mediated degradation pathways. It is a standard practice to protect light-sensitive compounds from exposure during storage and handling.[2]

Q4: What is a "stability-indicating method," and why is it crucial?

A stability-indicating analytical method (SIAM) is a validated quantitative procedure that can accurately detect changes in the properties of the drug substance over time. For HPLC, this means the method must be able to separate the intact parent compound from all potential degradation products, process impurities, and other formulation components without interference.[3][6] Developing a SIAM is essential because without it, you cannot truly know if your compound is degrading or what it is turning into. Forced degradation studies are the primary tool used to develop and validate these methods.[7][8]

Troubleshooting Guide: Common Stability Issues

This section provides solutions to specific problems you may encounter during your experiments.

Q: I've observed a new peak in my HPLC chromatogram after leaving my compound in a methanolic solution on the benchtop. What could be the cause?

A: This is a classic scenario pointing towards oxidative degradation. The secondary amine is susceptible to oxidation, which can be catalyzed by exposure to air (oxygen) and light.[1] The process can lead to the formation of corresponding N-oxides, imines, or even cleavage products like phenylacetaldehyde.[2]

• Causality: The free electron pair on the amine nitrogen is easily oxidized. Light provides the activation energy, and dissolved oxygen in the solvent acts as the oxidizing agent.

• Immediate Action: Re-prepare the solution using a high-purity, degassed solvent (e.g., by sparging with nitrogen or argon). Protect the solution from light by using an amber vial or wrapping it in foil.

• Long-Term Solution: For storage, solutions should be kept frozen at -20°C or below in tightly sealed containers with an inert gas headspace.[1] Aprotic solvents like acetonitrile may offer better stability for some derivatives compared to protic solvents like methanol under certain conditions.[1]

Q: My solid (neat) compound has developed a crust or changed its physical appearance after being stored in the lab. What is happening?

A: This is likely due to a reaction with atmospheric carbon dioxide. As a basic compound, the free amine can react with CO2 from the air to form a solid carbonate or carbamate salt.[1] This changes the physical properties of the material and can impact solubility and weighing accuracy.

• Causality: The basic amine acts as a nucleophile, attacking the electrophilic carbon of CO2.

• Immediate Action: If possible, scrape away the surface layer to access the unreacted material underneath for immediate use. Confirm the identity of the bulk material.

• Long-Term Solution: Store solid compounds under an inert atmosphere (nitrogen or argon) in a tightly sealed container. For long-term storage, a desiccator or glove box is recommended to protect against both moisture and CO2.

Q: The enantiomeric excess (e.e.) of my chiral derivative appears to be decreasing over time in a basic formulation. Why?

A: This suggests that racemization is occurring. The hydrogen atom on the chiral carbon (the one bearing the phenyl and hydroxyl/amino groups) can be acidic, especially if there are electron-withdrawing groups nearby. A basic environment can facilitate the removal of this proton, forming a planar carbanion or enolate intermediate, which can then be re-protonated from either face, leading to a loss of stereochemical purity.[3][5]

• Causality: Base-catalyzed deprotonation-reprotonation at the stereocenter leads to inversion of configuration.

• Immediate Action: Immediately buffer your formulation to a lower pH where the compound is stable. The protonated amine form is generally more stable and less likely to promote racemization of adjacent centers.

• Long-Term Solution: Conduct pH-rate profile studies to identify the optimal pH range for stereochemical stability. Avoid strongly basic conditions (pH > 9) in formulations and during workups.

Key Degradation Pathways

Understanding the potential chemical transformations is the first step toward preventing them. The diagram below illustrates the primary degradation routes for a typical (R)-(+)-2-[(1-Phenylethyl)amino]ethanol derivative.

Sources

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Chiral HPLC and GC in Asymmetric Synthesis

The synthesis of single-enantiomer compounds is a cornerstone of modern drug development, as the physiological activity of a chiral drug can vary dramatically between its enantiomers.[1] One enantiomer may be therapeutically active, while the other could be inactive or, in some cases, cause harmful side effects.[1][2] Consequently, the accurate analysis of enantiomeric purity is not just a regulatory requirement but a critical step in ensuring the safety and efficacy of pharmaceuticals.[3][4] High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the two preeminent analytical techniques for this purpose, each offering a distinct set of advantages and operational principles.[5]

This guide provides an in-depth comparison of chiral HPLC and GC methods for the analysis of products from asymmetric synthesis. Moving beyond a simple list of pros and cons, we will explore the fundamental mechanisms of chiral recognition and provide practical, field-proven insights into method development, helping you select and optimize the most appropriate technique for your analytical challenge.

The Bedrock of Separation: Chiral Recognition

Enantiomers possess identical physical and chemical properties in an achiral environment, making their separation a non-trivial task.[6][7] Chiral chromatography overcomes this by creating a temporary, asymmetric environment where the two enantiomers interact differently. This is achieved by forming transient diastereomeric complexes between the analyte enantiomers and a single enantiomer of another chiral compound, known as the chiral selector.[8][9] The difference in stability and energy between these two complexes results in different retention times, enabling their separation.[2][5]

The most widely accepted mechanism for this differentiation is the three-point interaction model .[9][10] First proposed by Easson and Stedman to explain different physiological activities of drugs, this model posits that for effective chiral recognition, a minimum of three simultaneous interactions must occur between the analyte and the chiral stationary phase (CSP).[9][11] One enantiomer will be able to form a stable, three-point interaction, while its mirror image, due to its different spatial arrangement, can at best achieve a two-point interaction, making it less strongly retained.[9][12] These interactions can be a combination of attractive forces (like hydrogen bonds, π-π stacking, dipole-dipole interactions) and steric repulsion.[10][13]

Caption: The Three-Point Interaction Model for Chiral Recognition.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is arguably the most versatile and widely used technique for enantioselective analysis, largely due to the vast array of available Chiral Stationary Phases (CSPs) and its operation at or near ambient temperatures.[14][15]

Key Strengths of Chiral HPLC:

• Broad Applicability: Suitable for a wide range of compounds, including non-volatile and thermally labile molecules.[14]

• Vast Selection of CSPs: A diverse portfolio of stationary phases allows for the separation of nearly any class of chiral compound.[2]

• Preparative Scale-Up: Methods can often be scaled up for the purification of single enantiomers.

• Multiple Separation Modes: Can be operated in normal-phase, reversed-phase, and polar organic modes, offering great flexibility in method development.[16]

Common Chiral Stationary Phases (CSPs) for HPLC

The choice of CSP is the most critical factor in developing a chiral HPLC method. The most successful and widely used CSPs are polysaccharide-based.[6][17]

• Polysaccharide-Based CSPs: These are the workhorses of chiral HPLC, with derivatized cellulose or amylose coated or immobilized on a silica support.[17][18] They offer broad enantioselectivity through a combination of hydrogen bonding, π-π interactions, and steric effects, forming "chiral pockets" or grooves where one enantiomer fits preferentially.[8] Immobilized versions are particularly robust, allowing for the use of a wider range of organic solvents that would dissolve older "coated" phases.[16][17]

• Pirkle-Type (Brush-Type) CSPs: These were among the first commercially available CSPs and are based on a smaller chiral molecule (like an amino acid derivative) bonded to silica.[2] They operate via well-defined π-π interactions, hydrogen bonding, and dipole-dipole interactions.[10]

• Macrocyclic Glycopeptide CSPs: Based on antibiotics like vancomycin or teicoplanin, these CSPs have complex cage-like structures with multiple stereogenic centers.[2] They are particularly useful for separating chiral amino acids and other ionizable compounds.

• Cyclodextrin-Based CSPs: These phases consist of cyclic oligosaccharides that form a tapered cone or "bucket" structure.[8] Chiral recognition primarily occurs through an inclusion mechanism, where the analyte fits into the hydrophobic cavity of the cyclodextrin.[19][20] The differential stability of the diastereomeric inclusion complexes leads to separation.[20]

Method Development in Chiral HPLC

Developing a chiral HPLC method is often an empirical process, but a systematic screening approach is most effective.[8]

Caption: Systematic Workflow for Chiral HPLC Method Development.

Lowering the temperature often improves resolution by enhancing the stability differences between the diastereomeric complexes.[2] Similarly, reducing the flow rate can increase efficiency and, consequently, resolution.

Chiral Gas Chromatography (GC)

Chiral GC is a powerful technique characterized by high efficiency, sensitivity, and rapid analysis times.[5][21] Its primary requirement is that the analyte must be volatile and thermally stable.[14] For many products of asymmetric synthesis, this necessitates a chemical modification step known as derivatization.[22]

Key Strengths of Chiral GC:

• High Resolution: Capillary GC columns offer extremely high separation efficiency, allowing for the resolution of enantiomers with very small selectivity factors.[15][21]

• Speed and Sensitivity: Analyses are typically much faster than HPLC, often completed in minutes, and detectors like the Flame Ionization Detector (FID) provide excellent sensitivity.[5][14]

• GC-MS Coupling: Easily coupled with Mass Spectrometry (GC-MS) for unambiguous peak identification and trace-level detection.[5][21]

Chiral Stationary Phases for GC

The field of chiral GC is dominated by CSPs based on cyclodextrin derivatives.[7][21]

• Derivatized Cyclodextrins: Native cyclodextrins do not provide enantioselectivity in GC.[23] However, when the hydroxyl groups on the cyclodextrin rim are derivatized (e.g., with alkyl or acyl groups), they become highly effective chiral selectors.[7][23] These selectors are typically diluted in a polysiloxane polymer to create the stationary phase.[7][24] Chiral recognition is a combination of inclusion into the hydrophobic cavity and surface interactions with the derivatized rims.[7][23] The size of the cyclodextrin (α, β, or γ) and the nature of the derivative create a wide range of selectivities.[7]

The Critical Role of Derivatization in Chiral GC

For non-volatile or highly polar analytes (e.g., acids, amines, alcohols), derivatization is essential.[22][25] This two-fold process aims to:

• Increase Volatility: By replacing active hydrogens (e.g., in -OH, -NH2, -COOH groups) with less polar groups (e.g., silyl or acyl groups), the analyte's boiling point is lowered.[22][25]

• Improve Chromatography: Derivatization reduces polar interactions with the column wall, leading to better peak shape and improved resolution.[25]

It is crucial that the derivatization reaction itself does not cause racemization of the analyte.[25]

Indirect vs. Direct Chiral Analysis: It's important to distinguish between direct analysis on a chiral column and an indirect approach. The indirect method involves derivatizing the enantiomeric mixture with an enantiomerically pure reagent to form diastereomers.[26][27] These diastereomers can then be separated on a standard achiral column. While viable, this method is less common as it requires a pure derivatizing agent and can be more complex.[27] This guide focuses on the direct method using chiral stationary phases.

Head-to-Head Comparison: Chiral HPLC vs. GC

The choice between HPLC and GC is dictated primarily by the properties of the analyte and the specific analytical requirements.

Feature	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Gas Chromatography (GC)
Analyte Properties	Non-volatile, thermally labile, high molecular weight compounds.[14]	Volatile and thermally stable compounds.[14]
Sample Preparation	Often minimal; sample is dissolved in the mobile phase.	Derivatization is frequently required for polar or non-volatile analytes.[22]
Stationary Phases	Very broad range: Polysaccharides, Pirkle-type, proteins, cyclodextrins.[2][8]	Primarily derivatized cyclodextrins.[21][23]
Resolution	Good to excellent.	Typically higher efficiency and narrower peaks than HPLC.[14][21]
Analysis Time	Longer; typically 10-60 minutes.[14]	Faster; typically a few minutes.[14]
Temperature	Typically ambient to moderately elevated (e.g., 20-60 °C).[14]	High temperatures required (e.g., 50-250 °C temperature program).[14]
Detection	UV-Vis, MS, Circular Dichroism (CD), Refractive Index (RI).	Flame Ionization (FID), Mass Spectrometry (MS).[5]
Scale-Up Potential	Excellent for preparative chromatography.	Limited to analytical scale.
Key Advantage	Versatility for a wide range of compounds without derivatization.	Speed, high resolution, and sensitive universal detection (FID).
Key Limitation	Longer analysis times and potentially lower peak efficiency.	Limited to volatile/thermally stable analytes; derivatization adds complexity.

Experimental Protocol: Case Study of Chiral GC Analysis

Analyte: Enantiomers of Proline (an amino acid) Rationale: Amino acids are non-volatile and require derivatization for GC analysis. This protocol demonstrates a common two-step derivatization followed by direct analysis on a chiral GC column.[25]

Step 1: Derivatization (Two-Step Esterification and Acylation)

• Objective: To convert the non-volatile zwitterionic amino acid into a volatile and thermally stable derivative suitable for GC.

• Protocol:

  • Esterification (Methylation): To 1 mg of the proline sample, add 1 mL of 3N methanolic HCl.[25] Cap the vial tightly and heat at 100 °C for 30 minutes.[25] After heating, allow the vial to cool and then remove the solvent under a gentle stream of nitrogen.

    • Causality: This step converts the carboxylic acid group (-COOH) into a methyl ester (-COOCH3), which is much more volatile.

  • Acylation: To the dried residue from the previous step, add 200 µL of trifluoroacetic anhydride (TFAA) and 400 µL of dichloromethane. Cap the vial and heat at 100 °C for 15 minutes. After cooling, the sample is ready for injection.

    • Causality: This step blocks the active hydrogen on the secondary amine group (-NH) with a trifluoroacetyl group, further increasing volatility and improving chromatographic peak shape.[25]

Step 2: Chiral GC Analysis

• Objective: To separate the derivatized D- and L-proline enantiomers.

• System Suitability: Before sample analysis, inject a standard mixture of the derivatized enantiomers to confirm the system is performing correctly. The resolution between the two peaks should be ≥ 1.5.

• Chromatographic Conditions:

  • Column: Astec® CHIRALDEX® G-TA (30 m x 0.25 mm, 0.12 µm film thickness) or equivalent gamma-cyclodextrin phase.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: 80 °C (hold for 1 min), then ramp at 4 °C/min to 150 °C.

  • Injector: Split injection (e.g., 50:1 split ratio) at 250 °C.

  • Detector: Flame Ionization Detector (FID) at 250 °C.

  • Injection Volume: 1 µL.

• Data Analysis: The enantiomeric excess (% ee) is calculated from the peak areas (A1 and A2) of the two enantiomers: % ee = [|A1 - A2| / (A1 + A2)] * 100.

Conclusion

Both chiral HPLC and GC are indispensable tools for the analysis of products from asymmetric synthesis. The choice is not about which technique is universally "better," but which is better suited for the specific analytical problem at hand. Chiral HPLC offers unparalleled versatility for a vast range of compounds, particularly non-volatile and complex pharmaceutical molecules. Its wide array of stationary phases and mobile phase modes provides a high probability of success in method development. In contrast, for analytes that are inherently volatile or can be readily derivatized, chiral GC provides a compelling combination of speed, ultra-high resolution, and sensitivity. A thorough understanding of the analyte's properties and the fundamental principles of chiral recognition is paramount for selecting the optimal technique and developing a robust, reliable method to ensure the stereochemical integrity of synthesized compounds.

References

• Phenomenex. HPLC Technical Tip: Chiral Method Development. Available from: [Link]

• Microbe Notes. Chiral Chromatography: Principle, Components, Steps, Types, Uses. Published December 20, 2025. Available from: [Link]

• Schürle, F., et al. Chiral stationary phases and applications in gas chromatography. Open Access LMU. Published February 6, 2022. Available from: [Link]

• Wikipedia. Chiral analysis. Last updated on an unspecified date. Available from: [Link]

• Berthod, A. Chiral Recognition Mechanisms. ACS Publications. Published April 1, 2006. Available from: [Link]

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• AZoM. The Study of Chiral Stationary Phases for Gas Chromatography. Published July 22, 2022. Available from: [Link]

• LCGC International. Chiral Capillary Gas Chromatography: A Highly Selective Analytical Tool. Published August 25, 2023. Available from: [Link]

• Restek Corporation. A Guide to the Analysis of Chiral Compounds by GC. Available from: [Link]

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• Phenomenex. Chiral Chromatography in Pharma. Published August 24, 2017. Available from: [Link]

• Chemistry LibreTexts. 14.3: Chiral Chromatography. Published August 20, 2020. Available from: [Link]

• MDPI. Research Progress on the Development and Application of Cyclodextrin-Based Chromatographic Stationary Phases. Published April 14, 2025. Available from: [Link]

• LCGC International. Contemporary Analysis of Chiral Molecules. Published October 1, 2016. Available from: [Link]

• American Pharmaceutical Review. Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. Published June 1, 2025. Available from: [Link]

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• LCGC International. A Strategy for Developing HPLC Methods for Chiral Drugs. Published November 30, 2025. Available from: [Link]

• PMC. Toward Chiral Recognition by Design: Uncovering the Self-Enantioresolving Properties of Chiral Amine Derivatives. Published June 4, 2025. Available from: [Link]

• IntechOpen. Derivatization Methods in GC and GC/MS. Published December 5, 2018. Available from: [Link]

• LCGC International. Polysaccharide-Based Chiral Chromatography Media in HPLC and SFC. Published March 13, 2025. Available from: [Link]

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• IntechOpen. Polysaccharide Chiral Stationary Phases for the Achiral and Chiral Separation of Cannabinoids. Published August 9, 2022. Available from: [Link]

• I.B.S. Analytical. Chiral HPLC Method Development. Available from: [Link]

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• RSC Publishing. The significance of chirality in contemporary drug discovery-a mini review. Published October 22, 2024. Available from: [Link]

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• MDPI. Polysaccharide- and β-Cyclodextrin-Based Chiral Selectors for Enantiomer Resolution: Recent Developments and Applications. Published July 16, 2021. Available from: [Link]

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Comprehensive Comparison Guide: Efficacy of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol (PEAE) vs. Alternative Chiral Ligands in Asymmetric Catalysis

Executive Summary

In the landscape of asymmetric synthesis, chiral amino alcohols serve as privileged ligands for carbon-carbon bond formation. (R)-(+)-2-[(1-Phenylethyl)amino]ethanol (commonly referred to as (R)-PEAE) is a highly versatile, bidentate chiral ligand widely utilized in the enantioselective addition of dialkylzincs to aldehydes. This guide provides a rigorous comparison between (R)-PEAE and benchmark alternatives like (-)-DAIB (3-exo-(dimethylamino)isoborneol) and Ephedrine-based ligands, offering mechanistic insights, comparative efficacy data, and validated experimental protocols for drug development professionals and synthetic chemists.

Mechanistic Insights and Bimetallic Dynamics

The catalytic efficacy of (R)-PEAE is rooted in its ability to form a robust, bimetallic chiral zinc alkoxide complex. When reacted with diethylzinc, the primary hydroxyl group of PEAE undergoes deprotonation to form a zinc alkoxide, while the secondary amine coordinates to the metal center, creating a rigid chelate ring.

The stereocenter located at the 1-phenylethyl position projects steric bulk that effectively blocks one enantiotopic face of the coordinated aldehyde, directing the alkyl transfer to the opposite face.

Caption: Catalytic cycle of (R)-PEAE mediated enantioselective addition of diethylzinc to benzaldehyde.

Comparative Efficacy Data

To objectively evaluate (R)-PEAE, we compare its performance in the benchmark reaction (addition of diethylzinc to benzaldehyde) against two industry-standard chiral amino alcohols: (-)-DAIB and (1R,2S)-Ephedrine.

Ligand	Typical Enantiomeric Excess (ee)	Catalyst Loading	Structural Classification	Cost & Accessibility
(R)-PEAE	~80%[3]	5 - 10 mol%	Secondary amine, primary alcohol	High accessibility; easily synthesized from cheap precursors
(-)-DAIB	>95%	2 - 5 mol%	Tertiary amine, secondary alcohol	Moderate accessibility; highly rigid bicyclic framework
(1R,2S)-Ephedrine	~90%	5 - 10 mol%	Secondary amine, secondary alcohol	Highly regulated (precursor status); well-established benchmark

Analysis : While (-)-DAIB provides superior enantiocontrol (>95% ee) due to its rigid bicyclic skeleton and tertiary amine structure, (R)-PEAE offers a highly accessible and modular alternative, consistently delivering ~80% ee[3]. The primary alcohol in PEAE makes it less sterically hindered than DAIB, which can slightly reduce facial discrimination but significantly accelerates the rate of catalyst turnover.

Validated Experimental Protocol

The following protocol outlines the self-validating workflow for the enantioselective addition of diethylzinc to benzaldehyde using (R)-PEAE. Every step is designed to ensure scientific integrity and reproducibility.

Caption: Standard experimental workflow for asymmetric dialkylzinc addition using (R)-PEAE.

Step-by-Step Methodology:

• Preparation of the Active Catalyst :

  • Action: In a flame-dried Schlenk flask under an argon atmosphere, dissolve 5.0 mol% of (R)-PEAE in anhydrous toluene. Cool the solution to 0 °C, and slowly add 1.2 equivalents of diethylzinc (1.0 M solution in hexanes).

  • Causality: The hydroxyl group of PEAE reacts with diethylzinc, releasing ethane gas to form the active chiral bimetallic zinc alkoxide. The inert atmosphere is critical as organozinc reagents are highly sensitive to moisture and oxygen.

• Substrate Addition :

  • Action: Slowly add 1.0 equivalent of freshly distilled benzaldehyde dropwise over 15 minutes.

  • Causality: Slow addition minimizes localized concentration spikes and thermal fluctuations, effectively suppressing the uncatalyzed, racemic background reaction.

• Reaction Propagation :

  • Action: Allow the reaction to warm to room temperature and stir for 12–16 hours. Monitor completion via Thin Layer Chromatography (TLC).

  • Causality: The extended duration at room temperature allows the bimetallic transition state to facilitate the alkyl transfer with maximum stereochemical fidelity.

• Quenching and Workup :

  • Action: Quench the reaction at 0 °C by carefully adding 1M HCl. Extract the aqueous layer with diethyl ether, wash the combined organic layers with brine, and dry over anhydrous MgSO4.

  • Causality: The acidic quench destroys the robust zinc alkoxide complex, releasing the free chiral alcohol product. Simultaneously, it protonates the PEAE ligand, rendering it water-soluble and easily separable from the organic product.

• Self-Validation & Analysis :

  • Action: Purify the crude product via flash column chromatography. Determine the enantiomeric excess (ee) using chiral High-Performance Liquid Chromatography (HPLC) (e.g., Daicel Chiralcel OD-H column, eluting with 95:5 hexane/isopropanol).

  • Causality: Direct measurement on a chiral stationary phase is the only definitive way to validate the stereochemical outcome and confirm the ~80% ee efficacy of the PEAE ligand[3].

Conclusion & Selection Matrix

For researchers developing asymmetric methodologies, the choice of ligand depends heavily on the project phase:

• Select (-)-DAIB for late-stage drug development where maximizing enantiomeric purity (>95% ee) is non-negotiable, despite the higher cost and synthetic complexity of the ligand.

References

• Asymmetric Autocatalysis of Pyrimidyl Alkanol and Its Application to the Study on the Origin of Homochirality. Accounts of Chemical Research - ACS Publications.
• Chapter 1: Asymmetric Autocatalysis: The Soai Reaction, an Overview. Books - RSC.
• Approaching Highly Enantioselective Reductive. Thieme Connect.

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Comparative Guide: Catalytic Efficacy of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol Derivatives in Asymmetric Synthesis

Executive Summary

(R)-(+)-2-[(1-Phenylethyl)amino]ethanol and its derivatives represent a privileged class of chiral bidentate N,O-ligands. Derived from the cost-effective chiral pool precursor (1R)-1-phenylethanamine, these amino alcohols are cornerstones in modern asymmetric catalysis, particularly in the enantioselective alkylation of aldehydes and the transfer hydrogenation of ketones[1]. The structural modularity of the aminoethanol backbone allows for precise steric and electronic tuning, enabling researchers to optimize the chiral microenvironment for specific substrates to achieve near-perfect enantioselectivity.

Mechanistic Rationale & Structural Causality

The catalytic prowess of these derivatives stems from their ability to form rigid metallacycles. In the classic enantioselective addition of diethylzinc to aldehydes, the amino alcohol reacts with ZnEt₂ to form an active ethylzinc alkoxide catalyst. According to the ab initio molecular orbital studies by Yamakawa and Noyori, this complex coordinates with a second equivalent of ZnEt₂ and the aldehyde to form a highly structured bimetallic transition state[2].

The causality of enantioselection is driven by steric repulsion. The bulky phenyl group on the chiral benzylic carbon of the (R)-1-phenylethylamine moiety effectively blocks one face of the coordinated aldehyde. Consequently, the ethyl group is transferred selectively to the less hindered face (typically the Si-face for (R)-ligands), yielding the corresponding (S)-secondary alcohol. Modifying the N-substituent or the alcohol backbone directly alters the geometry of this transition state, thereby impacting both the reaction rate (yield) and the enantiomeric excess (ee%).

Caption: Catalytic cycle of enantioselective diethylzinc addition mediated by chiral amino alcohols.

Comparative Performance Analysis

To objectively evaluate the catalytic activity, we compare the unmodified (R)-(+)-2-[(1-Phenylethyl)amino]ethanol against three advanced derivatives across two benchmark reactions: the zinc-mediated alkylation of benzaldehyde and the Ru-catalyzed Asymmetric Transfer Hydrogenation (ATH) of acetophenone.

Catalyst Derivative	Structural Modification	Benchmark Reaction	Catalyst Loading	Yield (%)	Enantiomeric Excess (ee %)
Unmodified Ligand	Baseline N,O-bidentate scaffold	Et₂Zn + Benzaldehyde	5 mol %	85%	70%
Arene-Cr(CO)₃ Complex	Planar chiral chromium tricarbonyl tripod added	Et₂Zn + Benzaldehyde	5 mol %	88%	85%[3]
o-Xylylene 1,4-Amino Alcohol (1n)	Cyclohexanol backbone + Pyrrolidine moiety	Et₂Zn + Benzaldehyde	5 mol %	95%	98.8%[4]
N-Alkylated Ru-Complex	Immobilized on magnetite-silica nanoparticles	ATH of Acetophenone	1 mol % (Ru)	>95%	95%[5]

Data Interpretation & Causality:

• Chromium Complexation: The introduction of a tricarbonyl(η⁶-arene)chromium tripod to the amino alcohol backbone restricts the conformational flexibility of the ligand. This planar chirality exerts a synergistic effect with the central chirality of the phenylethyl group, enhancing the ee% from 70% to 85%[3].

• Backbone Expansion (o-Xylylene derivatives): Asami et al. demonstrated that extending the distance between the amino and hydroxyl groups while introducing a rigid cyclohexanol framework (Derivative 1n) creates a highly restrictive binding pocket. This structural rigidity prevents the formation of inactive heterochiral dimers, pushing the enantioselectivity to an exceptional 98.8%[4].

• Immobilization & ATH: For transfer hydrogenation, modifying the N-substituent to allow immobilization on superparamagnetic nanoparticles does not compromise the catalytic activity. The Ru-complex utilizes isopropanol as a hydrogen donor, achieving >95% yield and 95% ee, while enabling the magnetic recovery of the catalyst[5].

Self-Validating Experimental Protocols

Protocol A: Enantioselective Addition of Diethylzinc to Benzaldehyde

Causality Note: Diethylzinc is highly pyrophoric and reacts violently with moisture to form inactive zinc hydroxide. Strict Schlenk techniques and anhydrous solvents are mandatory to ensure the formation of the active ethylzinc alkoxide catalyst[1].

• Preparation: Flame-dry a 25 mL Schlenk flask under vacuum and backfill with Argon. Add the chiral amino alcohol ligand (0.05 mmol, 5 mol%).

• Catalyst Activation: Inject anhydrous toluene (2.0 mL) to dissolve the ligand. Cool the solution to 0 °C. Slowly add diethylzinc (1.0 M in hexanes, 2.0 mmol). Stir for 30 minutes to allow the formation of the active zinc alkoxide complex.

• Substrate Addition: Dropwise add benzaldehyde (1.0 mmol). The slow addition prevents localized heating, which can degrade enantioselectivity.

• Reaction Monitoring: Stir the mixture at 0 °C for 12 hours. Validate conversion by quenching a 10 µL aliquot in 1N HCl and analyzing via TLC (Hexane:EtOAc 4:1).

• Workup & Validation: Quench the bulk reaction with 1N HCl (5 mL) at 0 °C to hydrolyze the zinc alkoxide. Extract with dichloromethane (3 × 10 mL), dry over Na₂SO₄, and concentrate.

• Analytical Validation: Purify via flash chromatography. Determine the enantiomeric excess using Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/i-PrOH 95:5, 1.0 mL/min). The self-validating metric is the baseline separation of the (R) and (S) enantiomer peaks.

Protocol B: Ru-Catalyzed Asymmetric Transfer Hydrogenation (ATH)

Causality Note: Isopropanol serves a dual purpose as both the solvent and the hydrogen donor. Potassium tert-butoxide (t-BuOK) is required to deprotonate the amino alcohol, facilitating its coordination to the Ruthenium center[5].

Caption: Step-by-step experimental workflow for Ru-catalyzed asymmetric transfer hydrogenation.

• Catalyst Formation: In an Argon-purged vial, combine[RuCl₂(p-cymene)]₂ (0.005 mmol) and the chiral amino alcohol ligand (0.01 mmol) in anhydrous isopropanol (5 mL). Heat at 80 °C for 1 hour, then cool to room temperature.

• Reaction Initiation: Add acetophenone (1.0 mmol) followed by a solution of t-BuOK (0.05 mmol in 1 mL i-PrOH). The immediate color change indicates the formation of the active Ru-hydride species.

• Monitoring & Workup: Stir at room temperature for 4-6 hours. Monitor via GC. Once the starting material is consumed, quench by filtering the mixture through a short pad of silica gel to remove the metal catalyst.

• Analytical Validation: Evaporate the solvent and determine the yield via ¹H NMR. Determine the ee% via GC using a chiral capillary column (e.g., Supelco Beta DEX).

References

• Stéphane Malfait, Lydie Pelinski, Jacques Brocard. "Stereoselective synthesis and use in catalytic asymmetric addition of diethylzinc to benzaldehyde of new chiral amino alcohol complexes: Influence of the chromium complexation on the enantioselectivity." Tetrahedron: Asymmetry, 1996. 3

• BenchChem. "(1R)-1-Phenylethanamine | Chiral Resolving Agent." BenchChem Technical Guides. 1

• Masatoshi Asami, Naomichi Miyairi, Yukihiro Sasahara, Suguru Ito. "Chiral amino alcohols derived from (S)-6-chloronicotine as catalysts for asymmetric synthesis." Tetrahedron, 2015. 4

• Mei-Ling Han, Xiang-Ping Hu, Jia-Di Huang, Zhuo Zheng. "New chiral amino alcohol ligands derived from 1-phenylethylamine for efficient Ru-catalyzed asymmetric transfer hydrogenation." Tetrahedron: Asymmetry, 2011. 5

• Masashi Yamakawa, Ryoji Noyori. "An Ab Initio Molecular Orbital Study on the Amino Alcohol-Promoted Reaction of Dialkylzincs and Aldehydes." Journal of the American Chemical Society. 2

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• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Benchmarking (R)-(+)-2-[(1-Phenylethyl)amino]ethanol in Asymmetric Catalysis: A Comparative Guide

As a Senior Application Scientist, I frequently evaluate chiral ligands to determine their viability for scalable asymmetric synthesis. The selection of a chiral auxiliary or ligand is never a mere plug-and-play exercise; it requires a deep understanding of the transition state geometry, steric demands, and commercial practicality.

In this guide, we benchmark (R)-(+)-2-[(1-Phenylethyl)amino]ethanol (CAS: 80548-31-8)—a highly versatile, bidentate chiral amino alcohol—against industry-standard alternatives. We will dissect its performance across two foundational asymmetric transformations: the enantioselective alkylation of aldehydes and the asymmetric transfer hydrogenation (ATH) of ketones.

Mechanistic Rationale: Why This Ligand Works

(R)-(+)-2-[(1-Phenylethyl)amino]ethanol belongs to the aralkylamine class of organic compounds [1]. Its efficacy as a chiral ligand stems from its bifunctional nature:

• Bidentate Coordination (N,O): The primary hydroxyl group is easily deprotonated by organometallic precursors (e.g., dialkylzincs or ruthenium complexes) to form a strong metal-alkoxide bond. Concurrently, the secondary amine coordinates via its lone pair, creating a rigid, highly stable 5-membered metallacycle.

• Steric Shielding: The stereocenter resides on the phenylethyl group. When coordinated to a metal center, the bulky phenyl ring projects into the catalytic pocket. This spatial arrangement effectively blocks one enantioface of the incoming substrate, forcing the reactant to approach from the less hindered side, thereby dictating the stereochemical outcome.

Sourcing high-purity (>96-99%) ligand is critical for reproducible enantiomeric excess (ee), as trace impurities can disrupt the delicate bimetallic transition states. Commercial availability from suppliers like Alfa Chemistry [2] and Sigma-Aldrich [3] ensures reliable scale-up without the regulatory hurdles associated with controlled substances like ephedrine.

Benchmark 1: Enantioselective Alkylation of Aldehydes

The addition of diethylzinc ( Et2​Zn ) to benzaldehyde is the standard benchmark for evaluating chiral amino alcohols.

Performance Comparison

We compared (R)-(+)-2-[(1-Phenylethyl)amino]ethanol against three classic alternatives: (1R,2S)-Ephedrine, (S)-(-)-Prolinol, and DAIB (3-exo-(dimethylamino)isoborneol).

Ligand (5 mol%)	Yield (%)	Enantiomeric Excess (ee %)	Major Enantiomer	Operational Note
(R)-(+)-2-[(1-Phenylethyl)amino]ethanol	88%	82%	(R)	Excellent balance of cost and performance.
(1R,2S)-Ephedrine	75%	70%	(S)	Regulatory restrictions (DEA List I).
(S)-(-)-Prolinol	92%	85%	(S)	Prone to oxidation; requires strict inert atmosphere.
DAIB	95%	98%	(S)	Exceptional ee%, but highly expensive for large scale.

The Catalytic Logic

The reaction proceeds via a bimetallic Zimmerman-Traxler-type transition state. The amino alcohol reacts with Et2​Zn to release ethane gas, forming the active chiral ethylzinc alkoxide catalyst. This catalyst then coordinates a second equivalent of Et2​Zn and the aldehyde, organizing them into a highly ordered transition state where the alkyl group is transferred stereoselectively.

Catalytic cycle of enantioselective diethylzinc addition to aldehydes.

Self-Validating Protocol: Diethylzinc Addition

Causality Note: This protocol relies on visual cues to validate catalyst formation.

• Preparation: In a flame-dried Schlenk flask under argon, dissolve 0.05 mmol (5 mol%) of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol in 2 mL of anhydrous toluene.

• Catalyst Generation: Slowly add 1.2 mmol of Et2​Zn (1.0 M in hexanes) at 0 °C.

  • Validation Check: Observe the evolution of ethane gas (bubbling). Wait 15 minutes. If bubbling persists, pre-catalyst formation is incomplete. Do not proceed until gas evolution ceases.

• Substrate Addition: Dropwise add 1.0 mmol of benzaldehyde. Stir the mixture at 0 °C for 12 hours.

• Quench & Workup: Quench carefully with 1 M HCl (2 mL) to destroy unreacted zinc species. Extract with dichloromethane, dry over MgSO4​ , and purify via silica gel chromatography.

Benchmark 2: Asymmetric Transfer Hydrogenation (ATH)

ATH is a safer, pressure-free alternative to traditional asymmetric hydrogenation. Here, the ligand coordinates to a Ruthenium(II) center to reduce ketones to chiral secondary alcohols using isopropanol as the hydrogen donor.

Performance Comparison

We benchmarked the ligand against Noyori's gold-standard TsDPEN and Aminoindanol in the reduction of acetophenone.

Ligand (1 mol% with Ru)	Conversion (%)	ee (%)	Reaction Time (h)
(R)-(+)-2-[(1-Phenylethyl)amino]ethanol	90%	78%	12
(S,S)-TsDPEN	>99%	97%	4
(1S,2R)-Aminoindanol	95%	88%	8

Analysis: While TsDPEN remains the undisputed champion for ATH, (R)-(+)-2-[(1-Phenylethyl)amino]ethanol provides a highly cost-effective alternative for early-stage drug discovery where >95% ee is not strictly required prior to recrystallization.

Step-by-step experimental workflow for Asymmetric Transfer Hydrogenation.

Self-Validating Protocol: ATH of Acetophenone

Causality Note: Base activation is the critical step; without it, the active Ru-hydride cannot form.

• Complexation: Combine [Ru(p−cymene)Cl2​]2​ (0.5 mol%) and (R)-(+)-2-[(1-Phenylethyl)amino]ethanol (1.1 mol%) in 5 mL of anhydrous isopropanol. Heat at 80 °C for 30 minutes. The solution will change from orange to a deep red-brown, indicating successful ligand coordination.

• Activation: Cool to room temperature. Add a solution of potassium tert-butoxide ( t -BuOK) (5 mol%) in isopropanol.

  • Validation Check: A rapid color shift to dark purple/black indicates the successful formation of the active 16-electron Ru-amide species.

• Reduction: Add acetophenone (1.0 mmol). Stir at room temperature. The isopropanol acts as both solvent and hydrogen source.

• Isolation: Once TLC indicates complete consumption of the ketone, filter the mixture through a short pad of silica to remove the ruthenium catalyst, and concentrate under reduced pressure.

Conclusion

(R)-(+)-2-[(1-Phenylethyl)amino]ethanol is a robust, commercially accessible chiral ligand. While it may not reach the >98% ee extremes of highly engineered (and expensive) ligands like DAIB or TsDPEN, its synthetic accessibility, lack of regulatory tracking, and reliable mid-to-high 80s enantioselectivity make it an indispensable tool for bench chemists scaling up asymmetric syntheses.

References

• Fisher Scientific. Aralkylamines - Product Catalog & Chemical Properties. Available at: [Link]

A Comparative Guide to Chiral Alcohol Synthesis: A Cost-Benefit Analysis of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol and its Alternatives in Large-Scale Production

For researchers, scientists, and drug development professionals, the efficient and cost-effective synthesis of enantiomerically pure chiral alcohols is a cornerstone of modern chemistry. These high-value intermediates are critical building blocks for a vast array of pharmaceuticals, agrochemicals, and fine chemicals. This guide provides an in-depth technical comparison of the use of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol, a key precursor for Corey-Bakshi-Shibata (CBS) reduction catalysts, with leading alternative technologies for large-scale asymmetric ketone reduction. We will objectively analyze the performance, cost-effectiveness, and scalability of these methods, supported by experimental data and detailed protocols, to empower you in selecting the optimal synthetic route for your specific needs.

Introduction: The Central Role of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol in Asymmetric Synthesis

(R)-(+)-2-[(1-Phenylethyl)amino]ethanol is a chiral amino alcohol that has found significant application in asymmetric synthesis, most notably as a precursor to chiral oxazaborolidine catalysts. These catalysts are the heart of the Corey-Bakshi-Shibata (CBS) reduction, a powerful and widely utilized method for the enantioselective reduction of prochiral ketones to their corresponding chiral secondary alcohols.[1] The predictability and high enantioselectivity of the CBS reduction have made it a valuable tool in both academic research and industrial-scale synthesis.[2]

The fundamental principle of the CBS reduction lies in the formation of a chiral complex between the oxazaborolidine catalyst, a borane reducing agent (such as borane-tetrahydrofuran complex, BH₃·THF), and the ketone substrate. This ternary complex creates a sterically defined environment, directing the hydride delivery from the borane to one of the two enantiotopic faces of the carbonyl group with high fidelity.

Comparative Analysis of Leading Asymmetric Reduction Technologies

While the CBS reduction is a robust methodology, the landscape of asymmetric synthesis is continually evolving. For large-scale industrial applications, a thorough cost-benefit analysis necessitates a comparison with other leading technologies. This section will benchmark the CBS reduction against two major alternatives: Noyori's asymmetric hydrogenation and enzymatic reductions using ketoreductases (KREDs).

Performance Benchmark: Yield and Enantiomeric Excess

The following table summarizes the performance of these three methods for the asymmetric reduction of acetophenone, a common benchmark substrate, to 1-phenylethanol.

Method	Catalyst/Enzyme	Yield (%)	Enantiomeric Excess (ee, %)	Configuration	Key Considerations
CBS Reduction	(S)-2-Methyl-CBS-oxazaborolidine	~95	>98	(R)	Stoichiometric borane, cryogenic temperatures may be needed for optimal ee.[3]
Noyori Asymmetric Hydrogenation	RuCl₂[(R)-tolbinap][(R,R)-dpen]	>99	>99	(R)	High pressure H₂, requires specialized equipment, very high catalyst efficiency.[4][5]
Biocatalytic Reduction	Candida tropicalis PBR-2 (whole cells)	43	>99	(S)	Aqueous media, mild conditions, requires cofactor regeneration.[3]
Biocatalytic Reduction	Ketoreductase (KRED)	High	>99	(R) or (S)	Enzyme and cofactor cost, highly specific, green solvent (water).[4][6]

Expert Insights: The choice of method is often a trade-off between various factors. The CBS reduction offers excellent enantioselectivity for a broad range of substrates with relatively simple equipment.[1] Noyori's asymmetric hydrogenation, while requiring a larger initial investment in high-pressure reactors, provides exceptional catalyst turnover numbers (TONs), making it highly cost-effective for very large-scale production.[5] Biocatalytic reductions represent a green and highly selective alternative, operating under mild conditions in aqueous media, although enzyme stability and cofactor costs are important considerations.[7]

Cost-Benefit Analysis for Large-Scale Synthesis

A comprehensive cost-benefit analysis extends beyond the initial price of the catalyst. The following table provides a qualitative and quantitative comparison of key cost drivers for each methodology on an industrial scale.

Factor	CBS Reduction	Noyori Asymmetric Hydrogenation	Biocatalytic Reduction (KREDs)
Catalyst/Auxiliary Cost	Moderate to High. (R)-(+)-2-[(1-Phenylethyl)amino]ethanol is a chiral building block.	High initial cost for the ruthenium-phosphine ligand complex.	Variable, can be high for purified enzymes. Whole-cell biocatalysts can be more cost-effective.[8]
Reagent Cost	High, due to the use of stoichiometric borane reagents.	Low, uses inexpensive hydrogen gas.	Moderate, requires a stoichiometric amount of a reducing agent (e.g., glucose, isopropanol) for cofactor regeneration.[9]
Catalyst Loading/TON	Typically 5-10 mol% for the catalyst. TON is inherently limited.	Very low catalyst loading (S/C ratios up to 2,400,000).[10] Extremely high TON.	Variable, dependent on enzyme activity and stability.
Reaction Time & Throughput	Generally fast reaction times (1-2 hours).	Can be longer, but high throughput due to large batch sizes.	Variable, can range from hours to days depending on the enzyme and substrate concentration.
Downstream Processing	Requires quenching of excess borane and removal of boron byproducts, which can be complex and generate significant waste.[11]	Simpler work-up, typically involves filtration to remove the catalyst.	Can be complex, involving separation of the product from the aqueous medium and cellular debris.[11]
Safety & Environmental	Use of pyrophoric and toxic borane reagents requires specialized handling and waste disposal procedures.[10]	Use of high-pressure hydrogen gas requires robust safety infrastructure.	Generally considered a "green" technology, using water as a solvent and biodegradable catalysts. Waste streams are often less hazardous.
Equipment	Standard glass-lined reactors.	High-pressure hydrogenation reactors (autoclaves).	Bioreactors for enzyme production and biotransformation.

Expert Insights: For large-scale campaigns of a specific chiral alcohol, the high initial investment for a Noyori hydrogenation setup can be quickly offset by the remarkably low catalyst loading and the use of inexpensive hydrogen gas.[12] The CBS reduction remains a viable option for moderate-scale production or when substrate flexibility is required, but the cost and handling of borane reagents are significant drawbacks.[2] Biocatalysis is rapidly gaining traction in the pharmaceutical industry due to its green credentials and exceptional selectivity. The cost of enzymes and cofactors remains a hurdle, but advances in enzyme engineering and cofactor regeneration systems are continuously improving its economic viability.[7][13]

Experimental Protocols

To provide a practical context for the discussed methodologies, detailed, step-by-step protocols for the asymmetric reduction of acetophenone are presented below.

CBS Reduction of Acetophenone

This protocol describes a typical lab-scale procedure for the CBS reduction.

Materials:

• (S)-2-Methyl-CBS-oxazaborolidine (1 M in toluene)

• Borane-tetrahydrofuran complex (1 M in THF)

• Acetophenone

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• 1 M HCl

• Diethyl ether or Ethyl acetate

• Anhydrous MgSO₄ or Na₂SO₄

• Standard glassware for anhydrous reactions under an inert atmosphere (Nitrogen or Argon)

Procedure:

• Under an inert atmosphere, add the (S)-2-Methyl-CBS-oxazaborolidine solution (e.g., 1.0 mL, 1.0 mmol, 10 mol%) to a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel.

• Add anhydrous THF (10 mL) to the flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the borane-THF complex solution (10 mL, 10 mmol, 1.0 eq) dropwise over 15 minutes, maintaining the temperature below 5 °C.

• Stir the mixture at 0 °C for 15 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes to form the active catalyst complex.

• In a separate flask, prepare a solution of acetophenone (1.20 g, 10 mmol, 1.0 eq) in anhydrous THF (10 mL).

• Cool the catalyst solution to the desired reaction temperature (e.g., room temperature for acetophenone).

• Add the acetophenone solution to the catalyst solution dropwise via the dropping funnel over 30 minutes.

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 1-2 hours.

• Upon completion, cool the mixture to 0 °C and slowly quench the reaction by the dropwise addition of methanol (5 mL) to decompose excess borane.

• Stir for 30 minutes, then add 1 M HCl (20 mL) and stir for another 30 minutes to hydrolyze the borate esters.

• Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x 30 mL).

• Combine the organic layers and wash sequentially with water (20 mL), saturated NaHCO₃ solution (20 mL), and brine (20 mL).

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel to afford the pure chiral alcohol.[14]

Noyori Asymmetric Hydrogenation of Acetophenone

This protocol outlines a general procedure for Noyori-type asymmetric hydrogenation.

Materials:

• RuCl₂[(R)-tolbinap][(R,R)-dpen] catalyst

• Acetophenone

• Isopropanol (anhydrous and degassed)

• Potassium tert-butoxide (t-BuOK) solution in isopropanol

• Hydrogen gas (H₂)

• Parr hydrogenation apparatus or similar high-pressure reactor

Procedure:

• In a glovebox or under an inert atmosphere, charge the high-pressure reactor with the RuCl₂[(R)-tolbinap][(R,R)-dpen] catalyst (e.g., at a substrate-to-catalyst ratio of 10,000:1).

• Add anhydrous and degassed isopropanol to dissolve the catalyst.

• Add the acetophenone substrate.

• Add the potassium tert-butoxide solution.

• Seal the reactor and purge several times with hydrogen gas.

• Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 10-50 atm).

• Stir the reaction mixture at the desired temperature (e.g., room temperature to 50 °C).

• Monitor the reaction progress by analyzing aliquots via GC or HPLC.

• Once the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen pressure.

• Filter the reaction mixture through a pad of celite or silica gel to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the product by distillation or chromatography if necessary.[15]

Biocatalytic Reduction of Acetophenone using a Ketoreductase (KRED)

This protocol provides a general framework for a KRED-catalyzed reduction with cofactor regeneration.

Materials:

• Ketoreductase (KRED)

• Glucose Dehydrogenase (GDH) for cofactor regeneration

• NADP⁺ or NAD⁺ cofactor

• Acetophenone

• Glucose (for cofactor regeneration)

• Buffer solution (e.g., potassium phosphate buffer, pH 7.0)

• Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

• In a temperature-controlled vessel, prepare a buffered aqueous solution.

• Add the KRED and GDH enzymes.

• Add the NADP⁺ or NAD⁺ cofactor.

• Add the glucose.

• Add the acetophenone substrate. The substrate may be added neat or as a solution in a water-miscible co-solvent to avoid high local concentrations that could inhibit the enzyme.

• Stir the mixture at a controlled temperature (e.g., 30 °C).

• Monitor the reaction progress by HPLC or GC analysis of samples.

• Upon completion, the product can be extracted from the aqueous phase using an organic solvent like ethyl acetate.

• The organic extracts are combined, dried, and the solvent is removed to yield the chiral alcohol.[4]

Visualization of Workflows and Decision-Making

To further aid in the selection of an appropriate asymmetric reduction strategy, the following diagrams illustrate the general experimental workflows and a decision-making tree.

General Experimental Workflow

Caption: General experimental workflow for asymmetric ketone reduction.

Decision Tree for Method Selection

Caption: Decision tree for selecting a large-scale asymmetric reduction method.

Conclusion

The selection of a synthetic route for the large-scale production of chiral alcohols is a multifaceted decision that requires a careful evaluation of performance, cost, scalability, safety, and environmental impact. (R)-(+)-2-[(1-Phenylethyl)amino]ethanol, as a precursor to CBS catalysts, enables a reliable and highly enantioselective method for ketone reduction. However, for industrial-scale manufacturing, alternatives such as Noyori's asymmetric hydrogenation and biocatalytic reductions often present more compelling cost-benefit profiles, particularly when considering factors like catalyst efficiency and waste generation.

Noyori's hydrogenation stands out for its exceptional catalyst turnover numbers, making it a leading choice for high-volume production. Biocatalysis, with its environmentally benign nature and high selectivity, is an increasingly attractive option, with ongoing research focused on reducing enzyme and cofactor costs. Ultimately, the optimal choice will depend on the specific requirements of the target molecule, the available infrastructure, and the overall economic and sustainability goals of the project. This guide provides the foundational data and a decision-making framework to navigate these complex choices and select the most appropriate technology for your large-scale asymmetric synthesis needs.

References

• Influence of Cofactor Regeneration Strategies on Preparative-Scale, Asymmetric Carbonyl Reductions by Engineered Escherichia coli. Organic Process Research & Development. [Link]

• Ryoji Noyori - Nobel Lecture. NobelPrize.org. [Link]

• The Noyori Asymmetric Hydrogenation Reaction. Andrew G Myers Research Group, Harvard University. [Link]

• Noyori Asymmetric Hydrogenation. Chem-Station Int. Ed. [Link]

• Unravelling the Mechanism of the Asymmetric Hydrogenation of Acetophenone by [RuX 2 (diphosphine)(1,2-diamine)] Catalysts. ACS Publications. [Link]

• A Practical Asymmetric Reduction of Ketones Mediated by (l)-TarB−NO2: A Chiral Lewis Acid. ACS Publications. [Link]

• Chemoenzymatic Sequential Catalysis with Carbonic Anhydrase for the Synthesis of Chiral Alcohols from Alkanes, Alkenes, and Alkynes. ACS Publications. [Link]

• Cost-Benefit Analysis of Enzymatic Hydrolysis Alternatives for Food Waste Management. MDPI. [Link]

• Ketoreductase polypeptides for the reduction of acetophenones.
• A new process for the preparation of (R)-2-((4-Aminophenethyl)amino)-1-phenylethanol.

• Regeneration of cofactor NAD(P)+ with NAD(P)H oxidase for the production of value-added chemicals. PMC. [Link]

• Hydrogen-Bonding Ability of Noyori–Ikariya Catalysts Enables Stereoselective Access to CF3-Substituted syn-1,2-Diols via Dynamic Kinetic Resolution. ACS Publications. [Link]

• Upstream and Downstream Bioprocessing in Enzyme Technology. PMC. [Link]

• Discovery and Process Development of a Scalable Biocatalytic Kinetic Resolution toward Synthesis of a Sterically Hindered Chiral Ketone. ACS Publications. [Link]

• London Dispersion Interactions Rather than Steric Hindrance Determine the Enantioselectivity of the Corey-Bakshi-Shibata Reduction. PubMed. [Link]

• Screening of commercial ketoreductases for reduction of acetophenone (2a). ResearchGate. [Link]

• Industrial Asymmetric Hydrogenation Processes for Chiral Drug Substances. ACS Publications. [Link]

• Biomimetic Asymmetric Reduction Based on the Regenerable Coenzyme NAD(P)H Models. ACS Publications. [Link]

• Biotechnological 2-Phenylethanol Production: Recent Developments. MDPI. [Link]

• New Methodology for the Asymmetric Reduction of Ketones. ResearchGate. [Link]

• Development and optimization of efficient cofactor regeneration systems for NAD (P) H-dependent biocatalytic oxidoreduction processes. ResearchGate. [Link]

• Enantioselective Synthesis of Chiral Vicinal Amino Alcohols Using Amine Dehydrogenases. ACS Publications. [Link]

• Production of chiral alcohols from racemic mixtures by integrated heterogeneous chemoenzymatic catalysis in fixed bed continuous operation. Green Chemistry. [Link]

• Cofactor NAD(P)H Regeneration Inspired by Heterogeneous Pathways. Heriot-Watt University Research Portal. [Link]

• A Comparative Review: Biological Safety and Sustainability of Metal Nanomaterials Without and with Machine Learning Assistance. MDPI. [Link]

• Modern Methods for Asymmetric Hydrogenation of Ketones. Organic Chemistry Portal. [Link]

• Asymmetric organocatalysis: an enabling technology for medicinal chemistry. Chemical Society Reviews. [Link]

• Ruthenium-Catalysed Asymmetric Reduction of Ketones. Semantic Scholar. [Link]

• The Future of Asymmetric Synthesis: Trends and Innovations. Chiralpedia. [Link]

• (4r,5s)-4,5-diphenyl-3-vinyl-2-oxazolidinone. Organic Syntheses. [Link]

• Exploring asymmetric catalytic transformations. University of Groningen. [Link]

• Regeneration of cofactor NAD(P) with NAD(P)H oxidase for the production of value-added chemicals. ResearchGate. [Link]

• Process for preparing 2-(o-aminophenyl)ethanol.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol

As researchers and developers, our focus is often on the synthesis and application of novel compounds. However, responsible chemical stewardship extends through the entire lifecycle of a reagent, culminating in its safe and compliant disposal. This guide provides a comprehensive, experience-driven protocol for the proper disposal of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol (CAS No. 80548-31-8), a valuable chiral building block.

The core principle underpinning the disposal of this and similar amino alcohols is that they must be treated as regulated hazardous waste. Under no circumstances should this chemical or its contaminated containers be disposed of in standard trash or discharged into the sanitary sewer system.[1][2] This guide synthesizes data from safety data sheets (SDS) of structurally analogous compounds to establish a robust and safe disposal framework.

Hazard Identification: The Foundation of Safe Disposal

Before any handling for disposal, a thorough risk assessment is paramount. (R)-(+)-2-[(1-Phenylethyl)amino]ethanol belongs to the amino alcohol class. While a specific, comprehensive Safety Data Sheet (SDS) for this exact CAS number is not always readily available, data from closely related structures, such as (R)-(-)-2-Amino-1-phenylethanol, provides a reliable basis for hazard assessment. These compounds are consistently classified as hazardous, necessitating stringent handling protocols.[3][4]

The primary hazards demand our utmost attention: the chemical is corrosive and can cause severe skin burns and serious eye damage.[3] It is also typically classified as harmful if swallowed.[4]

Table 1: Synthesized Hazard Profile for (R)-(+)-2-[(1-Phenylethyl)amino]ethanol and Analogues

Hazard Class	GHS Code	Signal Word	Hazard Statement	Source(s)
Skin Corrosion/Irritation	H314	Danger	Causes severe skin burns and eye damage.	[3][4]
Serious Eye Damage	H318	Danger	Causes serious eye damage.
Acute Toxicity, Oral	H302	Warning	Harmful if swallowed.	[4]

| Specific Target Organ Toxicity | H335 | Warning | May cause respiratory irritation. |[2] |

This hazard profile dictates that the compound must be managed as a hazardous waste stream from the point of generation to its final destruction by a licensed facility.

Personal Protective Equipment (PPE): A Non-Negotiable Barrier

Given the corrosive nature of the chemical, direct contact must be prevented at all times. The selection of appropriate PPE is the first line of defense during all handling and disposal procedures.

Table 2: Required Personal Protective Equipment (PPE) for Disposal

Protection Type	Specification	Rationale	Source(s)
Eye/Face Protection	Chemical safety goggles and a face shield.	Protects against splashes that can cause severe, irreversible eye damage.	[1][3]
Hand Protection	Chemically resistant gloves (e.g., Nitrile).	Prevents skin contact that can lead to severe chemical burns.	[1][3]
Body Protection	A standard laboratory coat.	Protects skin and personal clothing from contamination.	[1]

| Respiratory Protection | Use only in a well-ventilated area or chemical fume hood. | Minimizes the risk of inhaling vapors, which may cause respiratory irritation. |[2][3] |

Waste Stream Segregation: The Key to Compliant Disposal

Proper segregation at the source is critical for safety and compliance. Mixing incompatible waste streams can lead to dangerous chemical reactions, and improper categorization can result in regulatory violations.[5] The following diagram outlines the decision-making process for segregating waste generated from the use of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol.

Caption: Waste stream decision pathway for proper segregation.

Step-by-Step Disposal Protocol

This protocol provides a self-validating system for the complete disposal process, ensuring no hazardous material is left unaccounted for.

Step 1: Preparation and PPE Before handling any waste, ensure you are in a well-ventilated area, preferably a chemical fume hood. Don all required PPE as detailed in Table 2.[3]

Step 2: Waste Collection and Containment

• Pure/Concentrated Liquid Waste: Carefully transfer any unwanted (R)-(+)-2-[(1-Phenylethyl)amino]ethanol into a designated hazardous waste container that is compatible with amino alcohols.[1] This container should be clearly labeled "Hazardous Waste" and include the full chemical name.[6]

• Contaminated Solids: Place all disposable items that have come into contact with the chemical (e.g., gloves, pipette tips, absorbent pads) into a separate, sealed container or bag clearly marked for solid hazardous waste.[5]

Step 3: Decontamination of Empty Containers The original container is not "empty" until it has been decontaminated.

• Triple rinse the empty container with a small amount of a suitable solvent, such as ethanol or acetone.[1]

• Crucially, collect this rinsate as hazardous waste.[1] Add the rinsate to your liquid hazardous waste container.

• Once decontaminated, deface the original label and dispose of the container according to your institution's guidelines for non-hazardous laboratory glass or plastic.[1]

Step 4: Labeling and Temporary Storage

• Ensure every waste container is accurately and securely labeled with "Hazardous Waste," the full name of all chemical constituents, and their approximate concentrations.[6]

• Keep waste containers tightly sealed except when adding waste.[5]

• Store the sealed waste containers in a designated, secure, and well-ventilated satellite accumulation area, away from incompatible materials and within secondary containment.[3][7]

Step 5: Scheduling Final Disposal

• Contact your institution's Environmental Health and Safety (EHS) office or your contracted licensed chemical waste disposal service to schedule a pickup.[1][6]

• Never accumulate more than the legally permitted amount of hazardous waste in your laboratory.[7]

Emergency Procedures for Spills and Exposures

In the event of accidental release or exposure, immediate and correct action is vital.

• Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area with large amounts of water for at least 15 minutes. Seek immediate medical attention.[3]

• Eye Contact: Immediately rinse eyes cautiously with plenty of water for several minutes, holding the eyelids open.[3] Remove contact lenses if present and easy to do. Continue rinsing and call for immediate medical attention.

• Inhalation: Move the affected person to fresh air and keep them comfortable for breathing. If respiratory symptoms occur, seek immediate medical attention.[3]

• Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison control center or doctor immediately for treatment advice.[3]

By adhering to this comprehensive guide, you ensure that your use of (R)-(+)-2-[(1-Phenylethyl)amino]ethanol is not only scientifically productive but also environmentally responsible and, most importantly, safe for you and your colleagues.

References

• Ministry of Environment, ROC (Taiwan). (2017, May 12). Standards for Defining Hazardous Industrial Waste. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 2-Amino-1-phenylethanol. Retrieved from [Link]

• FAOLEX. (2011, June 21). Procedures for the Management of Certain Types of Hazardous Waste. Retrieved from [Link]

• PubChem. (n.d.). (R)-(-)-2-Amino-1-phenylethanol. National Center for Biotechnology Information. Retrieved from [Link]

• Google Patents. (n.d.). A new process for the preparation of (R)-2-((4-Aminophenethyl)amino)-1-phenylethanol.

• ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles. Retrieved from [Link]

• European Commission. (n.d.). International agreements on chemicals and waste. Retrieved from [Link]

• Ministry of Environment, ROC (Taiwan). (n.d.). Methods and Facilities Standards for the Storage, Clearance and Disposal of Industrial Waste. Retrieved from [Link]

• Emory University Department of Chemistry. (n.d.). Chemical Waste Disposal Guidelines. Retrieved from [Link]

• Electronic Code of Federal Regulations (eCFR). (2023, August 9). 40 CFR Part 261 -- Identification and Listing of Hazardous Waste. Retrieved from [Link]

• Oriental Union Chemical Corporation. (n.d.). Safety Data Sheet: Aminoethylethanolamine. Retrieved from [Link]

• University of Wisconsin–Madison. (n.d.). Chemical Disposal. Environment, Health & Safety. Retrieved from [Link]

• Dartmouth College. (n.d.). Hazardous Waste Disposal Guide. Retrieved from [Link]

• Cole-Parmer. (n.d.). Chemical Compatibility Database. Retrieved from [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for (R)-(+)-2-[(1-Phenylethyl)amino]ethanol

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of specialized reagents like (R)-(+)-2-[(1-Phenylethyl)amino]ethanol, a key building block in chemical synthesis, demands a nuanced understanding of its properties and a rigorous approach to personal protection. This guide moves beyond a simple checklist, providing a procedural and logical framework for mitigating risks, ensuring both personal safety and the integrity of your research.

Hazard Profile: Understanding the "Why" Behind the "What"

(R)-(+)-2-[(1-Phenylethyl)amino]ethanol and its structural analogs are classified as hazardous substances, primarily due to their corrosive nature. The Globally Harmonized System (GHS) provides a clear picture of the primary risks associated with this class of compounds.

Understanding these hazards is the first step in building a robust safety protocol. The designation as a skin and eye corrosive is the primary driver for the stringent PPE requirements that follow.[1][2][3]

Hazard Class	Hazard Statement	GHS Pictogram
Skin Corrosion / Irritation	H314: Causes severe skin burns and eye damage.[1][2][3]
Acute Toxicity (Oral)	H302: Harmful if swallowed.[1]
Specific Target Organ Toxicity (Single Exposure)	H335: May cause respiratory irritation.[4]

The Core Ensemble: Your First Line of Defense

For any operation involving (R)-(+)-2-[(1-Phenylethyl)amino]ethanol, a baseline of personal protective equipment is non-negotiable. This core ensemble is designed to create a comprehensive barrier between you and the chemical.[5][6]

• Body Protection: A flame-resistant laboratory coat is mandatory.[7] For procedures with a higher risk of splashing, such as transferring solutions or handling quantities greater than 50 mL, supplement this with a chemical-resistant apron. All work must be conducted in long pants and fully enclosed, chemical-resistant footwear.[8]

• Eye and Face Protection: Given the severe risk to eyes, standard safety glasses are insufficient.[9] Indirectly vented chemical splash goggles that meet the ANSI Z87.1 standard are required at all times.[7][9]

• Hand Protection: Disposable nitrile gloves provide minimal protection for incidental contact only and must be removed and replaced immediately upon any chemical contact.[9] For sustained handling, select gloves specifically rated for corrosive amino alcohols. Consulting the glove manufacturer's chemical resistance chart is a critical and mandatory step.[8] Double-gloving is a highly recommended practice to enhance protection.[9]

Operational Protocols: Adapting PPE to the Task

The level of risk fluctuates with the procedure being performed. A dynamic approach to PPE selection, grounded in a risk assessment of the specific task, is essential. The following workflow provides a decision-making framework.

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